(R)-Di-tert-butyl 2-aminopentanedioate hydrochloride

• CAS: 172793-31-6

Core Science & Biosynthesis

(R)-Di-tert-butyl 2-aminopentanedioate hydrochloride physical properties

An In-depth Technical Guide to the Physical Properties of (R)-Di-tert-butyl 2-aminopentanedioate Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Di-tert-butyl 2-aminopentanedioate hydrochloride, also known as H-D-Glu(OtBu)-OtBu HCl, is a pivotal chiral building block in modern organic synthesis and medicinal chemistry. As the D-enantiomer of glutamic acid with both carboxylic acid groups protected by tert-butyl esters, it serves as a crucial intermediate in the synthesis of peptides and complex molecular architectures. The hydrochloride salt form enhances its stability and handling properties, making it a preferred reagent in various synthetic applications.

Understanding the physical properties of this compound is not merely an academic exercise; it is fundamental to its effective use in the laboratory. These properties dictate storage conditions, solvent selection for reactions and purification, and the analytical methods required to ensure its purity and identity. This guide provides a comprehensive overview of the key physical characteristics of (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride, supported by experimental protocols and the rationale behind these characterization techniques.

Core Physicochemical Properties

A summary of the essential physical and chemical data for (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride is presented below. These values are critical for its handling, application, and quality control.

Property	Value	Source(s)
IUPAC Name	ditert-butyl (2R)-2-aminopentanedioate;hydrochloride	[1][2]
CAS Number	172793-31-6	[1][2]
Molecular Formula	C₁₃H₂₆ClNO₄	[1][2]
Molecular Weight	295.80 g/mol	[1][2][3]
Appearance	Solid; White to pale cream or pale yellow powder or crystals	[2][4]
Melting Point	113-124°C (for the (S)-isomer)	[4]
Solubility	Soluble in methanol	[3][5]
Purity	Typically ≥95%	[2]
Optical Rotation	Specific rotation ([α]D) for the (S)-isomer is +21° to +25° (c=1 in MeOH)	[4]

Detailed Analysis of Physical Properties

Molecular Identity and Structure

The definitive identity of (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride is established by its unique molecular structure and associated identifiers.

• Synonyms: Common synonyms include H-D-Glu(OtBu)-OtBu HCl, di-tert-Butyl D-glutamate hydrochloride, and D-Glutamic acid di-tert-butyl ester hydrochloride[1].

• Structural Features: The molecule consists of a central pentanedioate (glutarate) backbone. The amine group is at the chiral center (C2) in the (R)-configuration. Both the alpha-carboxyl group (at C1) and the gamma-carboxyl group (at C5) are esterified with bulky tert-butyl groups. This protection strategy is key to its utility, as it prevents the carboxylic acid functionalities from participating in unwanted side reactions, for instance, during peptide coupling. The amine group is protonated, forming a hydrochloride salt.

The relationship between the compound's structure and its key identifiers is crucial for accurate documentation and sourcing.

Caption: Relationship between chemical structure and its identifiers.

Appearance, Purity, and Stability

(R)-Di-tert-butyl 2-aminopentanedioate hydrochloride is typically supplied as a white to pale yellow solid[2][4]. The color and form (powder vs. crystals) can be indicative of the purity and the method of isolation. A purity of 95% or higher is common for research and development applications[2].

The tert-butyl ester groups are sensitive to acidic conditions, which can cause hydrolysis back to the carboxylic acid. Therefore, the compound should be stored in a tightly closed container in a dry environment, often at reduced temperatures (e.g., -20°C) to prevent degradation[3][6].

Melting Point

The melting point is a critical parameter for assessing the purity of a crystalline solid. For the analogous (S)-isomer, a melting range of 113-124°C has been reported[4]. A sharp melting range typically indicates high purity, whereas a broad range can suggest the presence of impurities. As enantiomers, the (R)- and (S)-isomers are expected to have identical melting points.

Solubility

The solubility profile dictates the choice of solvents for reactions, purification, and analysis. (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride is soluble in methanol[3][5]. Its solubility in other organic solvents and aqueous systems should be determined empirically based on the intended application. The hydrochloride salt form generally imparts greater solubility in polar protic solvents compared to the free amine.

Optical Activity

As a chiral molecule, (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride is optically active, meaning it rotates the plane of polarized light. The direction and magnitude of this rotation are characteristic properties.

• Principle: Enantiomers rotate plane-polarized light to an equal magnitude but in opposite directions.

• Specific Rotation: The specific rotation ([α]D) for the (S)-isomer is reported as +21° to +25° (at 20°C, using the sodium D-line, with a concentration of 1 g/100mL in methanol)[4]. Therefore, the (R)-isomer is expected to have a specific rotation of approximately -21° to -25° under the same conditions. This property is a definitive measure of enantiomeric purity.

Experimental Protocols for Physical Characterization

The following section details standardized methodologies for verifying the physical properties of (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride. Adherence to these protocols ensures reliable and reproducible data.

Caption: Workflow for physical property verification of a chemical standard.

Protocol 1: Melting Point Determination (Capillary Method)

• Sample Preparation: Finely powder a small amount of the crystalline sample.

• Capillary Loading: Tightly pack the powdered sample into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: Place the capillary tube into a calibrated melting point apparatus.

• Measurement:

  • Heat the sample rapidly to about 15-20°C below the expected melting point.

  • Reduce the heating rate to 1-2°C per minute to ensure thermal equilibrium.

  • Record the temperature at which the first liquid droplet appears (T1) and the temperature at which the entire sample becomes a clear liquid (T2).

• Reporting: Report the melting point as the range T1-T2.

• Causality: A slow heating rate near the melting point is crucial for accuracy, as it allows sufficient time for heat transfer from the block to the sample.

Protocol 2: Specific Rotation Measurement (Polarimetry)

• Solution Preparation:

  • Accurately weigh approximately 100 mg of the compound (record the exact mass, m).

  • Dissolve the sample in a 10 mL volumetric flask using methanol as the solvent. Ensure the sample is fully dissolved and the solution is brought to volume. This gives a concentration (c) in g/mL.

• Instrument Calibration: Calibrate the polarimeter using a blank solvent cell (filled with methanol).

• Measurement:

  • Rinse and fill the sample cell (of known path length, l, typically 1 dm) with the prepared solution, ensuring no air bubbles are present.

  • Place the sample cell in the polarimeter and measure the observed rotation (α).

• Calculation: Calculate the specific rotation using the formula: [α]D = α / (c × l)

• Reporting: Report the specific rotation along with the temperature, wavelength (D-line), concentration, and solvent used.

Caption: Experimental workflow for determining specific optical rotation.

Conclusion

The physical properties of (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride are integral to its successful application in research and development. From its molecular weight and melting point, which confirm its identity and purity, to its solubility and optical rotation, which guide its use in synthesis and chiral analysis, a thorough understanding of these characteristics is essential. The protocols and data presented in this guide serve as a foundational resource for scientists, ensuring that this valuable reagent is handled, stored, and utilized in a manner that preserves its integrity and maximizes its synthetic potential.

References

• Macmillan Group, Princeton University. (n.d.). Supplementary Information. Retrieved from [Link] Macmillan/files/publications/nature_si_19056.pdf

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• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 12186776, Tert-butyl 2-amino-2-methylpropanoate hydrochloride. Retrieved from [Link]

• Thermo Fisher Scientific. (n.d.). L-Glutamic acid di-tert-butyl ester hydrochloride, 98% Product Specification. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 10954985. Retrieved from [Link]

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An In-Depth Technical Guide to (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride (CAS: 172793-31-6): Properties, Synthesis, and Applications

This guide serves as a comprehensive technical resource for researchers, chemists, and drug development professionals on (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride. This compound, a protected derivative of D-glutamic acid, is a pivotal chiral building block in modern organic synthesis and medicinal chemistry. Its unique structural features—the D-configuration and the acid-labile tert-butyl protecting groups—offer distinct advantages in the synthesis of complex molecules, from peptides to small molecule therapeutics.

Core Physicochemical Properties and Structural Analysis

(R)-Di-tert-butyl 2-aminopentanedioate hydrochloride is the D-enantiomer of glutamic acid where both the alpha- and gamma-carboxylic acids are protected as tert-butyl esters, and the alpha-amino group is presented as a hydrochloride salt.[1] This specific arrangement of protecting groups is fundamental to its utility. The bulky tert-butyl esters provide steric hindrance and are stable to a wide range of reaction conditions, including basic and nucleophilic environments, yet are readily cleaved under specific acidic conditions.

Property	Value	Source
CAS Number	172793-31-6	[1][2]
Molecular Formula	C₁₃H₂₆ClNO₄	[1][2]
Molecular Weight	295.80 g/mol	[1][2]
IUPAC Name	di-tert-butyl (2R)-2-aminopentanedioate;hydrochloride	[1][2]
Common Synonyms	H-D-Glu(OtBu)-OtBu HCl; Di-tert-butyl D-glutamate hydrochloride	[1]
Appearance	White to off-white solid	[2]
Purity	Typically ≥95%	[2][3]
Storage Conditions	2-8°C, under inert atmosphere, in a tightly sealed container	[4][5]

The hydrochloride salt form enhances the compound's stability and improves its handling characteristics as a crystalline solid, compared to the free amine which is an oil.

Synthesis and Purification Strategy

The synthesis of this molecule is a classic example of amino acid protection chemistry. The primary goal is the selective esterification of both carboxylic acid groups of D-glutamic acid without racemization of the chiral center.

Principle of Synthesis

The most common industrial and laboratory-scale synthesis involves the direct esterification of D-glutamic acid with isobutylene under acidic catalysis.[6] Isobutylene, a gas, is bubbled through a suspension of the amino acid in a non-polar solvent like dioxane, with a strong acid catalyst such as p-toluenesulfonic acid (PTSA) or sulfuric acid.[6] The reaction proceeds via the formation of a tert-butyl cation, which is then attacked by the carboxylate oxygen atoms. The final step involves dissolving the resulting free base in a suitable solvent and treating it with hydrochloric acid to precipitate the desired hydrochloride salt.[6]

General Synthetic Workflow

Caption: General synthesis of (R)-Di-tert-butyl 2-aminopentanedioate HCl.

Detailed Laboratory Protocol

This protocol is a representative example and should be adapted and optimized based on available laboratory equipment and safety protocols.

• Reaction Setup: Suspend D-glutamic acid (1 equiv.) in anhydrous dioxane in a pressure-rated reactor. Add a catalytic amount of p-toluenesulfonic acid (0.1 equiv.).

• Esterification: Cool the vessel, then introduce isobutylene (4-5 equiv.) as a condensed liquid or gas. Seal the reactor and allow it to warm to room temperature. Stir for 48-72 hours. Causality: The sealed vessel maintains the pressure required to keep isobutylene in the reaction mixture, driving the equilibrium towards the di-ester product.

• Work-up: After depressurization, concentrate the reaction mixture under reduced pressure. Redissolve the residue in diethyl ether and wash sequentially with saturated sodium bicarbonate solution, water, and brine. Causality: The bicarbonate wash neutralizes the acid catalyst and any unreacted carboxylic acid groups, facilitating the isolation of the neutral free base product.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the crude free base as an oil.

• Salt Formation: Dissolve the crude oil in anhydrous diethyl ether and cool to 0°C. Slowly add a 1M solution of HCl in diethyl ether (1 equiv.) with stirring.

• Isolation: The hydrochloride salt will precipitate as a white solid. Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum at room temperature.

Analytical Characterization for Quality Control

Rigorous analytical testing is essential to confirm the identity, purity, and stereochemical integrity of the final product.

Analysis Type	Purpose	Typical Method/Specification
¹H NMR	Structural Confirmation & Identity	Spectrum should show characteristic singlets for the two t-butyl groups (~1.45 ppm, 18H) and multiplets for the glutamic acid backbone protons.
HPLC	Chemical Purity	Reversed-phase HPLC (C18 column) with UV detection (e.g., 210 nm); Purity ≥95%.[7]
LC-MS	Molecular Weight Confirmation	Provides mass-to-charge ratio consistent with the molecular formula.
Optical Rotation	Confirmation of Stereochemistry	Measurement of specific rotation to confirm the presence of the (R)-enantiomer.

Core Applications in Research and Drug Development

The utility of this reagent stems from its dual-protected nature and defined stereochemistry.

Key Intermediate in Peptide Synthesis

Incorporating D-amino acids into peptides is a well-established strategy to increase their resistance to enzymatic degradation by proteases, thereby extending their in-vivo half-life. This reagent is the precursor of choice for introducing a D-Glu(OtBu) residue.

Caption: Workflow for incorporating a D-Glu residue using the title compound.

Protocol: Coupling Step in Fmoc-SPPS

• Pre-activation: In a separate vessel, dissolve (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride (3 equiv.), HATU (2.95 equiv.), and DIPEA (6 equiv.) in DMF. Allow to pre-activate for 5 minutes. Causality: Pre-activation forms the highly reactive aminium/uronium active ester, which ensures a rapid and efficient coupling reaction, minimizing the risk of racemization.

• Coupling: Add the activated mixture to the deprotected resin-bound peptide and agitate for 1-2 hours at room temperature.

• Post-Coupling: Wash the resin extensively with DMF and DCM to remove excess reagents.

• Final Deprotection: After synthesis is complete, treat the resin with a cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% TIS). This single step simultaneously cleaves the peptide from the resin and removes the tert-butyl side-chain protecting groups.

Precursor in Prodrug Design for Enhanced Stability

The tert-butyl ester moiety is not just a protecting group; it can be strategically employed as a "promoiety" in prodrug design. Smaller alkyl esters (methyl, ethyl) are often rapidly hydrolyzed by esterases in the gastrointestinal tract and plasma, leading to premature drug release and reduced systemic exposure. In contrast, the sterically hindered tert-butyl ester provides significantly enhanced metabolic stability.

A key study on prodrugs of the glutamine antagonist 6-diazo-5-oxo-l-norleucine (DON) demonstrated this principle effectively. While methyl and ethyl ester prodrugs were unstable in GI homogenates (<10% remaining after 1 hour), the tert-butyl ester analogue was highly stable (>50% remaining).[8] This stability allows for greater systemic absorption of the intact prodrug, enabling targeted delivery to tumor tissues where it can be activated. This makes (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride an attractive starting material for developing D-amino acid-containing prodrugs with improved pharmacokinetic profiles.

Stereochemical Control in Biological Assays

In drug discovery, confirming that a biological effect is specific to one enantiomer is critical. This compound is the ideal negative control for its L-enantiomer, (S)-Di-tert-butyl 2-aminopentanedioate hydrochloride. If the L-isomer of a compound shows high activity against a biological target (e.g., a glutamate receptor or enzyme), demonstrating that the D-isomer (synthesized using this reagent) has negligible activity provides strong evidence for stereospecific binding.[7]

Safety, Handling, and Storage

As with any laboratory chemical, proper handling is paramount to ensure safety and maintain the integrity of the compound.

• Personal Protective Equipment (PPE): Always use chemical-resistant gloves, safety goggles, and a lab coat.[7]

• Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[7] The compound may cause respiratory, skin, and eye irritation.[5]

• Storage: Store in a tightly sealed container in a dry, cool (2-8°C), and well-ventilated place away from incompatible materials such as strong oxidizing agents.[4][5] Causality: Proper storage prevents hydrolysis from atmospheric moisture and degradation from heat, ensuring its purity and reactivity for experimental use.

Conclusion

(R)-Di-tert-butyl 2-aminopentanedioate hydrochloride is more than just a protected amino acid; it is a specialized tool that provides solutions to common challenges in synthetic and medicinal chemistry. Its defined D-stereochemistry is essential for creating protease-resistant peptides and stereochemical control compounds, while its robust tert-butyl protecting groups offer both synthetic orthogonality and a proven strategy for enhancing the metabolic stability of prodrugs. A thorough understanding of its properties, synthesis, and applications enables researchers to leverage this versatile building block to its full potential in the development of novel therapeutics and chemical probes.

References

• PubChem. (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride. National Center for Biotechnology Information. [Link]

• PubChem. Tert-butyl 2-amino-2-methylpropanoate hydrochloride. National Center for Biotechnology Information. [Link]

• Organic Syntheses. Synthesis of Enantiopure Di(tert-butyl) (2S,4S)-4-hydroxy-6-oxo-1,2-piperidinedicarboxylate. [Link]

• Supporting Information. Characterization Data of Products. [Link]

• Google Patents. Process for preparing amino acid tert-butyl ester hydrochloric acid salts.

• Varghese, S., et al. (2023). Discovery of tert-Butyl Ester Based 6-Diazo-5-oxo-l-norleucine Prodrugs for Enhanced Metabolic Stability and Tumor Delivery. Journal of Medicinal Chemistry. [Link]

• PubChem. L-Glutamic acid alpha-t-butyl-delta-benzyl ester hydrochloride. National Center for Biotechnology Information. [Link]

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An In-depth Technical Guide to (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride

Abstract

(R)-Di-tert-butyl 2-aminopentanedioate hydrochloride, also known as Di-tert-butyl D-glutamate hydrochloride, is a pivotal chiral building block in modern synthetic chemistry, particularly in the fields of medicinal chemistry and drug development. Its structure features two tert-butyl ester groups protecting the carboxylic acid functionalities of D-glutamic acid, which allows for precise and controlled chemical manipulations. This guide provides a comprehensive overview of this compound, detailing its chemical properties, a robust synthesis protocol, state-of-the-art analytical characterization methods, and its critical application in the synthesis of targeted radiopharmaceuticals, such as Prostate-Specific Membrane Antigen (PSMA) inhibitors. This document is intended for researchers, scientists, and drug development professionals who require a deep technical understanding and practical, field-proven insights into the use of this versatile molecule.

Core Chemical and Physical Properties

(R)-Di-tert-butyl 2-aminopentanedioate hydrochloride is a white to pale yellow solid, valued for its specific stereochemistry and the protective nature of its tert-butyl ester groups.[1] These protecting groups are stable under basic conditions but are readily cleaved by strong acids, a principle of orthogonality that is fundamental to its utility in multi-step syntheses.

Property	Value	Source(s)
Molecular Formula	C₁₃H₂₆ClNO₄	[1][2]
Molecular Weight	295.80 g/mol	[1][2][3]
CAS Number	172793-31-6	[1][2][3]
IUPAC Name	ditert-butyl (2R)-2-aminopentanedioate;hydrochloride	[1][2]
Synonyms	Di-tert-butyl D-glutamate hydrochloride, H-D-Glu(OtBu)-OtBu·HCl	[2]
Physical State	Solid	[1]
Typical Purity	≥95%	[1]
Storage Conditions	Inert atmosphere, refrigerated (2-8°C)	[3]

Strategic Importance in Synthesis: The Role of tert-Butyl Protecting Groups

The primary utility of (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride stems from the two tert-butyl (tBu) ester groups. In complex molecular syntheses, particularly in peptide chemistry, it is essential to temporarily mask reactive functional groups to prevent unwanted side reactions.

The tBu group is a cornerstone of the widely used Fmoc/tBu orthogonal strategy in solid-phase peptide synthesis (SPPS).[4] The term "orthogonal" signifies that the protecting groups can be removed under different chemical conditions without affecting each other.

• α-Amino Group Protection (Fmoc): The fluorenylmethyloxycarbonyl (Fmoc) group is used to protect the primary amine. It is stable to acid but is cleaved by a base, typically a solution of piperidine in an organic solvent.

• Side Chain Protection (tBu): The tert-butyl esters on the glutamic acid side chain are stable to the basic conditions used for Fmoc removal. They are, however, readily cleaved by strong acids, such as trifluoroacetic acid (TFA), which is often used in the final step to deprotect all side chains and cleave the synthesized peptide from the solid resin support.[1]

This orthogonal scheme allows for the sequential and controlled assembly of amino acid chains, making the title compound an invaluable precursor for introducing a D-glutamic acid residue with protected carboxylates.

Fmoc/tBu Orthogonal Protection Strategy

Synthesis Protocol

The synthesis of (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride is typically achieved through the direct esterification of D-glutamic acid. The use of isobutylene under acidic conditions is a common and effective method for introducing the sterically hindered tert-butyl esters.

Reaction: D-Glutamic Acid + Isobutylene (excess) --(H₂SO₄/HCl)--> (R)-Di-tert-butyl 2-aminopentanedioate --> Addition of HCl --> (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride

Step-by-Step Methodology

Materials:

• D-Glutamic Acid

• Dioxane (or another suitable inert solvent like THF)

• Concentrated Sulfuric Acid (H₂SO₄)

• Liquefied Isobutylene

• Sodium Bicarbonate (NaHCO₃) solution

• Diethyl ether or Methyl tert-butyl ether (MTBE)

• Hydrochloric acid (HCl) solution in ether or dioxane

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Pressure vessel (autoclave)

Procedure:

• Reaction Setup: Suspend D-glutamic acid in a suitable solvent such as dioxane in a high-pressure autoclave.

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the suspension.

• Esterification: Cool the vessel and introduce a significant excess of liquefied isobutylene. Seal the autoclave and allow it to warm to room temperature. Stir the reaction mixture vigorously for 2 to 4 days. The progress can be monitored by thin-layer chromatography (TLC) or HPLC by taking small aliquots.

• Workup: After the reaction is complete, carefully vent the excess isobutylene in a fume hood. Cool the reaction mixture and neutralize the acid catalyst by slowly adding a saturated sodium bicarbonate solution until the pH is ~8.

• Extraction: Extract the aqueous phase multiple times with diethyl ether or MTBE. Combine the organic layers.

• Drying and Concentration: Dry the combined organic extracts over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield the free amine (Di-tert-butyl D-glutamate) as an oil or solid.

• Salt Formation: Dissolve the crude product in a minimal amount of dry diethyl ether or MTBE. Cool the solution in an ice bath (0°C).

• Precipitation: Slowly add a stoichiometric amount of a solution of HCl in dry ether or dioxane. The hydrochloride salt will precipitate out of the solution.

• Isolation and Drying: Collect the white solid precipitate by filtration, wash it with cold, dry ether, and dry it under vacuum to yield the final product, (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride.

Analytical Characterization

Rigorous analytical testing is essential to confirm the identity, purity, and stereochemical integrity of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR is a primary tool for structural confirmation. The spectrum provides characteristic signals for the protons in the molecule.

Protocol:

• Solvent: Deuterated chloroform (CDCl₃) or Deuterated dimethyl sulfoxide (DMSO-d₆).

• Concentration: 5-10 mg/mL.

• Instrument: 400 MHz or higher NMR spectrometer.

• Reference: Tetramethylsilane (TMS) at 0.00 ppm.

Expected Chemical Shifts (δ) in CDCl₃:

• ~8.5-9.0 ppm (broad singlet, 3H): Protons of the ammonium group (-NH₃⁺).

• ~4.1-4.3 ppm (multiplet, 1H): The α-proton (CH).

• ~2.2-2.6 ppm (multiplet, 4H): The β- and γ-protons of the pentanedioate backbone (-CH₂-CH₂-).

• ~1.45-1.50 ppm (two singlets, 18H): Protons of the two tert-butyl ester groups (-C(CH₃)₃).

Note: Chemical shifts can vary slightly based on solvent and concentration. In DMSO-d₆, residual water appears around 3.3 ppm and the solvent peak is at 2.50 ppm.[4][5]

High-Performance Liquid Chromatography (HPLC)

HPLC is used to assess the chemical and enantiomeric purity of the compound. Due to the chiral nature of the molecule, a chiral stationary phase (CSP) is required to separate the (R) and (S) enantiomers.

Protocol for Enantiomeric Purity:

• Instrument: Standard HPLC system with UV detection.

• Column: A polysaccharide-based chiral stationary phase, such as one derived from amylose or cellulose phenylcarbamates. An Astec CHIROBIOTIC T (teicoplanin-based) column is also highly effective for underivatized amino acid derivatives.[1][6]

• Mobile Phase: Typically a normal-phase mixture, such as Hexane/Isopropanol with a small amount of an amine modifier like diethylamine (DEA) to improve peak shape. A common starting point is 90:10 (Hexane:IPA) + 0.1% DEA.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210-220 nm.

• Sample Preparation: Dissolve a small amount of the sample (~1 mg/mL) in the mobile phase.

Self-Validation: The protocol is validated by running a sample of the racemic (D,L) compound to establish the retention times of both the (R) and (S) enantiomers, confirming the method's ability to separate them. The purity is then determined by integrating the peak areas in the chromatogram of the target (R)-enantiomer sample.

Application in Drug Development: Synthesis of PSMA-Targeted Radiopharmaceuticals

A primary and high-impact application of (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride is in the synthesis of ligands targeting the Prostate-Specific Membrane Antigen (PSMA). PSMA is a protein that is highly overexpressed on the surface of prostate cancer cells, making it an excellent target for both diagnostic imaging and targeted radiotherapy (theranostics).

Many PSMA inhibitors, such as the widely used PSMA-11, are built upon a glutamate-urea-lysine backbone. The D-glutamic acid derivative provides the crucial glutamate component that binds to the active site of the PSMA enzyme. The use of the di-tert-butyl ester allows for the controlled assembly of the urea linkage and subsequent coupling to a chelator (like HBED-CC for Gallium-68) without interference from the carboxylic acid groups.[3][7][8]

Workflow: Incorporation into a PSMA Inhibitor Precursor

The following diagram illustrates the logical flow of how H-D-Glu(OtBu)-OtBu·HCl is used to construct the core of a PSMA inhibitor.

Logical workflow for PSMA inhibitor synthesis.

In this workflow, the free amine of the D-glutamate derivative is coupled to an isocyanate formed on a protected lysine derivative.[8] Subsequent deprotection steps and coupling with a chelator yield the final precursor molecule ready for radiolabeling. The final step before radiolabeling involves global deprotection with a strong acid like TFA, which efficiently removes the tert-butyl esters from the glutamate moiety. The use of D-amino acids in radiopharmaceuticals can also enhance in vivo stability against enzymatic degradation.[9]

Safety and Handling

As with any chemical reagent, proper safety protocols must be followed.

• Hazard Identification: The compound is generally classified as harmful if swallowed and may cause skin and eye irritation.[10]

• Personal Protective Equipment (PPE): Always handle the compound in a well-ventilated fume hood. Wear standard PPE, including a lab coat, safety glasses with side shields, and chemical-resistant gloves.

• Handling: Avoid creating dust. Prevent contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

• Storage: Store in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) in a refrigerator (2-8°C) to prevent degradation.[3]

• In case of Exposure:

  • Eyes: Immediately flush with plenty of water for at least 15 minutes. Seek medical attention.

  • Skin: Wash off with soap and plenty of water.

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

  • Inhalation: Move to fresh air. If breathing is difficult, give oxygen.

Conclusion

(R)-Di-tert-butyl 2-aminopentanedioate hydrochloride is more than a simple amino acid derivative; it is a sophisticated chemical tool that enables complex, stereospecific syntheses. Its value is rooted in the strategic use of tert-butyl protecting groups, which adhere to the principle of orthogonality, allowing for precise and high-yield synthetic routes. The protocols and data presented in this guide underscore its reliability and critical role in the laboratory, particularly in the development of next-generation theranostic agents for diseases like prostate cancer. A thorough understanding of its properties, synthesis, and analytical characterization is paramount for any researcher aiming to leverage its full potential in advancing chemical and pharmaceutical science.

References

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• YAKHAK HOEJI. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Available at: [Link]

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• RSC Publishing. Shape Induced Sorting via Rim-to-Rim Complementarity in the Formation of Pillar[6][7]arene-based Supramolecular Organogels. Available at: [Link]

• Giesel, F. L. et al. Standardization of the [68Ga]Ga-PSMA-11 Radiolabeling Protocol in an Automatic Synthesis Module: Assessments for PET Imaging of Prostate Cancer. National Institutes of Health. Available at: [Link]

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• Organic Syntheses. SYNTHESIS OF ENANTIOPURE DI(TERT-BUTYL) (2S,4S)-4-HYDROXY-6-OXO-1,2-PIPERIDINEDICARBOXYLATE. Available at: [Link]

• ResearchGate. Selected 1 H-NMR chemical shifts for Compound 3 in DMSO-d 6 , CDCl 3... Available at: [Link]

• MDPI. d-Amino Acid Peptide Residualizing Agents for Protein Radioiodination: Effect of Aspartate for Glutamate Substitution. Available at: [Link]

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(R)-Di-tert-butyl 2-aminopentanedioate hydrochloride solubility data

An In-depth Technical Guide to the Solubility of (R)-Di-tert-butyl 2-aminopentanedioate Hydrochloride

Executive Summary

(R)-Di-tert-butyl 2-aminopentanedioate hydrochloride, a protected form of D-glutamic acid, is a critical building block in medicinal chemistry and peptide synthesis. Its utility in these fields is fundamentally linked to its solubility, a key physicochemical parameter that dictates reaction conditions, purification strategies, and formulation development. This guide provides a comprehensive overview of the solubility characteristics of this compound. It delves into the theoretical principles governing its dissolution, collates the currently available solubility data, and presents detailed, field-proven experimental protocols for its accurate determination. This document is intended for researchers, scientists, and drug development professionals who require a deep, practical understanding of this compound's solubility profile to facilitate its effective application.

Introduction to (R)-Di-tert-butyl 2-aminopentanedioate Hydrochloride

Chemical Identity and Structure

(R)-Di-tert-butyl 2-aminopentanedioate hydrochloride is the hydrochloride salt of the di-tert-butyl ester of D-glutamic acid. The bulky tert-butyl ester groups serve as protecting groups for the carboxylic acid functionalities, preventing them from participating in unwanted side reactions during chemical synthesis, particularly in peptide coupling processes.[1][2]

Identifier	Value
IUPAC Name	ditert-butyl (2R)-2-aminopentanedioate;hydrochloride[3][4]
Synonyms	H-D-Glu(OtBu)-OtBu HCl, Di-tert-butyl D-glutamate hydrochloride[4]
CAS Number	172793-31-6[3][4][5]
Molecular Formula	C₁₃H₂₆ClNO₄[3][4]
Molecular Weight	295.80 g/mol [3][4]
Canonical SMILES	CC(C)(C)OC(=O)CCC(=O)OC(C)(C)C.Cl[3]

Physicochemical Properties

The compound exists as a white to off-white crystalline solid at room temperature.[1][2][3] Its solid-state nature and the presence of both polar (amine hydrochloride) and non-polar (tert-butyl) moieties create a distinct solubility profile.

Property	Value	Source(s)
Appearance	White to off-white solid/crystalline powder	[1][2][3]
Melting Point	133-135 °C	[2]
Storage Temperature	-20°C or 2-8°C (under inert atmosphere)	[2][5]

Significance and Applications

The primary application of this compound is as an intermediate in organic synthesis.[2] In drug discovery, it is used in the synthesis of complex peptides and peptidomimetics, including substance P antagonists, which have potential therapeutic applications in pain and inflammation management.[2] The success of these multi-step syntheses relies on the controlled solubility of the intermediates for both reaction progress and subsequent purification.

Theoretical Framework of Solubility

The solubility of a compound is governed by the interplay of its own physical properties and those of the solvent. For an ionizable molecule like (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride, several factors are critical.

Fundamental Principles

The adage "like dissolves like" is the guiding principle.[6] Polar solvents are effective at dissolving polar solutes, and non-polar solvents dissolve non-polar solutes. This compound possesses a highly polar hydrochloride salt group and two moderately polar ester groups, alongside two non-polar tert-butyl groups. This amphiphilic nature suggests it will have nuanced solubility across a range of solvents.

Key Factors Influencing Solubility

• pH: As the hydrochloride salt of a primary amine, the compound's aqueous solubility is highly dependent on pH. In acidic to neutral solutions, the amine group is protonated (R-NH₃⁺), enhancing its interaction with polar water molecules and thus increasing solubility. As the pH increases above the pKa of the amine, it becomes deprotonated to the neutral free base (R-NH₂), which is significantly less polar and will likely precipitate from the aqueous solution.[7][8]

Caption: pH-dependent equilibrium of the amino ester.

• Solvent Polarity: The compound is expected to show greater solubility in polar protic solvents like methanol and ethanol, which can solvate both the ionic hydrochloride and the ester groups.[1] Its solubility is predicted to be low in non-polar solvents such as hexanes or toluene, which cannot effectively solvate the charged portion of the molecule.[1]

• Temperature: For most solid solutes, solubility increases with temperature as the dissolution process is often endothermic.[6] However, this relationship must be determined empirically, as some dissolution processes can be exothermic. Solubility studies should always be conducted at a controlled, specified temperature.[9]

Published Solubility Data

Quantitative solubility data for (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride is not widely available in peer-reviewed literature. Most information is found on supplier data sheets, which primarily report data for the corresponding L-enantiomer, (S)-Di-tert-butyl 2-aminopentanedioate hydrochloride (CAS 32677-01-3).

Expertise Insight: Enantiomers (R and S isomers) have identical physical properties, including solubility, in achiral (non-chiral) solvents. Therefore, the data for the L-isomer can be reliably used as a proxy for the R-isomer's solubility in common laboratory solvents like water, methanol, and ethanol.

Solvent	Reported Solubility (L-Isomer)	Classification	Source(s)
Methanol	50 mg/mL	Soluble	[1][2][10][11][12][13]
Ethanol	Not Quantified	Moderately Soluble	[1]
Water	Not Quantified	Soluble	[1]
Non-polar Media	Not Quantified	Largely Insoluble	[1]

This data indicates good solubility in polar protic solvents. The term "soluble" for water lacks quantitative detail, reinforcing the need for experimental determination, especially as a function of pH.

Experimental Protocols for Solubility Determination

To obtain reliable and application-relevant data, it is crucial to employ standardized methodologies. The choice between determining thermodynamic or kinetic solubility depends on the intended application.

Thermodynamic vs. Kinetic Solubility

• Thermodynamic Solubility is the equilibrium concentration of a compound in a saturated solution in the presence of excess solid. It is a fundamental, material-sparing property. The shake-flask method is the gold standard for its determination.[7][14][15]

• Kinetic Solubility measures the concentration at which a compound precipitates from a solution when added from a concentrated organic stock (e.g., DMSO).[14][16] This value is often higher than thermodynamic solubility because it may represent a supersaturated state or the precipitation of a less stable, amorphous form. It is highly relevant for early drug discovery screening assays.[16]

Protocol 1: Thermodynamic Solubility Determination via Shake-Flask Method

This protocol determines the equilibrium solubility, providing a definitive value for formulation and process chemistry.

Methodology Rationale: The extended equilibration time (24-48 hours) is critical to ensure the system reaches a true thermodynamic equilibrium between the solid and solution phases.[7] Phase separation via centrifugation and filtration is necessary to analyze only the dissolved solute, while HPLC provides a sensitive and specific method for quantification.[16]

Caption: Workflow for Thermodynamic Solubility Determination.

Step-by-Step Protocol:

• Preparation: Add an excess amount of (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride (e.g., 5-10 mg) to a known volume of the test solvent (e.g., 1 mL of phosphate-buffered saline, pH 7.4) in a glass vial.

• Equilibration: Seal the vial and place it on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25°C or 37°C). Agitate for 24 to 48 hours. The continued presence of undissolved solid must be visually confirmed.

• Phase Separation: Centrifuge the vials at high speed (e.g., 10,000 x g) for 15 minutes to pellet the excess solid.

• Sample Collection: Carefully remove an aliquot of the clear supernatant. For very accurate measurements, filter the supernatant through a low-binding 0.45 µm filter (e.g., PVDF) to remove any remaining particulates. Causality Note: Filtration is crucial as suspended microparticles will artificially inflate the measured concentration.

• Analysis: Prepare a dilution series of the filtered supernatant with a suitable mobile phase. Quantify the compound's concentration using a validated HPLC-UV method against a standard calibration curve.

• Calculation: Determine the solubility in mg/mL or molarity, accounting for any dilution factors.

Protocol 2: High-Throughput Kinetic Solubility Assay

This protocol is designed for rapid screening and is particularly useful when comparing multiple compounds or conditions.

Methodology Rationale: This method mimics the conditions of many in-vitro biological assays where a compound is introduced from a DMSO stock into an aqueous buffer. Precipitation is detected by light scattering (turbidity), providing a rapid measure of the concentration at which the compound falls out of solution.[16]

Caption: Workflow for Kinetic Solubility Determination.

Step-by-Step Protocol:

• Stock Solution: Prepare a high-concentration stock solution of the compound (e.g., 10 mM) in 100% DMSO.

• Plate Preparation: In a 96-well microplate, add the aqueous buffer of choice (e.g., PBS, pH 7.4).

• Compound Addition: Add a small volume of the DMSO stock solution to the buffer (the final DMSO concentration should typically be ≤1%). Mix immediately. This is often done in a serial dilution format across the plate.

• Incubation: Allow the plate to incubate at room temperature for a set period, typically 1 to 2 hours.

• Measurement: Measure the turbidity of each well using a nephelometer or a UV-Vis plate reader at a wavelength where the compound does not absorb (e.g., 600-650 nm).

• Data Analysis: The kinetic solubility is defined as the highest concentration that does not show a significant increase in turbidity compared to the buffer-only control.

Data Interpretation and Best Practices

• Reporting: When reporting solubility, always specify the solvent system (including pH and buffer components), the temperature, and the method used (thermodynamic or kinetic).

• Potential Pitfalls: Be aware of potential sources of error, such as compound degradation in the assay buffer, insufficient equilibration time in the shake-flask method, or adsorption of the compound to filters and vials.[14]

• Self-Validation: Protocols should include controls. For HPLC analysis, a calibration curve is essential. For kinetic assays, positive (precipitating) and negative (soluble) controls are necessary.

Conclusion

While published quantitative data for (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride is sparse, a strong solubility profile in polar organic solvents like methanol is well-established based on data from its L-enantiomer.[1][2][12][13] Its structure suggests a significant pH-dependent aqueous solubility, which is a critical consideration for its use in buffered systems. Due to the lack of comprehensive public data, direct experimental determination is paramount for any research or development application. The shake-flask and kinetic assay protocols provided in this guide offer robust and reliable frameworks for generating high-quality, application-specific solubility data, empowering scientists to optimize reaction conditions, purification, and formulation development.

References

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• ResearchGate. A review of methods for solubility determination in biopharmaceutical drug characterisation. (September 2019). [Link]

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• Lund University Publications. Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. [Link]

• Bentham Science. What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. (2011-07-01). [Link]

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Purity and analysis of di-tert-butyl D-glutamate hydrochloride

An In-Depth Technical Guide to the Purity and Analysis of Di-tert-butyl D-glutamate Hydrochloride

Abstract

Di-tert-butyl D-glutamate hydrochloride is a critical protected amino acid derivative, indispensable in the field of peptide synthesis and drug development.[1][2][3] Its primary function is to serve as a building block where the acidic side chain and the alpha-carboxyl group of D-glutamic acid are masked by bulky tert-butyl esters, preventing unwanted side reactions during peptide chain elongation.[1][2] The efficacy, safety, and reproducibility of synthesizing complex peptides and active pharmaceutical ingredients (APIs) are directly contingent on the purity of this starting material. This guide provides a comprehensive framework for researchers and quality control professionals, detailing the essential methodologies for purifying and analyzing di-tert-butyl D-glutamate hydrochloride to ensure it meets the stringent requirements of pharmaceutical research and production.

Physicochemical Profile and Significance

Di-tert-butyl D-glutamate hydrochloride is a white to off-white crystalline powder.[1][4][5] The hydrochloride salt form enhances its stability and handling properties. The tert-butyl protecting groups are strategically employed due to their stability under a wide range of reaction conditions, yet they can be selectively removed under specific acidic conditions, such as with trifluoroacetic acid (TFA), which is a standard procedure in solid-phase peptide synthesis.

A thorough understanding of its physicochemical properties is the foundation for developing robust purification and analysis protocols.

Property	Value	Source
Chemical Name	di-tert-butyl (2R)-2-aminopentanedioate;hydrochloride	PubChem
Synonyms	H-D-Glu(OtBu)-OtBu·HCl	Various
CAS Number	Not explicitly available for D-isomer, L-isomer is 32677-01-3	[4][5]
Molecular Formula	C₁₃H₂₅NO₄ · HCl	[2][4][6]
Molecular Weight	295.80 g/mol	[4][6]
Appearance	White to pale cream crystalline powder	[2][5]
Solubility	Soluble in methanol (50 mg/ml) and water.[1][7]	[1][7]
Storage Temperature	2-8°C or -20°C, under inert gas, protected from moisture.	[2]

Purification: Achieving High-Purity Material

The synthesis of di-tert-butyl D-glutamate hydrochloride, typically involving the esterification of D-glutamic acid with a tert-butyl source like tert-butyl acetate or isobutylene under acidic catalysis, can generate several impurities.[1][8] These include the starting material (D-glutamic acid), mono-esterified byproducts, and diastereomers if the starting material contains the L-enantiomer. Therefore, a robust purification strategy is essential.

Recrystallization Workflow

Recrystallization is the primary method for purifying this solid compound. The choice of solvent system is critical and is based on the principle of high solubility at elevated temperatures and low solubility at reduced temperatures.

Protocol: Recrystallization of Di-tert-butyl D-glutamate Hydrochloride

• Solvent Selection: Based on solubility data, a mixed solvent system such as methanol/diethyl ether or ethanol/hexane is often effective. Methanol or ethanol acts as the primary solvent, while the non-polar co-solvent (anti-solvent) induces precipitation.

• Dissolution: Dissolve the crude product in a minimal amount of hot methanol (e.g., 40-50°C). The solution should be saturated.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Induce Crystallization: Slowly add the anti-solvent (e.g., diethyl ether) to the warm solution until slight turbidity persists.

• Cooling & Crystal Growth: Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath or refrigerator (2-8°C) for several hours to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold anti-solvent to remove residual soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Caption: Recrystallization workflow for di-tert-butyl D-glutamate HCl.

Comprehensive Analytical Characterization

A multi-faceted analytical approach is required to confirm the identity, purity, and quality of the final product. No single technique is sufficient; instead, orthogonal methods provide a complete and trustworthy assessment.

Chromatographic Purity Assessment

High-Performance Liquid Chromatography (HPLC) is the gold standard for determining the purity (assay) of the compound and quantifying impurities.

Protocol: HPLC Purity Analysis

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., ODS-3, 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.05% Trifluoroacetic Acid (TFA) in Water.[9]

• Mobile Phase B: Acetonitrile.[9]

• Gradient: Start with a low percentage of B (e.g., 5-10%), and run a linear gradient to a high percentage of B (e.g., 90-95%) over 15-20 minutes to elute all components.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210-220 nm.

• Analysis: The purity is calculated based on the area percentage of the main peak relative to the total area of all peaks detected. A typical specification is ≥98%.[2][4][5]

Chiral HPLC: To ensure enantiomeric purity, a chiral HPLC method is necessary. This is critical as the L-enantiomer can act as an impurity. Chiral columns are used to separate the D- and L-enantiomers, allowing for the quantification of the undesired enantiomer.[10]

Structural Confirmation via Spectroscopy

Spectroscopic methods are essential for verifying the chemical structure of the molecule.

• ¹H NMR Spectroscopy: Proton NMR provides a detailed map of the hydrogen atoms in the molecule. For di-tert-butyl D-glutamate hydrochloride, the spectrum should show characteristic signals:

  • A large singlet around 1.5 ppm corresponding to the 18 protons of the two identical tert-butyl groups.

  • Multiplets between 2.0-2.6 ppm for the four protons of the glutamate backbone (-CH₂-CH₂-).

  • A triplet or multiplet around 4.1 ppm for the alpha-proton (-CH(NH₃⁺)-).

  • A broad signal for the amine protons (-NH₃⁺). The absence of signals corresponding to starting materials or solvents confirms their removal.[11]

• Infrared (IR) Spectroscopy: FTIR is used to confirm the presence of key functional groups.[5][6]

  • ~1730 cm⁻¹: Strong C=O stretching from the two ester groups.

  • ~2980 cm⁻¹: C-H stretching from the alkyl groups.

  • ~3000-3200 cm⁻¹ (broad): N-H stretching from the ammonium group (R-NH₃⁺).

• Mass Spectrometry (MS): MS confirms the molecular weight of the compound. For the free base (after deprotonation of the hydrochloride), the expected [M+H]⁺ ion would be at m/z 260.3, corresponding to the formula C₁₃H₂₅NO₄.[12]

Other Essential Analyses

• Water Content (Karl Fischer Titration): This method specifically quantifies the amount of water in the sample, which is a common impurity. A typical specification is ≤0.5%.[5]

• Melting Point: A sharp melting point range is indicative of high purity. Impurities tend to broaden and depress the melting range.

Caption: Orthogonal analytical methods for quality control.

Summary of Key Quality Attributes

The quality of di-tert-butyl D-glutamate hydrochloride is defined by a set of critical parameters that must be met.

Parameter	Method	Typical Specification	Rationale
Appearance	Visual Inspection	White to off-white crystalline powder	Indicates gross contamination or degradation.
Identity	FTIR, ¹H NMR	Conforms to reference spectrum	Confirms correct molecular structure.[5]
Assay	HPLC	≥ 98.0%	Ensures high concentration of the desired compound.[2][4]
Enantiomeric Purity	Chiral HPLC	e.g., ≥ 99.5% D-isomer	Critical for stereospecific biological activity of the final peptide.
Water Content	Karl Fischer Titration	≤ 0.5%	Water can interfere with subsequent chemical reactions.[5]
Molecular Weight	Mass Spectrometry	Conforms to theoretical value	Verifies the elemental composition.

Conclusion

The robust analysis and purification of di-tert-butyl D-glutamate hydrochloride are not merely procedural steps but are fundamental to ensuring the success of complex synthetic endeavors in pharmaceutical development. A meticulous approach, combining classical purification techniques like recrystallization with a suite of orthogonal analytical methods—HPLC for purity, chiral chromatography for stereoisomeric integrity, spectroscopy for structural verification, and Karl Fischer titration for water content—forms a self-validating system. This comprehensive quality control strategy guarantees that the material is fit for purpose, enabling researchers to build complex molecules with confidence and reproducibility.

References

• PubChem. Di-tert-butyl glutamate hydrochloride | C13H26ClNO4 | CID 208636. Available at: [Link]

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• PubChem. Di-tert-butyl glutamate | C13H25NO4 | CID 86076. Available at: [Link]

• Google Patents. L-glutamic acid derivative and synthesis method and application thereof.

• European Union Reference Laboratory for Feed Additives. Evaluation Report on the Analytical Methods submitted in connection with the Application for Authorisation of a Feed Additive. Available at: [Link]

• Human Metabolome Database. 13C NMR Spectrum (1D, 125 MHz, H2O, experimental) (HMDB0000148). Available at: [Link]

• Google Patents. Preparation method of 1-tert-butyl glutamate derivative.

• PubMed. Rapid determination of glutamate using HPLC technology. Available at: [Link]

• PubMed Central. d-Glutamate production by stressed Escherichia coli gives a clue for the hypothetical induction mechanism of the ALS disease. Available at: [Link]

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• J&K Scientific LLC. D-Glutamic acid g-tert-butyl ester a-amide hydrochloride. Available at: [Link]

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An In-Depth Technical Guide to the Storage and Stability of (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride

Abstract

(R)-Di-tert-butyl 2-aminopentanedioate hydrochloride is a pivotal building block in modern pharmaceutical synthesis, particularly in the development of peptidomimetics and other complex molecular architectures. Its utility is intrinsically linked to its purity and stability. This guide provides a comprehensive technical overview of the best practices for the storage and handling of this compound, rooted in an understanding of its chemical properties. We will delve into the critical factors governing its stability, outline potential degradation pathways, and provide detailed protocols for assessing its integrity over time. This document is intended for researchers, scientists, and drug development professionals who rely on the quality of this reagent for the success of their work.

Introduction: Chemical Identity and Significance

(R)-Di-tert-butyl 2-aminopentanedioate hydrochloride, also known as H-D-Glu(OtBu)-OtBu HCl, is the hydrochloride salt of the di-tert-butyl ester of D-glutamic acid.

Chemical Structure:

Synthesis of D-glutamic acid di-tert-butyl ester hydrochloride

An In-Depth Technical Guide to the Synthesis of D-Glutamic Acid Di-tert-butyl Ester Hydrochloride

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the synthesis, mechanistic underpinnings, and quality control of D-Glutamic Acid Di-tert-butyl Ester Hydrochloride, a critical building block in modern pharmaceutical and peptide chemistry. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of steps to explain the causality behind the protocol, ensuring both reproducibility and a deeper understanding of the chemical transformation.

Strategic Importance and Applications

D-Glutamic acid di-tert-butyl ester hydrochloride is a protected derivative of D-glutamic acid, an unnatural amino acid isomer. Its value lies in the strategic installation of two tert-butyl ester groups, which mask the acidic carboxyl functionalities at the α- and γ-positions.[1][2][3] This protection is crucial for a variety of synthetic applications:

• Peptide Synthesis: It is an indispensable reagent in solid-phase and solution-phase peptide synthesis.[2][4] The bulky tert-butyl groups prevent the side-chain carboxylate from participating in unwanted reactions during peptide bond formation. These protecting groups are stable to the basic conditions used for Fmoc-deprotection but are readily cleaved under acidic conditions, typically with trifluoroacetic acid (TFA), at the final step of synthesis.[3][5]

• Pharmaceutical Development: The compound serves as a key intermediate in the synthesis of complex bioactive molecules and pharmaceuticals.[1][4][6] It is particularly valuable in creating drugs that target neurological disorders, as glutamate receptors are central to neurotransmission.[1][4] Its defined stereochemistry also makes it essential for producing enantiomerically pure compounds, where biological activity is often dependent on a single stereoisomer.[1]

• Chiral Building Block: As a chiral intermediate, it provides a reliable source of D-glutamic acid for stereoselective synthesis, enabling the construction of complex molecular architectures.[1]

Reaction Scheme and Mechanistic Insights

The most prevalent and industrially scalable method for synthesizing D-glutamic acid di-tert-butyl ester is the direct esterification of D-glutamic acid using isobutylene in the presence of a strong acid catalyst. The subsequent treatment with hydrochloric acid affords the stable, crystalline hydrochloride salt.

Overall Transformation:

D-Glutamic Acid + 2 Isobutylene --(H⁺ catalyst)--> D-Glutamic acid di-tert-butyl ester --(HCl)--> D-Glutamic acid di-tert-butyl ester hydrochloride

Causality of Reagent Selection:

• D-Glutamic Acid: The starting material, chosen for its specific D-stereochemistry, which is often required for specific biological targets.

• Isobutylene: This is an inexpensive and highly efficient source of the tert-butyl group. It functions as the tert-butylating agent.[7][8][9]

• Acid Catalyst (e.g., Sulfuric Acid, p-Toluenesulfonic Acid): A strong acid is essential to catalyze the esterification.[7] The acid protonates the carbonyl oxygen of the carboxylic acid groups, activating them towards nucleophilic attack. The stability of the resulting tert-butyl carbocation, formed from the protonation of isobutylene, makes this reaction highly favorable. While other methods using reagents like tert-butyl acetate with perchloric acid exist, they often involve more hazardous materials.[8][10]

• Solvent (e.g., Dichloromethane, Dioxane): An anhydrous, non-reactive solvent is required to suspend the starting amino acid and facilitate the reaction. Dichloromethane is a common choice.[7]

Reaction Mechanism:

• Carbocation Formation: The acid catalyst protonates isobutylene to form a stable tertiary carbocation, the key electrophile.

• Nucleophilic Attack: The lone pair of electrons on the carbonyl oxygen of D-glutamic acid's two carboxylic acid groups attacks the tert-butyl carbocation.

• Ester Formation: A proton is lost from the intermediate, regenerating the catalyst and forming the tert-butyl ester. This process occurs at both the α- and γ-carboxyl groups.

• Salt Formation: After the esterification is complete and the product is isolated, it is dissolved in a suitable solvent and treated with hydrochloric acid to protonate the free amine, forming the stable and crystalline hydrochloride salt, which is easier to handle and store.

Synthesis Workflow Diagram

Caption: Overall workflow for the synthesis of D-glutamic acid di-tert-butyl ester hydrochloride.

Detailed Experimental Protocol

This protocol is a representative procedure based on established methods.[7] All operations should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Materials and Reagents

Reagent/Material	Grade	Supplier Suggestion	Notes
D-Glutamic Acid	≥99%	Sigma-Aldrich, Acros	Must be completely dry.
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Fisher Scientific	Anhydrous conditions are important.
p-Toluenesulfonic acid monohydrate	≥98.5%	Alfa Aesar	Serves as the catalyst.
Isobutylene	≥99%	Praxair, Airgas	Gas; requires appropriate handling setup.
Saturated Sodium Bicarbonate (NaHCO₃)	Aqueous solution	---	For neutralization wash.
Brine	Saturated NaCl solution	---	For final aqueous wash.
Anhydrous Magnesium Sulfate (MgSO₄)	Granular	---	For drying the organic phase.
Diethyl Ether or 1,4-Dioxane	Anhydrous	---	For salt formation.
Hydrochloric Acid Solution	2M in Diethyl Ether	Sigma-Aldrich	For salt formation.

Step-by-Step Methodology

• Reaction Setup: Suspend D-Glutamic Acid (1.0 eq) in anhydrous dichloromethane (approx. 10 mL per gram of amino acid) in a three-necked flask equipped with a magnetic stirrer, a gas inlet tube, and a drying tube.

• Catalyst Addition: Cool the suspension to -10 °C using an ice-salt bath. Add p-toluenesulfonic acid monohydrate (1.2 eq) to the mixture.

• Tert-Butylation: While maintaining the temperature between -10 and -5 °C, bubble isobutylene gas through the suspension with vigorous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 48-72 hours).[7]

• Reaction Quench: Once the reaction is complete, slowly pour the mixture into a beaker containing a cold, saturated solution of sodium bicarbonate. Stir until gas evolution ceases.

• Extraction and Isolation of Free Base: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated sodium bicarbonate solution (2x) and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure to yield the crude D-glutamic acid di-tert-butyl ester as an oil or semi-solid.

• Hydrochloride Salt Formation: Dissolve the crude product in a minimal amount of anhydrous diethyl ether (or 1,4-dioxane). Cool the solution in an ice bath.

• Precipitation: Add a 2M solution of HCl in diethyl ether dropwise with stirring until precipitation is complete.

• Final Purification: Collect the resulting white solid by vacuum filtration, wash it with cold diethyl ether, and dry it under vacuum to yield the final product, D-glutamic acid di-tert-butyl ester hydrochloride.

Experimental Workflow Diagram

Caption: Step-by-step experimental protocol for the synthesis of the target compound.

Process Validation and Quality Control

To ensure the synthesized material is suitable for its intended high-stakes applications, a rigorous analytical validation is mandatory. This self-validating system confirms identity, purity, and stereochemical integrity.

Analytical Techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C): Provides unequivocal structural confirmation. The ¹H NMR spectrum should show characteristic singlets for the two tert-butyl groups (18H total) and the multiplets for the glutamic acid backbone protons.

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.

• High-Performance Liquid Chromatography (HPLC): The primary method for determining chemical purity, typically aiming for ≥98%.[6][7]

• Specific Rotation ([α]D): This is a critical measurement to confirm that the stereocenter has not racemized during the synthesis and retains the D-configuration.

• Melting Point (MP): A sharp melting point range is indicative of high purity.[2]

Typical Product Specifications

Parameter	Specification
Appearance	White to off-white powder/crystalline solid
Purity (HPLC)	≥98.0%[6]
Molecular Formula	C₁₃H₂₅NO₄ · HCl
Molecular Weight	295.80 g/mol [2]
Melting Point	Typically in the range of 118-124 °C[2]
Storage	Store at -20°C[2]

Conclusion

The synthesis of D-glutamic acid di-tert-butyl ester hydrochloride via acid-catalyzed reaction with isobutylene is a robust and scalable method. The causality-driven approach outlined in this guide—from the strategic choice of protecting groups to the rationale behind the reaction conditions and the necessity of stringent quality control—provides the in-depth understanding required for successful and reproducible synthesis. This key intermediate will undoubtedly continue to be a cornerstone of advanced chemical synthesis in the pharmaceutical and biotechnology sectors.

References

• J&K Scientific LLC. D-Glutamic acid g-tert-butyl ester a-amide hydrochloride. [Link]

• MySkinRecipes. L-Glutamic acid di-tert-butyl ester hydrochloride. [Link]

• Google Patents.

• Otto Chemie Pvt Ltd. L-Glutamic acid di-tert-butyl ester hydrochloride, ≥98% 32677-01-3. [Link]

• Google Patents.
• Google Patents.

• Ogasa, C., et al. A simple and powerful tert-butylation of carboxylic acids and alcohols. SynOpen, 2019. [Link]

• Thieme Chemistry. A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols. [Link]

• Thieme Chemistry. Novel tert-Butylation of Carboxylic Acids and Alcohols. [Link]

• AAPPTec. Amino Acid Derivatives for Peptide Synthesis. [Link]

• PubMed Central (PMC). Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. L-Glutamic acid di-tert-butyl ester hydrochloride [myskinrecipes.com]
• 3. peptide.com [peptide.com]
• 4. jk-sci.com [jk-sci.com]
• 5. Novel tert-Butylation of Carboxylic Acids and Alcohols - Thieme Chemistry - Georg Thieme Verlag [thieme.de]
• 6. nbinno.com [nbinno.com]
• 7. CN106008271A - Preparation method of 1-tert-butyl glutamate derivative - Google Patents [patents.google.com]
• 8. tokushima-u.repo.nii.ac.jp [tokushima-u.repo.nii.ac.jp]
• 9. thieme-connect.com [thieme-connect.com]
• 10. Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Safe Handling of (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride

Introduction

(R)-Di-tert-butyl 2-aminopentanedioate hydrochloride, a derivative of D-glutamic acid, is a key reagent in synthetic organic chemistry, particularly in the synthesis of peptides and peptidomimetics. Its utility lies in the two tert-butyl ester groups which serve as protecting groups for the carboxylic acid functionalities, allowing for selective chemical transformations at other sites of a molecule. As with any specialized chemical reagent, a thorough understanding of its properties, hazards, and handling requirements is paramount for ensuring the safety of laboratory personnel and the integrity of experimental outcomes. This guide provides a comprehensive overview of the safety and handling protocols for (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride, intended for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

A foundational aspect of safe handling is a clear understanding of the substance's physical and chemical characteristics.

Property	Value	Source(s)
CAS Number	172793-31-6	[1][2][3]
Molecular Formula	C₁₃H₂₆ClNO₄	[1][2]
Molecular Weight	295.81 g/mol	[3]
Appearance	Solid	[2]
Purity	Typically ≥95%	[2][4]
Solubility	Soluble in methanol

Hazard Identification and Classification

(R)-Di-tert-butyl 2-aminopentanedioate hydrochloride is classified as a hazardous substance. The following table summarizes its classification according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Class	Category	Hazard Statement	GHS Pictogram
Acute Toxicity, Oral	4	H302: Harmful if swallowed	GHS07 (Exclamation Mark)
Skin Corrosion/Irritation	2	H315: Causes skin irritation	GHS07 (Exclamation Mark)
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation	GHS07 (Exclamation Mark)
Specific Target Organ Toxicity — Single Exposure (Respiratory tract irritation)	3	H335: May cause respiratory irritation	GHS07 (Exclamation Mark)

Source: Information compiled from supplier safety data sheets.

The Causality Behind Handling Protocols: Chemical Stability

A critical aspect influencing the handling and storage of (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride is the chemical nature of the tert-butyl ester protecting groups. These groups are susceptible to acid-catalyzed hydrolysis. This reaction cleaves the ester bond, yielding tert-butanol and the corresponding carboxylic acid.

This reactivity profile is the primary reason for the following stringent storage and handling recommendations:

• Avoidance of Acids: Contact with acidic substances will lead to the degradation of the compound, compromising its purity and rendering it unsuitable for its intended use in synthesis. This also means that in the event of a spill, acidic cleaning agents should not be used.

• Moisture Sensitivity: The presence of water, especially in conjunction with trace acidic or basic impurities, can facilitate hydrolysis. Therefore, the compound must be stored in a dry environment.

• Inert Atmosphere: To further prevent degradation, storage under an inert atmosphere (e.g., argon or nitrogen) is recommended. This displaces atmospheric moisture and oxygen, the latter of which could potentially participate in other degradation pathways, particularly at elevated temperatures.

Understanding this chemical vulnerability is key to appreciating the necessity of the handling procedures outlined in this guide.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against exposure to (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride. The following PPE is mandatory when handling this compound:

• Eye and Face Protection: Chemical safety goggles are required at a minimum. A face shield should be worn in situations where splashing is a possibility.

• Skin Protection:

  • Gloves: Chemically resistant gloves, such as nitrile or neoprene, must be worn. Gloves should be inspected for any signs of degradation or perforation before use and disposed of immediately if contaminated.

  • Lab Coat: A full-length laboratory coat should be worn to protect street clothing and skin from contamination.

• Respiratory Protection: Handling of the solid compound, particularly if it is a fine powder, should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the risk of inhalation. If a fume hood is not available or if there is a risk of generating dust, a NIOSH-approved respirator with an appropriate particulate filter should be used.

Engineering Controls

Whenever possible, engineering controls should be the primary method for minimizing exposure:

• Chemical Fume Hood: All weighing and handling of the solid compound should be performed in a properly functioning chemical fume hood. This will contain any dust and prevent inhalation.

• Ventilation: The laboratory should be well-ventilated to ensure that any fugitive emissions are diluted and removed from the work area.

• Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily accessible in the immediate vicinity of where the compound is handled.

Safe Handling and Storage Procedures

Handling

• Pre-Handling Review: Before working with the compound, review the Safety Data Sheet (SDS) and be familiar with all handling and emergency procedures.

• Designated Area: Handle the compound in a designated area, such as a chemical fume hood, away from incompatible materials.

• Avoid Dust Formation: Take care when transferring the solid to avoid creating dust. Use appropriate tools, such as a spatula, and avoid pouring the powder from a height.

• Container Management: Keep the container tightly closed when not in use to prevent contamination and exposure to moisture.

• Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn. Do not eat, drink, or smoke in the laboratory.

Storage

• Temperature: Store the compound in a refrigerator, typically at 2-8 °C, as recommended by suppliers.

• Atmosphere: Store in a tightly sealed container under a dry, inert atmosphere (e.g., argon or nitrogen).

• Location: Store in a designated, well-ventilated, and dry area away from incompatible materials such as strong acids and oxidizing agents.

Emergency Procedures

Spill Response

In the event of a spill, the following procedures should be followed:

• Evacuate and Alert: Immediately alert others in the vicinity of the spill and evacuate the immediate area if necessary.

• Assess the Spill: Determine the extent of the spill and whether it can be safely managed by laboratory personnel. For large spills, or if you are unsure, contact your institution's emergency response team.

• Don Appropriate PPE: Before attempting to clean up the spill, don the appropriate PPE as described above, including respiratory protection.

• Contain the Spill: For a solid spill, carefully cover the powder with a damp, inert absorbent material (such as sand or vermiculite) to prevent it from becoming airborne. Avoid dry sweeping.

• Clean-Up:

  • Gently scoop the contained material into a suitable, labeled waste container.

  • Clean the spill area with a damp cloth or sponge and a mild, non-acidic detergent solution.

  • Place all contaminated cleaning materials into the waste container.

• Decontaminate: Decontaminate any tools used for the cleanup.

• Waste Disposal: Dispose of the hazardous waste in accordance with local, state, and federal regulations.

First Aid Measures

• Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.

• Skin Contact: Immediately remove contaminated clothing. Flush the affected skin with copious amounts of water for at least 15 minutes. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

Logical Framework for Risk Assessment

A systematic approach to risk assessment is crucial before commencing any work with (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride. The following diagram illustrates a logical workflow for this process.

Sources

• 1. (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride | C13H26ClNO4 | CID 56777380 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. 172793-31-6|(R)-Di-tert-butyl 2-aminopentanedioate hydrochloride|BLD Pharm [bldpharm.com]
• 4. (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride | 172793-31-6 [sigmaaldrich.com]

A Comprehensive Technical Guide to (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride: Synthesis, Characterization, and Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride, a critical building block in modern synthetic and medicinal chemistry. From its fundamental properties to its advanced applications in peptide synthesis and the development of targeted therapeutics, this document serves as a comprehensive resource for researchers in the field.

Introduction: Unveiling a Versatile Synthetic Intermediate

(R)-Di-tert-butyl 2-aminopentanedioate hydrochloride, a derivative of D-glutamic acid, is a chiral compound widely utilized in organic synthesis. Its strategic importance lies in the protection of both the α- and γ-carboxylic acid functionalities of the glutamic acid backbone with tert-butyl esters. This dual protection strategy offers a unique combination of stability under various reaction conditions and facile, selective deprotection, making it an invaluable tool for chemists.

This guide will delve into the nomenclature, chemical properties, synthesis, and analysis of this compound. Furthermore, it will explore its critical role as a protecting group in solid-phase peptide synthesis (SPPS) and its application as a key pharmacophore in the design of Prostate-Specific Membrane Antigen (PSMA) inhibitors for cancer diagnostics and therapy.

Nomenclature and Chemical Identity

To ensure clarity and precision in scientific communication, it is essential to be familiar with the various synonyms and identifiers for (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride.

Synonyms and Identifiers

The compound is known by several names, which are often used interchangeably in scientific literature and commercial catalogs.

Type	Identifier	Source
IUPAC Name	ditert-butyl (2R)-2-aminopentanedioate;hydrochloride	PubChem[1]
CAS Number	172793-31-6	A2B Chem[2]
Common Abbreviations	H-D-Glu(OtBu)-OtBu·HCl	PubChem[1]
D-Glu(OtBu)-OtBu·HCl
Other Names	D-Glutamic acid di-tert-butyl ester hydrochloride	PubChem[1]
di-tert-Butyl D-glutamate hydrochloride	PubChem[1]

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride is crucial for its proper handling, storage, and application in chemical reactions.

Property	Value	Source
Molecular Formula	C13H26ClNO4	PubChem[1]
Molecular Weight	295.81 g/mol	Sigma-Aldrich
Appearance	White to off-white powder
Solubility	Soluble in methanol	BenchChem
Storage Temperature	-20°C	Bachem

Synthesis and Purification: A Step-by-Step Protocol

The synthesis of (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride is typically achieved through the esterification of D-glutamic acid. The following protocol is a representative procedure that can be adapted for laboratory-scale synthesis.

Synthesis Protocol

This procedure involves the reaction of D-glutamic acid with an excess of a tert-butylating agent in the presence of an acid catalyst.

Materials:

• D-Glutamic acid

• tert-Butyl acetate

• Perchloric acid (70%)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Hydrochloric acid (e.g., 2M in diethyl ether)

Procedure:

• Suspend D-glutamic acid in tert-butyl acetate.

• Cool the mixture in an ice bath.

• Slowly add perchloric acid (catalyst) to the cooled suspension with stirring.

• Allow the reaction to warm to room temperature and stir for 36-48 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by carefully adding saturated sodium bicarbonate solution until the effervescence ceases.

• Extract the aqueous layer with dichloromethane (3 x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude di-tert-butyl ester.

• Dissolve the crude product in a minimal amount of a suitable solvent (e.g., diethyl ether or ethyl acetate).

• Add a solution of hydrochloric acid (e.g., 2M in diethyl ether) dropwise with stirring to precipitate the hydrochloride salt.

• Collect the precipitate by filtration, wash with cold diethyl ether, and dry under vacuum to yield (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride as a white solid.

Purification

For most applications, the precipitated hydrochloride salt is of sufficient purity. However, if further purification is required, recrystallization or flash column chromatography can be employed.

• Recrystallization: The product can be recrystallized from a suitable solvent system, such as methanol/diethyl ether.

• Flash Column Chromatography: The free base (before hydrochloride salt formation) can be purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

Analytical Characterization: Ensuring Quality and Purity

Rigorous analytical characterization is essential to confirm the identity and purity of the synthesized compound. This serves as a self-validating system for researchers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expected ¹H NMR (in CDCl₃) Chemical Shifts:

• ~1.45 ppm (s, 18H): Two singlets corresponding to the protons of the two tert-butyl groups.

• ~2.0-2.5 ppm (m, 4H): Multiplets corresponding to the β- and γ-protons of the glutamic acid backbone.

• ~4.0 ppm (m, 1H): A multiplet for the α-proton.

• Variable (br s, 3H): A broad singlet for the amine hydrochloride protons.

Expected ¹³C NMR (in CDCl₃) Chemical Shifts:

• ~28 ppm: Signal for the methyl carbons of the tert-butyl groups.

• ~30-34 ppm: Signals for the β- and γ-carbons of the glutamic acid backbone.

• ~53 ppm: Signal for the α-carbon.

• ~82 ppm: Signal for the quaternary carbons of the tert-butyl groups.

• ~170-173 ppm: Signals for the two ester carbonyl carbons.

High-Performance Liquid Chromatography (HPLC)

HPLC is a standard method for assessing the purity of the compound. A reverse-phase HPLC method can be developed for this purpose.

Illustrative HPLC Method:

• Column: C18, 5 µm, 4.6 x 150 mm

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

• Mobile Phase B: 0.1% TFA in acetonitrile

• Gradient: A linear gradient from 10% to 90% B over 20 minutes.

• Flow Rate: 1.0 mL/min

• Detection: UV at 210 nm

The purity of the sample is determined by the area percentage of the main peak.

Applications in Research and Drug Development

The unique structural features of (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride make it a valuable tool in several areas of chemical and pharmaceutical research.

Protecting Group in Solid-Phase Peptide Synthesis (SPPS)

In SPPS, protecting groups are essential to prevent unwanted side reactions at the reactive side chains of amino acids. The tert-butyl ester is a commonly used protecting group for the carboxylic acid side chains of aspartic and glutamic acid.

Causality behind its use:

• Stability: The tert-butyl esters are stable to the basic conditions (e.g., piperidine) used for the removal of the Fmoc (9-fluorenylmethoxycarbonyl) protecting group from the N-terminus of the growing peptide chain.[3]

• Selective Cleavage: The tert-butyl groups are readily cleaved under acidic conditions, typically with trifluoroacetic acid (TFA), which is also used to cleave the completed peptide from the solid support.[4] This allows for a one-step deprotection and cleavage process.

The use of the di-tert-butyl ester of glutamic acid ensures that both carboxylic acid groups remain protected throughout the synthesis, preventing side reactions such as aspartimide formation.[5]

Caption: Generalized workflow for Solid-Phase Peptide Synthesis (SPPS).

Key Pharmacophore in PSMA Inhibitor Design

Prostate-Specific Membrane Antigen (PSMA) is a transmembrane protein that is highly overexpressed on the surface of prostate cancer cells. This makes it an excellent target for the development of diagnostic and therapeutic agents.

Many potent PSMA inhibitors are urea-based compounds that mimic the natural substrate of PSMA, N-acetyl-L-aspartyl-L-glutamate (NAAG). These inhibitors typically consist of a glutamate-urea-lysine or a similar pharmacophore that binds to the active site of the enzyme.[6][7]

(R)-Di-tert-butyl 2-aminopentanedioate hydrochloride serves as a crucial starting material for the synthesis of the D-glutamate portion of these inhibitors. The D-stereochemistry is often explored in structure-activity relationship (SAR) studies to optimize binding affinity and selectivity. The tert-butyl protecting groups allow for the selective modification of other parts of the molecule before the final deprotection to yield the active inhibitor. The glutamate moiety is essential for binding to the S1' pocket of the PSMA enzyme.[8][9]

Caption: Schematic of a urea-based PSMA inhibitor binding to the active site.

Deprotection Strategies

The removal of the tert-butyl ester protecting groups is a critical step in the final stages of a synthesis. This is typically achieved under acidic conditions.

Mechanism of Acid-Catalyzed Deprotection

The deprotection proceeds via an AAL1 (acid-catalyzed, alkyl-oxygen cleavage, unimolecular) mechanism.

• Protonation: The carbonyl oxygen of the tert-butyl ester is protonated by a strong acid (e.g., TFA).

• Carbocation Formation: The protonated ester undergoes cleavage of the alkyl-oxygen bond to form a stable tert-butyl carbocation and the carboxylic acid.

• Deprotonation: The tert-butyl carbocation is then deprotonated to form isobutylene gas.

This mechanism is favored due to the high stability of the tertiary carbocation intermediate.[10]

Caption: Simplified mechanism of acid-catalyzed deprotection of a tert-butyl ester.

Safe Handling, Storage, and Disposal

As with all laboratory chemicals, proper safety precautions must be observed when handling (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride.

Personal Protective Equipment (PPE)

• Eye Protection: Safety glasses or goggles are mandatory.

• Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile).

• Body Protection: A lab coat should be worn at all times.

Handling

• Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust.

• Avoid contact with skin, eyes, and clothing.

• Keep away from incompatible materials such as strong oxidizing agents.

Storage

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.

• For long-term storage, it is recommended to keep the compound at -20°C to minimize degradation.[11][12]

• Allow the container to warm to room temperature before opening to prevent moisture condensation.[12]

Disposal

• Dispose of waste material in accordance with local, state, and federal regulations.

• Do not allow the material to enter drains or waterways.

• Contaminated packaging should be treated as the chemical itself.[13]

Conclusion

(R)-Di-tert-butyl 2-aminopentanedioate hydrochloride is a cornerstone of modern organic and medicinal chemistry. Its utility as a protected amino acid in peptide synthesis and as a key building block for targeted therapeutics like PSMA inhibitors is well-established. A thorough understanding of its synthesis, characterization, and the principles behind its application empowers researchers to leverage this versatile compound to its full potential in their scientific endeavors. The protocols and insights provided in this guide are intended to serve as a valuable resource for achieving success in the laboratory.

References

• Benesova, M., et al. (2017). Glu-Ureido–Based Inhibitors of Prostate-Specific Membrane Antigen: Lessons Learned During the Development of a Novel Class of Low-Molecular-Weight Theranostic Radiotracers. Journal of Nuclear Medicine, 58(9), 1383-1389.

• AAPPTEC. (n.d.). Handling and Storage of Peptides - FAQ. Retrieved from [Link]

• Journal of Nuclear Medicine. (2017). Glu-Ureido–Based Inhibitors of Prostate-Specific Membrane Antigen: Lessons Learned During the Development. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). Interactions of Urea-Based Inhibitors with Prostate-Specific Membrane Antigen for Boron Neutron Capture Therapy. PubMed Central. Retrieved from [Link]

• BioLongevity Labs. (2025). Ensuring a Safe Lab: Best Practices for Handling and Disposing of Research Peptides.
• Wirtz, M., et al. (2018). Synthesis and in vitro and in vivo evaluation of urea-based PSMA inhibitors with increased lipophilicity. EJNMMI Research, 8(1), 71.
• Ansari, M. J., et al. (2022). Metamorphosis of prostate specific membrane antigen (PSMA) inhibitors. Journal of Biomolecular Structure and Dynamics, 40(1), 1-17.

• PubChem. (n.d.). (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride. Retrieved from [Link]

• Carl ROTH. (n.d.).

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• Omizzolo, M., & Coin, I. (2021). Protecting Groups in Peptide Synthesis: A Detailed Guide. Molecules, 26(16), 4898.
• de la Torre, B. G., & Albericio, F. (2020). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. Organic Process Research & Development, 24(9), 1736-1743.
• BioLongevity Labs. (2025). Peptide Stability: Guidelines and SOPs for Handling and Storage.

• ResearchGate. (n.d.). Mechanism of acidic catalyzed hydrolysis of (A) a Boc group and (B) t-butyl ester. Retrieved from [Link]

• Organic Syntheses. (n.d.). SYNTHESIS OF ENANTIOPURE DI(TERT-BUTYL) (2S,4S)-4-HYDROXY-6-OXO-1,2-PIPERIDINEDICARBOXYLATE. A USEFUL BUILDING BLOCK FOR THE PREPARATION OF 4-HYDROXYPIPECOLATE DERIVATIVES. Retrieved from [Link]

• Organic Chemistry Data & Info. (n.d.). NMR Spectroscopy – 1H NMR Chemical Shifts. Retrieved from [Link]

• National Center for Biotechnology Information. (2020). Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. PubMed Central. Retrieved from [Link]

• Open Research@CSIR-NIScPR. (n.d.). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyl Esters. Retrieved from [Link]

• Google Patents. (n.d.). CN106008271A - Preparation method of 1-tert-butyl glutamate derivative.

• CABI Digital Library. (n.d.). development and validation of rp-hplc method for the estimation of bumetanide in tablet formulation. Retrieved from [Link]

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Protocols & Analytical Methods

The Strategic Incorporation of (R)-Di-tert-butyl 2-aminopentanedioate in Advanced Peptide Synthesis

Introduction: A Versatile Building Block for Modern Peptide Chemistry

In the landscape of peptide synthesis and drug discovery, the repertoire of available amino acid building blocks is a critical determinant of success. Beyond the canonical twenty proteinogenic amino acids, the use of non-standard or unnatural amino acids has become indispensable for modulating the pharmacological properties of peptide-based therapeutics.[1] (R)-Di-tert-butyl 2-aminopentanedioate, a protected form of D-glutamic acid, has emerged as a valuable tool for researchers, scientists, and drug development professionals. Its unique structural features, with both the α- and γ-carboxyl groups masked as tert-butyl esters, offer distinct advantages in the synthesis of complex peptides, including peptidomimetics and conformationally constrained analogs.[2]

This comprehensive guide provides in-depth technical application notes and detailed protocols for the effective utilization of (R)-Di-tert-butyl 2-aminopentanedioate in both solid-phase and solution-phase peptide synthesis. We will delve into the causality behind experimental choices, ensuring a robust and reproducible methodology.

Physicochemical Properties of (R)-Di-tert-butyl 2-aminopentanedioate Hydrochloride

A thorough understanding of the physicochemical properties of this key building block is fundamental to its successful application.

Property	Value	Reference
Chemical Name	ditert-butyl (2R)-2-aminopentanedioate;hydrochloride	[3]
CAS Number	172793-31-6	[3]
Molecular Formula	C₁₃H₂₆ClNO₄	[3]
Molecular Weight	295.8 g/mol	[3]
Appearance	White to off-white solid/powder	[4]
Solubility	Soluble in organic solvents such as DMF and DCM	[5]
Storage	2-8°C, under inert atmosphere	[6][7]

Core Principles of Application: The Role of tert-Butyl Protecting Groups

The strategic advantage of (R)-Di-tert-butyl 2-aminopentanedioate lies in the properties of the tert-butyl (tBu) ester protecting groups. In the widely adopted Fmoc/tBu solid-phase peptide synthesis (SPPS) strategy, the Nα-amino group is temporarily protected by the base-labile 9-fluorenylmethoxycarbonyl (Fmoc) group, while the reactive side chains of the amino acids are protected by acid-labile groups, predominantly tBu-based ethers and esters.[6] The tBu esters of the glutamic acid derivative are stable to the basic conditions (typically 20% piperidine in DMF) used for Fmoc deprotection in each cycle of peptide elongation.[6][8] These protecting groups are then efficiently removed during the final cleavage of the peptide from the resin support using a strong acid, most commonly trifluoroacetic acid (TFA).[8][9] This orthogonality is the cornerstone of modern SPPS, ensuring the controlled and sequential assembly of the desired peptide sequence.[8]

Application in Solid-Phase Peptide Synthesis (SPPS)

The incorporation of (R)-Di-tert-butyl 2-aminopentanedioate into a growing peptide chain on a solid support requires careful consideration of the initial coupling step, as the α-amino group is unprotected (present as a hydrochloride salt).

Experimental Workflow for SPPS

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Protocol for the Complete Deprotection of Di-tert-butyl D-glutamate Hydrochloride via Trifluoroacetic Acid-Mediated Hydrolysis

Abstract

This application note provides a comprehensive and technically detailed protocol for the efficient removal of the tert-butoxycarbonyl (Boc) protecting group and the simultaneous hydrolysis of the two tert-butyl esters from di-tert-butyl D-glutamate hydrochloride. The procedure utilizes a solution of trifluoroacetic acid (TFA) in dichloromethane (DCM) to yield D-glutamic acid hydrochloride. This document outlines the reaction mechanism, provides a step-by-step experimental procedure, details methods for reaction monitoring and product purification, and includes critical safety information. The protocol is designed for researchers in organic synthesis, medicinal chemistry, and drug development who require a reliable method for the global deprotection of this common glutamic acid derivative.

Introduction

The protection of amine and carboxylic acid functionalities is a cornerstone of modern organic synthesis, particularly in the construction of complex molecules such as peptides and pharmaceuticals. The tert-butoxycarbonyl (Boc) group is a widely employed protecting group for amines due to its stability in a broad range of reaction conditions and its facile removal under acidic conditions.[1] Similarly, tert-butyl esters are frequently used to mask carboxylic acids. The substrate, di-tert-butyl D-glutamate, is protected at the α-amino group with a Boc group and at both the α- and γ-carboxylic acids as tert-butyl esters.

The complete deprotection of this molecule to afford D-glutamic acid is a critical transformation in various synthetic routes. Trifluoroacetic acid (TFA) is a strong acid that is highly effective for the cleavage of both Boc groups and tert-butyl esters.[2][3] The mechanism for both deprotections proceeds through a similar acid-catalyzed pathway involving the formation of a stable tert-butyl cation.[4]

This protocol details a robust and scalable procedure for the simultaneous deprotection of all three protecting groups from di-tert-butyl D-glutamate hydrochloride.

Reaction Mechanism and Scientific Rationale

The deprotection is an acid-catalyzed elimination reaction. The process for both the N-Boc group and the tert-butyl esters can be broken down into three key steps:

• Protonation: The carbonyl oxygen of the Boc group or the ester is protonated by the strong acid, TFA. This initial protonation activates the protecting group for cleavage.[4]

• Carbocation Formation: The protonated intermediate is unstable and undergoes cleavage to form a stable tertiary carbocation (tert-butyl cation) and either a carbamic acid intermediate (from the N-Boc group) or the free carboxylic acid (from the tert-butyl ester).[4]

• Final Product Formation: The carbamic acid intermediate is unstable and rapidly decarboxylates to release carbon dioxide and the free amine. The liberated amine is then protonated by the excess TFA in the reaction mixture to form the ammonium trifluoroacetate salt. The tert-butyl cation can be quenched by a scavenger, deprotonate to form isobutylene gas, or react with the trifluoroacetate anion.[5][6]

Given that D-glutamic acid does not possess highly nucleophilic side chains, such as those found in tryptophan or cysteine, the use of scavengers to trap the tert-butyl cation is generally not necessary for this specific substrate.[7]

Visualized Workflow

Caption: General workflow for the deprotection of di-tert-butyl D-glutamate hydrochloride.

Materials and Equipment

Material/Equipment	Grade/Specification
Di-tert-butyl D-glutamate hydrochloride	Reagent Grade
Trifluoroacetic acid (TFA)	Reagent Grade (≥99%)
Dichloromethane (DCM)	Anhydrous
Diethyl ether	Anhydrous, cold (~4°C)
Round-bottom flask	Appropriate size
Magnetic stirrer and stir bar
Ice bath
Rotary evaporator
Buchner funnel and filter paper
High vacuum pump
TLC plates	Silica gel 60 F254
HPLC system	With UV detector
NMR spectrometer
Mass spectrometer

Experimental Protocol

1. Reaction Setup:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve di-tert-butyl D-glutamate hydrochloride (1.0 eq) in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1-0.2 M.

• Cool the solution to 0°C in an ice bath.

2. Deprotection Reaction:

• In a separate container, prepare a 1:1 (v/v) solution of trifluoroacetic acid (TFA) and DCM.

• Slowly add the TFA/DCM solution (typically 10-20 volumes relative to the substrate) to the stirred solution of the starting material at 0°C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Stir the reaction at room temperature for 2-4 hours. The reaction should be conducted in a well-ventilated fume hood.

3. Reaction Monitoring:

• The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• TLC: Use a mobile phase of 10-20% methanol in DCM. The starting material will have a high Rf value, while the product, being a salt, will remain at the baseline.

• HPLC: A reverse-phase C18 column can be used with a gradient of water and acetonitrile containing 0.1% TFA. The product will have a much shorter retention time than the starting material.[8][9]

4. Work-up and Product Isolation:

• Once the reaction is complete, concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the DCM and excess TFA. To ensure complete removal of TFA, co-evaporation with toluene or DCM can be performed 2-3 times.[10]

• The resulting residue is the crude D-glutamic acid hydrochloride, likely as a TFA salt.

• Dissolve the crude residue in a minimal amount of a suitable solvent (e.g., methanol or water).

• Add cold diethyl ether to the solution with vigorous stirring to precipitate the product as a white solid.[11]

• Collect the solid by vacuum filtration using a Buchner funnel.

• Wash the solid with cold diethyl ether to remove any non-polar impurities.

• Dry the product under high vacuum to obtain D-glutamic acid hydrochloride.

5. Purification (Optional):

• If further purification is required, the D-glutamic acid hydrochloride can be recrystallized. The solubility of glutamic acid hydrochloride is approximately 50g/100ml in water at room temperature.[12]

• Dissolve the crude product in a minimal amount of hot water and allow it to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization.[13][14]

• Collect the crystals by vacuum filtration, wash with a small amount of cold water, and dry under high vacuum.

Data Analysis and Characterization

The identity and purity of the final product, D-glutamic acid hydrochloride, should be confirmed by analytical techniques.

Analytical Technique	Expected Results
¹H NMR	The spectrum will show characteristic peaks for the glutamic acid backbone. The signals corresponding to the tert-butyl groups of the starting material (around 1.4-1.5 ppm) will be absent. The spectrum of L-glutamic acid hydrochloride can be used as a reference.[15]
¹³C NMR	The spectrum will show five distinct carbon signals corresponding to D-glutamic acid. The signals for the tert-butyl groups will be absent.
HPLC	A single major peak corresponding to D-glutamic acid should be observed with high purity.[16][17]
Mass Spectrometry	The mass spectrum should show the molecular ion corresponding to D-glutamic acid.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Incomplete Reaction	Insufficient reaction time or TFA concentration.	Extend the reaction time and continue monitoring. Increase the proportion of TFA in the reaction mixture.
Low Product Yield	Product loss during work-up or precipitation.	Ensure the diethyl ether used for precipitation is sufficiently cold. Minimize the amount of solvent used to dissolve the crude product before precipitation.
Product is an oil or sticky solid	Residual TFA or solvent.	Perform multiple co-evaporations with toluene or DCM. Ensure the product is thoroughly dried under high vacuum. Trituration with cold diethyl ether may induce solidification.

Safety Precautions

• Trifluoroacetic acid (TFA) is highly corrosive and can cause severe skin and eye burns. It is also toxic upon inhalation. Always handle TFA in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including acid-resistant gloves, safety goggles, and a lab coat.[18]

• Dichloromethane (DCM) is a volatile and potentially carcinogenic solvent. Handle in a fume hood and wear appropriate PPE.

• Diethyl ether is extremely flammable. Ensure there are no ignition sources nearby during its use.

• The deprotection reaction generates gas (isobutylene and carbon dioxide). Ensure the reaction vessel is not sealed to avoid pressure buildup.[4]

References

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Glutamic acid. Retrieved from [Link]

• Walker, J. R. L. (1995). Determination of free glutamic acid in a variety of foods by high-performance liquid chromatography. Food Chemistry, 52(2), 219-221.
• Arnaud, W. (2014).
• Lahav, M., & Leiserowitz, L. (2018). Crystallization of D, L-Glutamic acid.HCl in the presence of the yellow dye L-dinitrophenyl-ϵ-lysine (L-lysine DNP).
• Jinap, S., Hajeb, P., & Karim, R. (2010). Chromatograms of HPLC analysis of free glutamic a (a) glutamic acid standard, 2000 m g ml À 1.
• Doychinova, I., & Doytchinova, I. (2015). Identification and determination of L-glutamic acid and L-arginine by HPLC in food additives.
• Dawson, B. (1953). The Crystal Structure of DL-Glutamic Acid Hydrochloride. Acta Crystallographica, 6(1), 81-87.
• Naaman, R. (2012). Enantioselective crystallization of glutamic acid hydrochloride.
• Hoglan, F. A. (1954). U.S. Patent No. 2,683,739. Washington, DC: U.S.

• Domestic Chemistry. (n.d.). Glutamic Acid Hydrochloride. Retrieved from [Link]

• Widdifield, C. M., & Bryce, D. L. (2009). 17 O MAS NMR of L-glutamic acid ⋅ HCl. Resolution of the four distinct...
• Anson, M. L., & Pader, M. (1945). U.S. Patent No. 2,380,890. Washington, DC: U.S.
• Al-Dahhan, M. H., & Al-Zyadi, J. M. (2019). Modeling the Precipitation of l-Glutamic Acid via Acidification of Monosodium Glutamate.
• BenchChem. (2025). Technical Support Center: TFA Deprotection of m-PEG7-t-butyl ester.
• Google Patents. (n.d.). L-glutamic acid derivative and synthesis method and application thereof.
• ResearchGate. (2015). How can I deprotect esters using TFA?

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 500 MHz, H2O, experimental) (HMDB0000148). Retrieved from [Link]

• Blondelle, S. E., & Houghten, R. A. (1993). Comparison of 55% TFA/CH2Cl2 and 100% TFA for Boc group removal during solid-phase peptide synthesis. International journal of peptide and protein research, 41(6), 522–527.
• BenchChem. (2025). Application Notes and Protocols: Deprotection of the Boc Group Under Acidic Conditions.
• BenchChem. (2025). Application Notes and Protocols: Deprotection of Acid-PEG14-t-butyl ester.
• ResearchGate. (2017). What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester?
• Lundt, B. F., Johansen, N. L., Vølund, A., & Markussen, J. (1978). Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers. International journal of peptide and protein research, 12(5), 258–268.
• BenchChem. (2025). Optimizing reaction time for complete deprotection of t-butyl esters.
• Scribd. (n.d.). Rapid N-Boc Deprotection with TFA.
• Kaul, R., Brouillette, Y., Sajjadi, Z., Hansford, K. A., & Lubell, W. D. (2004). Rapid Deprotection of N-Boc Amines by TFA Combined with Freebase Generation Using Basic Ion-Exchange Resins.
• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2021). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. Organic Process Research & Development, 25(4), 846-854.

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Retrieved from [Link]

• Hartwig, A., & Theato, P. (2010).
• Hidasová, D., & Slanina, T. (2023). Triarylamminium Radical Cation Facilitates the Deprotection of tert-Butyl Groups in Esters, Ethers, Carbonates, and Carbamates. The Journal of Organic Chemistry, 88(11), 6932-6938.
• Scribd. (n.d.). TFA Deprotection.
• Kaul, R., Brouillette, Y., Sajjadi, Z., Hansford, K. A., & Lubell, W. D. (2004). Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2.

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Coupling reactions with H-D-Glu(OtBu)-OtBu HCl

An In-Depth Guide to Peptide Coupling Reactions with H-D-Glu(OtBu)-OtBu HCl

Authored by a Senior Application Scientist

This document serves as a comprehensive technical guide for researchers, chemists, and drug development professionals on the effective utilization of D-Glutamic acid di-tert-butyl ester hydrochloride, commonly referred to as H-D-Glu(OtBu)-OtBu HCl. We will delve into the fundamental principles, provide detailed step-by-step protocols, and offer expert insights into the nuances of employing this versatile reagent in peptide synthesis.

Introduction: The Strategic Importance of H-D-Glu(OtBu)-OtBu HCl

H-D-Glu(OtBu)-OtBu HCl is a protected derivative of the D-enantiomer of glutamic acid. In the intricate process of peptide synthesis, where precise, sequential formation of amide bonds is paramount, "protecting" reactive functional groups is a foundational strategy.[1][2][3] This reagent features two tert-butyl (OtBu) ester protecting groups, which mask the alpha-carboxyl group and the side-chain gamma-carboxyl group. This dual protection is critical for preventing undesired side reactions, such as the formation of branched peptides or intramolecular cyclization.[1]

The hydrochloride salt form enhances the compound's stability and simplifies handling and storage.[4] Its primary application is as a chiral building block in the controlled, stepwise synthesis of peptides in both solution-phase and solid-phase methodologies.[4] The tert-butyl protecting groups are a cornerstone of the widely used Fmoc/tBu orthogonal protection strategy in Solid-Phase Peptide Synthesis (SPPS).[4] This strategy allows for the selective removal of the N-terminal Fmoc group under basic conditions, while the acid-labile OtBu groups remain intact until the final deprotection step with a strong acid like trifluoroacetic acid (TFA).[1][5]

Physicochemical Properties

A clear understanding of the reagent's properties is essential for its proper handling and application.

Property	Value	References
Chemical Name	D-Glutamic acid di-tert-butyl ester hydrochloride	[6][7]
Synonyms	H-D-Glu(OtBu)-OtBu HCl, (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride	[6][7]
CAS Number	172793-31-6	[6]
Molecular Formula	C₁₃H₂₆ClNO₄	[6]
Molecular Weight	295.8 g/mol	[6][7]
Appearance	White to off-white solid/powder	[6]
Storage Conditions	Inert atmosphere, 2-8°C	[6]
Solubility	Soluble in polar organic solvents like Methanol and DMF	[4][8]

The Core of the Reaction: Principles of Amide Bond Formation

Peptide synthesis is fundamentally about the formation of an amide bond between the carboxyl group of one amino acid and the amino group of another. This process, however, is not spontaneous and requires chemical activation of the carboxyl group.[9]

The Activation Step

The carboxylic acid of the incoming N-protected amino acid is converted into a more reactive species. This is achieved using a "coupling reagent." This activated intermediate is highly susceptible to nucleophilic attack by the free amine of H-D-Glu(OtBu)-OtBu HCl.[9]

The Role of the Base

Since H-D-Glu(OtBu)-OtBu HCl is a hydrochloride salt, its amine group is protonated and thus non-nucleophilic. A non-nucleophilic organic base, such as N,N-Diisopropylethylamine (DIPEA) or triethylamine (TEA), must be added. The base serves two critical functions:

• Neutralization : It deprotonates the amine hydrochloride to generate the free, nucleophilic primary amine.[2][10]

• Facilitation : It neutralizes acidic byproducts formed during the activation and coupling process, maintaining a favorable reaction environment.[11]

The Coupling Reagents

The choice of coupling reagent is critical for achieving high yield and purity while minimizing side reactions, most notably racemization (the loss of stereochemical integrity at the alpha-carbon).[12] Common classes of coupling reagents include:

• Carbodiimides : Such as N,N'-dicyclohexylcarbodiimide (DCC) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). These are often used with additives like 1-hydroxybenzotriazole (HOBt) to suppress racemization and improve efficiency.[10][13]

• Uronium/Phosphonium Salts : Reagents like HBTU, HATU, and PyBOP are highly efficient activators that facilitate rapid coupling with minimal racemization.[11][13] They are often the preferred choice for difficult or sterically hindered couplings.[11][14]

General Mechanism of Peptide Coupling.

Experimental Protocols

The following protocols are designed to be robust starting points. Optimization may be necessary based on the specific amino acid being coupled.

Protocol 1: Standard Coupling with EDC/HOBt

This method is a classic, cost-effective approach suitable for many standard coupling reactions.

Materials:

• N-protected amino acid (e.g., Fmoc-L-Ala-OH)

• H-D-Glu(OtBu)-OtBu HCl

• EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride)

• HOBt (1-Hydroxybenzotriazole)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous DMF (Dimethylformamide) or DCM (Dichloromethane)

• Standard workup reagents (e.g., ethyl acetate, 1M HCl, saturated NaHCO₃, brine)

Procedure:

• Preparation : In a round-bottom flask under an inert atmosphere (e.g., Nitrogen), dissolve the N-protected amino acid (1.0 eq) and HOBt (1.2 eq) in anhydrous DMF.

• Activation : Cool the solution to 0°C in an ice bath. Add EDC·HCl (1.2 eq) and stir the mixture for 30 minutes at 0°C.

• Neutralization and Coupling : In a separate flask, dissolve H-D-Glu(OtBu)-OtBu HCl (1.1 eq) in anhydrous DMF and add DIPEA (1.1 eq) to neutralize the hydrochloride salt. Add this solution to the activated carboxylic acid mixture.[10]

• Reaction : Allow the reaction to stir at 0°C for 30 minutes, then remove the ice bath and let the reaction proceed at room temperature for 12-24 hours.

• Monitoring : Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up : Quench the reaction with water. Extract the product with an organic solvent like ethyl acetate. Wash the organic layer sequentially with a mild acid (e.g., 10% citric acid or 1M HCl), saturated sodium bicarbonate solution, water, and finally with brine.

• Isolation : Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product, which can then be purified by column chromatography.

Protocol 2: High-Efficiency Coupling with HBTU

HBTU is a highly efficient uronium-based coupling reagent that promotes rapid reaction times and minimizes racemization.[11][13]

Materials:

• N-protected amino acid

• H-D-Glu(OtBu)-OtBu HCl

• HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)

• DIPEA

• Anhydrous DMF

Procedure:

• Reaction Setup : To a dry round-bottom flask under an inert atmosphere, add the N-protected amino acid (1.0 eq) and dissolve it in anhydrous DMF.

• Add H-D-Glu(OtBu)-OtBu HCl (1.1 eq) followed by DIPEA (2.5 - 3.0 eq) to the solution. The excess base is required to neutralize the amino acid salt and facilitate the HBTU-mediated reaction.[11]

• Add HBTU (1.1 eq) to the reaction mixture. The solution may change color.

• Reaction : Stir the mixture at room temperature. The reaction is typically much faster than with EDC/HOBt, often completing within 1-4 hours.[11]

• Monitoring : Monitor the reaction progress by TLC or LC-MS.

• Work-up and Isolation : Follow the same work-up and isolation procedure as described in Protocol 1.

Workflow for Solution-Phase Peptide Coupling.

Comparison of Common Coupling Systems

The choice of reagent significantly impacts the reaction outcome.

Coupling System	N-Protected AA (eq)	Amine HCl (eq)	Coupling Reagent (eq)	Additive (eq)	Base (eq)	Typical Time (h)	Remarks
EDC/HOBt	1.0	1.1	EDC (1.2)	HOBt (1.2)	DIPEA (1.1)	12-24	Cost-effective, standard method. Byproduct can be difficult to remove.[10]
HBTU	1.0	1.1	HBTU (1.1)	None	DIPEA (2.5)	1-4	Highly efficient, low racemization, faster reaction.[11]
HATU	1.0	1.1	HATU (1.1)	None	DIPEA (2.5)	1-3	Very powerful reagent, excellent for sterically hindered couplings.[13][14]

Application in Solid-Phase Peptide Synthesis (SPPS)

While H-D-Glu(OtBu)-OtBu HCl is primarily used in solution-phase synthesis, the underlying principle of its side-chain protection is central to the Fmoc/tBu strategy in SPPS. In SPPS, an N-Fmoc protected amino acid, such as Fmoc-D-Glu(OtBu)-OH, is used.[15] The synthesis proceeds in cycles of N-terminal deprotection and coupling.[2]

The OtBu protecting group on the glutamic acid side chain is stable to the basic conditions (typically piperidine in DMF) used to remove the Fmoc group in each cycle. It remains on the peptide throughout the synthesis, only to be removed during the final cleavage from the resin using a strong acid cocktail, most commonly containing Trifluoroacetic Acid (TFA).[1][5] This orthogonality is the key to successfully synthesizing complex peptides with minimal side products.[1][4]

Orthogonal Protection in Fmoc/tBu SPPS.

Troubleshooting and Key Considerations

• Incomplete Coupling : If monitoring shows significant starting material remaining, consider increasing the reaction time, switching to a more powerful coupling reagent like HATU, or slightly increasing the temperature (e.g., to 40°C), though this may increase the risk of racemization.[10]

• Anhydrous Conditions : Moisture can hydrolyze the activated intermediate and consume the coupling reagent. Always use anhydrous solvents and an inert atmosphere for best results.

• Purification : The urea byproduct from carbodiimide reagents (like DCU from DCC) can be difficult to remove. HBTU and HATU generate water-soluble byproducts, simplifying the workup and purification process.[11][13]

• Final Deprotection : To remove the OtBu groups from the final protected peptide, treatment with neat Trifluoroacetic Acid (TFA) or a TFA/DCM mixture at room temperature is typically effective. Scavengers like triisopropylsilane (TIS) are often added to prevent side reactions from the released tert-butyl cations.[2]

References

• Technical Support Center: H-D-Ala-OtBu.HCl Coupling Reactions. Benchchem.
• The Role of Protecting Groups: Why H-Glu-OtBu is Essential for Peptide Synthesis. Benchchem.
• Protecting Groups in Peptide Synthesis: A Detailed Guide. BOC Sciences.
• Amino Acid Deriv
• H-D-GLU(OTBU)-OTBU HCL Product Description. ChemicalBook.
• Overview of Solid Phase Peptide Synthesis (SPPS). AAPPTec.
• Application Notes and Protocols for H-D-Ala-OtBu.HCl Peptide Coupling. Benchchem.
• H-Glu(OtBu)-OtBu HCl [32677-01-3]. AAPPTec.
• Application Notes and Protocols: H-D-Ala-OtBu.HCl Reaction with HBTU Coupling Reagent. Benchchem.
• Amino Acid Derivatives for Peptide Synthesis Archives. AAPPTec.
• H-Glu(OtBu)-OtBu hydrochloride. MedChemExpress.
• A Technical Guide to H-D-Ala-OtBu.HCl: A Protected Amino Acid for Advanced Peptide Synthesis. Benchchem.
• Commonly Used Coupling Reagents in Peptide Synthesis. Dilun Biotechnology.
• H-D-Glu(Otbu)-Otbu Hcl (Cas 172793-31-6). Parchem.
• 26.7: Peptide Synthesis. Chemistry LibreTexts.
• Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews.
• Application Notes and Protocols for the Efficient Coupling of H-Asp(OtBu)-OtBu.
• H-Glu(OtBu)-OtBu·HCl CAS 32677-01-3. Ruifu Chemical.

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• 5. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 6. 172793-31-6 CAS MSDS (H-D-GLU(OTBU)-OTBU HCL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. parchem.com [parchem.com]
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• 15. peptide.com [peptide.com]

The Chiral Advantage: (R)-Di-tert-butyl 2-aminopentanedioate in Medicinal Chemistry

In the landscape of medicinal chemistry, the precise three-dimensional arrangement of atoms in a molecule is paramount to its biological activity. Chiral building blocks, therefore, serve as indispensable tools in the synthesis of enantiomerically pure pharmaceuticals. Among these, (R)-Di-tert-butyl 2-aminopentanedioate , also known as D-Glutamic acid di-tert-butyl ester, has emerged as a versatile scaffold for the development of novel therapeutics, particularly in the realm of neuroscience and oncology. This document provides an in-depth guide to its applications, supported by detailed protocols for its use in the synthesis of bioactive molecules.

The (R)-configuration of this glutamic acid derivative offers a strategic advantage in drug design, often conferring unique pharmacological properties compared to its natural L-enantiomer. The di-tert-butyl ester groups provide robust protection of the carboxylic acid functionalities, preventing their unwanted participation in reactions while enhancing the molecule's solubility in organic solvents, thereby facilitating synthetic manipulations. These protecting groups can be selectively removed under acidic conditions, a feature that is crucial for the final steps of a synthetic sequence.

Core Applications in Drug Discovery

The utility of (R)-Di-tert-butyl 2-aminopentanedioate spans several key areas of medicinal chemistry:

• Synthesis of Conformationally Restricted Glutamate Analogs: By incorporating the D-glutamate core into cyclic or rigid structures, medicinal chemists can design molecules that selectively target specific subtypes of glutamate receptors.[1] This approach is critical in the development of drugs for neurological disorders, where fine-tuning receptor subtype selectivity can minimize side effects.[2]

• Peptide Synthesis: The incorporation of D-amino acids into peptides can significantly enhance their metabolic stability by rendering them resistant to proteolytic degradation. (R)-Di-tert-butyl 2-aminopentanedioate serves as a key building block for the synthesis of such modified peptides, leading to drug candidates with improved pharmacokinetic profiles.

• Asymmetric Synthesis of Complex Molecules: The inherent chirality of this compound makes it a valuable starting material for the stereoselective synthesis of complex natural products and other bioactive molecules.[3]

Data Presentation: Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₁₃H₂₆ClNO₄	[PubChem CID: 56777380]
Molecular Weight	295.80 g/mol	[PubChem CID: 56777380]
Appearance	White to off-white crystalline powder	[Commercial Supplier Data]
Solubility	Soluble in organic solvents such as dichloromethane, chloroform, and ethyl acetate.	[General Chemical Knowledge]
Storage	Store at -20°C to prevent hydrolysis of the ester groups.	[Commercial Supplier Data]

Experimental Protocols

Protocol 1: Incorporation of (R)-Di-tert-butyl 2-aminopentanedioate into a Dipeptide via Solution-Phase Synthesis

This protocol details the coupling of N-terminally protected (R)-Di-tert-butyl 2-aminopentanedioate with a C-terminally protected amino acid, a fundamental step in the synthesis of D-amino acid-containing peptides.

Workflow Diagram:

Figure 1. Workflow for solution-phase peptide coupling.

Materials:

• N-Boc-(R)-Di-tert-butyl 2-aminopentanedioate hydrochloride

• Amino acid methyl ester hydrochloride (e.g., H-Gly-OMe·HCl)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate/hexanes mixture)

Procedure:

• To a solution of N-Boc-(R)-Di-tert-butyl 2-aminopentanedioate hydrochloride (1.0 eq) and the amino acid methyl ester hydrochloride (1.1 eq) in anhydrous DCM, add HOBt (1.2 eq) and EDC·HCl (1.2 eq) at 0 °C under an inert atmosphere.

• Slowly add DIPEA (2.5 eq) to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired protected dipeptide.

Causality Behind Experimental Choices:

• EDC·HCl and HOBt are used as coupling reagents to activate the carboxylic acid, forming a highly reactive intermediate that readily couples with the amine. The addition of HOBt minimizes the risk of racemization at the chiral center.

• DIPEA , a non-nucleophilic base, is used to neutralize the hydrochloride salts and to facilitate the coupling reaction.

• The reaction is initiated at 0 °C to control the initial exothermic reaction and then warmed to room temperature to ensure the reaction goes to completion.

Protocol 2: Deprotection of tert-Butyl Esters

This protocol describes the removal of the tert-butyl protecting groups to yield the free carboxylic acids, a necessary step for further functionalization or to obtain the final bioactive molecule.

Workflow Diagram:

Figure 2. Workflow for tert-butyl ester deprotection.

Materials:

• Protected peptide containing (R)-Di-tert-butyl 2-aminopentanedioate moiety

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Toluene

Procedure:

• Dissolve the protected peptide in DCM.

• Cool the solution to 0 °C in an ice bath.

• Add TFA dropwise (typically 20-50% v/v in DCM).

• Stir the reaction mixture at room temperature for 1-4 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Remove the solvent and excess TFA under reduced pressure.

• Co-evaporate the residue with toluene several times to ensure complete removal of residual TFA. The resulting deprotected peptide can often be used in the next step without further purification.

Causality Behind Experimental Choices:

• Trifluoroacetic acid (TFA) is a strong acid that effectively cleaves the tert-butyl ester and the Boc protecting group (if present) without affecting other common protecting groups like benzyl esters or Fmoc.

• The use of a high concentration of TFA ensures a rapid and complete deprotection.

• Co-evaporation with toluene is an effective method to azeotropically remove the volatile but high-boiling TFA.

Trustworthiness and Self-Validation

The protocols described are designed to be self-validating. The progress of each reaction can be meticulously monitored by standard analytical techniques such as TLC and LC-MS. The identity and purity of the products should be confirmed by NMR spectroscopy and high-resolution mass spectrometry. For chiral compounds, enantiomeric purity should be verified using chiral HPLC or by derivatization with a chiral agent followed by NMR analysis.

Concluding Remarks

(R)-Di-tert-butyl 2-aminopentanedioate is a powerful and versatile building block in medicinal chemistry. Its unique stereochemistry and the presence of strategically placed protecting groups allow for the synthesis of a diverse range of complex and biologically active molecules. The protocols provided herein offer a starting point for researchers to explore the full potential of this valuable chiral synthon in their drug discovery endeavors. By understanding the principles behind the experimental choices, scientists can adapt and optimize these methods for their specific synthetic targets, ultimately contributing to the development of new and improved medicines.

References

• Conti, P., De Amici, M., De Micheli, C. (2000). Design of new analogues of glutamic acid with a conformationally restricted structure. Il Farmaco, 55(3), 162-164. [Link]

• Mullins, J. E. (2006). Synthesis of conformationally-restricted glutamate analogs via novel ring-forming strategies. Graduate Student Theses, Dissertations, & Professional Papers. 9616. [Link]

• PubChem. (n.d.). (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride. National Center for Biotechnology Information. Retrieved from [Link]

• Conti, P., et al. (2004). Design, synthesis, and pharmacological characterization of novel, potent NMDA receptor antagonists. Journal of Medicinal Chemistry, 47(27), 6740-6748. [Link]

• Ung, A. T., et al. (2002). Synthesis and biological activities of conformationally restricted cyclopentenyl-glutamate analogues. The Journal of Organic Chemistry, 67(1), 227-233. [Link]

• Stachurska-Buczek, D., et al. (2004). Synthesis of Chiral Building Blocks for Use in Drug Discovery. Molecules, 9(6), 405-416. [Link]

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• 3. Design, synthesis, and pharmacological characterization of novel, potent NMDA receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Strategic Protection of D-Glutamic Acid Derivatives in Pharmaceutical Research

Introduction: The Strategic Importance of D-Glutamic Acid

D-Glutamic acid, a non-proteinogenic stereoisomer of the common amino acid, is a critical chiral building block in modern drug development and organic synthesis.[1] Its incorporation into peptide-based therapeutics, peptidomimetics, and complex small molecules can confer unique pharmacological properties, including enhanced metabolic stability and altered receptor binding affinities.[2][3] However, the trifunctional nature of D-glutamic acid—possessing an α-amino group, an α-carboxylic acid, and a γ-carboxylic acid—presents a significant synthetic challenge. To achieve regioselective modifications and prevent unwanted side reactions during synthesis, a robust and well-designed protecting group strategy is not merely beneficial, but absolutely essential.[4][5][6]

This guide provides an in-depth exploration of the primary protecting group strategies for D-glutamic acid derivatives. We will move beyond simple procedural lists to explain the underlying chemical principles and strategic considerations that guide the selection of an appropriate protection scheme. The focus is on orthogonal systems, which allow for the selective removal of one protecting group in the presence of others, thereby enabling complex, multi-step synthetic routes.[7][8]

I. Core Principles of Orthogonal Protection

The success of any synthesis involving a trifunctional building block like D-glutamic acid hinges on the principle of orthogonality.[8] An orthogonal protecting group strategy employs a set of protecting groups that can be removed under distinct, non-interfering chemical conditions.[4][5] For D-glutamic acid, this means the protecting groups for the α-amino, α-carboxyl, and γ-carboxyl functions must be cleavable independently of one another. The most common orthogonal schemes in peptide synthesis are based on differential lability to acids, bases, and catalytic hydrogenation.[5][7]

Figure 1: Orthogonal protecting group classes for D-glutamic acid.

II. Protecting the α-Amino Group: The Boc vs. Fmoc Decision

The temporary protection of the α-amino group is the first critical choice, dictating the overall synthetic strategy, particularly in Solid-Phase Peptide Synthesis (SPPS). The two dominant groups are tert-butyloxycarbonyl (Boc) and 9-fluorenylmethyloxycarbonyl (Fmoc).[4][6]

• Boc Group (Acid-Labile): The Boc group is stable to a wide range of conditions but is efficiently removed by moderate to strong acids, such as trifluoroacetic acid (TFA).[9][10] This makes it ideal for syntheses where side-chain protecting groups are cleaved by very strong acids (like HF) or by other orthogonal methods.

• Fmoc Group (Base-Labile): The Fmoc group is stable to acid but is readily cleaved by mild bases, typically a solution of piperidine in DMF.[6][11] The Fmoc/tBu strategy, where acid-labile tert-butyl-based groups are used for side-chain protection, is the most common approach in modern SPPS due to its milder final cleavage conditions.[5]

Feature	Boc (tert-Butyloxycarbonyl)	Fmoc (9-Fluorenylmethyloxycarbonyl)
Chemical Nature	Carbamate	Carbamate
Introduction Reagent	Di-tert-butyl dicarbonate (Boc)₂O	Fmoc-OSu or Fmoc-Cl
Deprotection Condition	Moderate to strong acid (e.g., TFA)[9]	Mild base (e.g., 20% piperidine in DMF)[11]
Orthogonal To	Base-labile (Fmoc), Hydrogenolysis (Bzl)	Acid-labile (Boc, tBu), Hydrogenolysis (Bzl)
Primary Application	Historically dominant in SPPS; still used in solution-phase and for specific applications.	The current standard for SPPS.[5]
Key Advantage	High stability during coupling.	Mild deprotection conditions preserve sensitive functionalities.
Potential Issue	Deprotection generates a reactive tert-butyl cation, which may require scavengers.[9]	Dibenzofulvene byproduct must be scavenged (usually by piperidine) to prevent side reactions.[11]

III. Differentiating the Carboxyl Groups: α- vs. γ-Protection

The key to unlocking the synthetic utility of D-glutamic acid is the selective protection of its two carboxyl groups. This is typically achieved by forming esters that exhibit different chemical labilities.

• tert-Butyl (tBu) Esters: Formed from the corresponding carboxylic acid and isobutylene or tert-butyl acetate.[12] Like the Boc group, t-butyl esters are stable to base and hydrogenolysis but are cleaved with strong acids (TFA, HCl), making them perfectly compatible with the Fmoc strategy for N-terminal protection.[4] Fmoc-D-Glu(OtBu)-OH is a gold standard reagent in SPPS.[7]

• Benzyl (Bzl) Esters: Typically introduced using benzyl alcohol under acidic conditions.[13] Benzyl esters are stable to both the acidic conditions used for Boc removal and the basic conditions for Fmoc removal. Their primary mode of cleavage is catalytic hydrogenolysis (e.g., H₂/Pd-C), which provides an excellent orthogonal option.[7][14] The Boc-D-Glu(OBzl)-OH derivative is a common building block.[3]

• Allyl (All) Esters: Introduced via reaction with allyl alcohol, often under Mitsunobu conditions.[15] Allyl esters are unique in that they are stable to both acidic and basic conditions used for Boc and Fmoc removal, respectively. They are selectively cleaved using a palladium(0) catalyst (e.g., Pd(PPh₃)₄) in the presence of a scavenger.[4][7][16] This three-way orthogonality makes derivatives like Fmoc-D-Glu(OAll)-OH invaluable for complex syntheses requiring on-resin side-chain modification.[15][16]

Protecting Group	Structure	Deprotection Condition	Orthogonal To	Primary Use Case
tert-Butyl (OtBu)	-C(CH₃)₃	Strong Acid (TFA)[17]	Fmoc, Bzl, All	Standard side-chain protection in Fmoc-SPPS.[7]
Benzyl (OBzl)	-CH₂-C₆H₅	Catalytic Hydrogenolysis (H₂/Pd)[7]	Boc, Fmoc, All	Synthesis of protected peptide fragments; orthogonal to acid/base labile groups.
Allyl (OAll)	-CH₂-CH=CH₂	Pd(0) Catalysis[16]	Boc, Fmoc, Bzl, tBu	On-resin side-chain modification, cyclization, and complex syntheses.[4][7]

IV. Strategic Selection Workflow

Choosing the correct combination of protecting groups is dictated entirely by the final synthetic objective. The following decision tree illustrates a logical workflow for selecting an appropriate strategy.

Figure 2: Decision workflow for selecting a D-glutamic acid protecting group strategy.

V. Detailed Experimental Protocols

Protocol 1: Boc Protection of D-Glutamic Acid γ-Benzyl Ester

This protocol describes the N-terminal protection of commercially available H-D-Glu-OBzl to yield Boc-D-Glu(OBzl)-OH.

• Rationale: The reaction uses di-tert-butyl dicarbonate ((Boc)₂O) as the standard reagent for introducing the Boc group. A mild base (like triethylamine or sodium bicarbonate) is required to deprotonate the amino group, facilitating its nucleophilic attack on the Boc anhydride.[18][19] An aqueous/organic solvent mixture ensures solubility for both the amino acid salt and the (Boc)₂O.

• Materials:

  • H-D-Glu-OBzl (D-Glutamic acid γ-benzyl ester)

  • Di-tert-butyl dicarbonate ((Boc)₂O)

  • Triethylamine (Et₃N) or Sodium Bicarbonate (NaHCO₃)

  • Dioxane or Acetone

  • Deionized Water

  • Ethyl Acetate (EtOAc)

  • 5% Aqueous Citric Acid Solution

  • Saturated Aqueous Sodium Chloride (Brine)

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Procedure:

  • In a round-bottom flask, dissolve D-Glutamic acid γ-benzyl ester (1.0 eq.) in a 1:1 mixture of dioxane and water.

  • Add triethylamine (1.5 eq.) or sodium bicarbonate (2.0 eq.) to the solution and stir until the amino acid is fully dissolved.

  • Cool the mixture to 0 °C in an ice bath.

  • Add di-tert-butyl dicarbonate (1.1 eq.) to the stirred solution. The addition may be done in portions.

  • Remove the ice bath and allow the reaction to stir at room temperature overnight. The reaction progress can be monitored by TLC.

  • Once the reaction is complete, concentrate the mixture under reduced pressure to remove the organic solvent (dioxane/acetone).

  • Dilute the remaining aqueous solution with water and wash with a nonpolar solvent like ether or hexanes to remove any unreacted (Boc)₂O.

  • Cool the aqueous layer to 0 °C and carefully acidify to pH 2-3 with the cold 5% citric acid solution. The product should precipitate or form an oil.

  • Extract the product into ethyl acetate (3x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

  • The product, Boc-D-Glu(OBzl)-OH, can be purified by crystallization or column chromatography if necessary.

Protocol 2: Selective On-Resin Deprotection of an Allyl (OAll) Ester

This protocol details the selective removal of a γ-allyl ester from a D-glutamic acid residue on a peptide resin, leaving Fmoc and tBu groups intact.

• Rationale: This procedure leverages the unique reactivity of the allyl group towards a Pd(0) catalyst.[4][7] Phenylsilane (PhSiH₃) is used as a scavenger to trap the allyl cation, preventing side reactions. The reaction is performed in an inert, anhydrous solvent like dichloromethane (DCM) to ensure the stability of the catalyst and resin.

• Materials:

  • Peptide-resin containing an Fmoc-D-Glu(OAll)-OH residue

  • Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

  • Phenylsilane (PhSiH₃)

  • Anhydrous Dichloromethane (DCM)

  • N,N-Dimethylformamide (DMF)

  • Argon or Nitrogen gas supply

• Procedure:

  • Swell the peptide-resin (1.0 eq.) in anhydrous DCM in a peptide synthesis vessel for 30 minutes under an inert atmosphere (Argon or Nitrogen).

  • Drain the DCM.

  • In a separate flask, prepare the deprotection cocktail under an inert atmosphere: Dissolve Pd(PPh₃)₄ (0.25 eq.) in anhydrous DCM. To this solution, add PhSiH₃ (25 eq.).

  • Add the freshly prepared deprotection cocktail to the swollen resin.

  • Gently agitate the mixture at room temperature for 2 hours. The resin may develop a dark color, which is normal.

  • Drain the reaction solution.

  • Wash the resin extensively to remove all traces of the palladium catalyst and scavenger. A typical wash cycle is:

    • DCM (3x)

    • 0.5% Diisopropylethylamine (DIPEA) in DMF (2x)

    • DMF (3x)

    • DCM (3x)

  • A small sample of the resin can be cleaved and analyzed by LC-MS to confirm complete deprotection.

  • The resin now has a free γ-carboxylic acid, ready for subsequent on-resin modification (e.g., lactamization, conjugation).

VI. Conclusion

The successful synthesis of D-glutamic acid-containing molecules is a testament to the power and elegance of modern protecting group chemistry. A thorough understanding of the principles of orthogonality and the specific chemical labilities of groups like Boc, Fmoc, OtBu, OBzl, and OAll is paramount. By carefully selecting a protection strategy based on the final synthetic goal—be it a simple linear peptide or a complex, cyclized analogue—researchers can navigate the challenges posed by this trifunctional amino acid. The protocols provided herein serve as a validated starting point for the reliable and efficient synthesis of these valuable D-glutamic acid derivatives, empowering further innovation in drug discovery and development.

References

• Receveur, J. M., Guiramand, J., Récasens, M., Roumestant, M. L., Viallefont, P., & Martinez, J. (1998). Synthesis and biological activity of glutamic acid derivatives. Bioorganic & Medicinal Chemistry Letters, 8(2), 127–132. [Link]

• Amino Acid Derivatives for Peptide Synthesis. (n.d.). AAPPTec. Retrieved January 16, 2026, from [Link]

• Stewart, J. M. (2014). The 4-pyridylmethyl ester as a protecting group for glutamic and aspartic acids: 'flipping' peptide charge states for characterization by positive ion mode ESI-MS. Journal of Peptide Science, 20(3), 191–195. [Link]

• Protecting Groups in Peptide Synthesis. (2018). Request PDF. Retrieved January 16, 2026, from [Link]

• Wu, Y.-Q., Hamilton, S. K., & Wilkinson, D. E. (2002). Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2. The Journal of Organic Chemistry, 67(22), 7853–7856. [Link]

• Design and synthesis of a new orthogonally protected glutamic acid analog and its use in the preparation of high affinity polo-l. (2021). SciSpace. Retrieved January 16, 2026, from [Link]

• Wang, Y., et al. (2019). Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. Molecules, 24(15), 2789. [Link]

• Design and synthesis of a new orthogonally protected glutamic acid analog and its use in the preparation of high affinity polo-like kinase 1 polo-box domain. (2021). RSC Publishing - The Royal Society of Chemistry. Retrieved January 16, 2026, from [Link]

• Carboxyl protecting groups. (n.d.). GCW Gandhi Nagar Jammu. Retrieved January 16, 2026, from [Link]

• Fmoc-Protected Amino Groups. (n.d.). Organic Chemistry Portal. Retrieved January 16, 2026, from [Link]

• Method for preparing L-glutamic acid. (2005). Google Patents.
• L-glutamic acid derivative and synthesis method and application thereof. (n.d.). Google Patents.

• Diverse protein manipulations with genetically encoded glutamic acid benzyl ester. (2021). National Institutes of Health. Retrieved January 16, 2026, from [Link]

• BOC Deprotection. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides. Retrieved January 16, 2026, from [Link]

• A kind of synthetic method of L-glutamic acid-alpha-tert-butyl ester. (n.d.). Google Patents.

• Anderson, G. W., & Callahan, F. M. (1960). t-Butyl Esters of Amino Acids and Peptides and their Use in Peptide Synthesis. Journal of the American Chemical Society, 82(13), 3359–3363. [Link]

• Synthesis of N-Fmoc-Protected Amino Acid Esters and Peptides. (n.d.). Thieme. Retrieved January 16, 2026, from [Link]

• Boc-Protected Amino Groups. (n.d.). Organic Chemistry Portal. Retrieved January 16, 2026, from [Link]

• Protective Groups. (n.d.). Organic Chemistry Portal. Retrieved January 16, 2026, from [Link]

• Capriati, V., et al. (2015). Enantiomerically Pure Dibenzyl Esters of l-Aspartic and l-Glutamic Acid. The Journal of Organic Chemistry, 80(13), 6873–6879. [Link]

• Tipper, D. J., Katz, W., Strominger, J. L., & Ghuysen, J. M. (1967). Substituents on the alpha-carboxyl group of D-glutamic acid in the peptidoglycan of several bacterial cell walls. Biochemistry, 6(3), 921–929. [Link]

• Post-Polymerization Modification of Poly(l-glutamic acid) with d-(+)-Glucosamine. (2018). National Institutes of Health. Retrieved January 16, 2026, from [Link]

• Berkowitz, D. B., & Pedersen, M. L. (1995). Simultaneous Amino and Carboxyl Group Protection for .alpha.-Branched Amino Acids. The Journal of Organic Chemistry, 60(5), 1236–1242. [Link]

• Boc Deprotection Mechanism. (2022). YouTube. Retrieved January 16, 2026, from [Link]

• Protecting reagent for glutamic acid? (2018). ResearchGate. Retrieved January 16, 2026, from [Link]

• Process for preparing Boc protected amino acid by (Boc) O. (2006). Google Patents.

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Application Notes and Protocols for Chiral Building Blocks in Asymmetric Synthesis

Abstract

The precise control of stereochemistry is a cornerstone of modern chemical synthesis, particularly within the pharmaceutical industry, where the therapeutic efficacy and toxicological profile of a drug are often dictated by a single enantiomer.[1][2] Chiral building blocks are enantiomerically pure molecules that serve as foundational starting materials or intermediates for the construction of complex, stereochemically defined target molecules.[3][4] This guide provides an in-depth exploration of the strategic application of chiral building blocks in asymmetric synthesis. It moves beyond a mere recitation of methods to offer field-proven insights into the causality behind experimental choices, detailed step-by-step protocols for key transformations, and robust analytical procedures for the validation of stereochemical purity. The methodologies covered encompass seminal strategies including the use of chiral auxiliaries, organocatalysis, and biocatalysis, illustrated with practical protocols and quantitative data to guide researchers in achieving high levels of enantioselectivity.

The Central Role of Chirality in Synthesis and Drug Development

Chirality, the property of a molecule being non-superimposable on its mirror image, is a fundamental concept in chemistry and biology.[5] Enantiomers, the pair of mirror-image molecules, can exhibit profoundly different biological activities. For instance, while one enantiomer of a drug may provide the desired therapeutic effect, its counterpart could be inactive or, in notorious cases like thalidomide, dangerously toxic.[2] This biological reality necessitates the synthesis of single-enantiomer drugs.[1] Asymmetric synthesis is the collection of strategies used to selectively create one enantiomer of a chiral product.[6] The use of pre-existing, enantiopure chiral building blocks is a powerful and reliable approach to introduce and control stereochemistry throughout a synthetic sequence.[3]

These building blocks can be sourced from the "chiral pool"—naturally occurring enantiopure compounds like amino acids, sugars, and terpenes—or can be prepared through synthetic methods that establish chirality with high fidelity.[4][7] The choice of strategy depends on the target molecule's structure, scalability requirements, and economic feasibility.

Core Strategies in Asymmetric Synthesis

Three pillars of asymmetric synthesis have become indispensable tools for the modern chemist: the use of chiral auxiliaries, chiral catalysts (including organocatalysts and metal complexes), and biocatalysts (enzymes). Each offers a distinct approach to controlling the three-dimensional arrangement of atoms during a chemical reaction.

Chiral Auxiliaries: Stoichiometric Stereocontrol

A chiral auxiliary is a chiral moiety that is temporarily attached to an achiral substrate to direct a stereoselective transformation.[5][8] After the desired chiral center is created, the auxiliary is removed and can often be recovered for reuse. This strategy is highly reliable and predictable, making it a workhorse in both academic and industrial laboratories.

The general workflow involves three main steps: covalent attachment of the auxiliary, diastereoselective reaction to create the new stereocenter, and cleavage of the auxiliary.

Caption: General workflow for asymmetric synthesis using a chiral auxiliary.

Evans' oxazolidinone auxiliaries are among the most reliable and versatile for stereoselective enolate alkylation. The auxiliary creates a rigid, conformationally biased environment that effectively shields one face of the enolate, leading to highly diastereoselective alkylation.

Step-by-Step Protocol:

• Acylation of the Auxiliary:

  • Dissolve (4R,5S)-(+)-4-methyl-5-phenyl-2-oxazolidinone (1.0 equiv) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to -78 °C in a dry ice/acetone bath.

  • Slowly add n-butyllithium (1.05 equiv, 1.6 M in hexanes) and stir for 15 minutes.

  • Add the desired acyl chloride (e.g., propanoyl chloride, 1.1 equiv) dropwise and stir the reaction at -78 °C for 1 hour, then allow it to warm to room temperature.

  • Quench the reaction with saturated aqueous ammonium chloride solution and extract the product with ethyl acetate.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the N-acyloxazolidinone by flash column chromatography.

• Diastereoselective Alkylation:

  • Dissolve the N-acyloxazolidinone (1.0 equiv) in anhydrous THF and cool to -78 °C.

  • Add sodium bis(trimethylsilyl)amide (NaHMDS) (1.1 equiv, 1.0 M in THF) dropwise to form the Z-enolate. Stir for 30 minutes.

  • Add the alkylating agent (e.g., benzyl bromide, 1.2 equiv) and stir at -78 °C for 4 hours.

  • Quench the reaction with saturated aqueous ammonium chloride and extract with ethyl acetate.

  • Wash the organic layer with brine, dry over sodium sulfate, and concentrate. The diastereomeric ratio can be determined at this stage by ¹H NMR analysis of the crude product. Purify by flash chromatography.

• Auxiliary Cleavage:

  • Dissolve the alkylated product (1.0 equiv) in a 4:1 mixture of THF and water.

  • Cool to 0 °C and add lithium hydroxide (LiOH) (2.0 equiv) and 30% hydrogen peroxide (H₂O₂) (4.0 equiv).

  • Stir vigorously at room temperature for 4 hours.

  • Quench excess peroxide by adding aqueous sodium sulfite solution.

  • Extract the chiral carboxylic acid product and recover the chiral auxiliary by adjusting the pH and performing appropriate extractions.

Organocatalysis: The "Third Pillar"

Organocatalysis utilizes small, chiral organic molecules to catalyze asymmetric transformations, avoiding the use of potentially toxic and expensive metals.[9] The 2021 Nobel Prize in Chemistry awarded to Benjamin List and David MacMillan highlighted the transformative impact of this field.[10] Proline, a simple amino acid, is a quintessential organocatalyst, effectively catalyzing reactions like the aldol condensation via an enamine-based mechanism.[8][9]

The reaction proceeds through a catalytic cycle involving the formation of a nucleophilic enamine intermediate from the ketone and proline catalyst. This enamine then attacks the aldehyde electrophile in a stereocontrolled manner.

Caption: Catalytic cycle of the (S)-Proline-catalyzed intermolecular aldol reaction.

This protocol describes the direct aldol reaction between cyclohexanone and 4-nitrobenzaldehyde.

Step-by-Step Protocol: [11]

• Reaction Setup:

  • In a vial, add (S)-proline (0.03 mmol, 10 mol%).

  • Add the ketone (e.g., cyclohexanone, 1.5 mmol).

  • Add the aldehyde (e.g., 4-nitrobenzaldehyde, 0.3 mmol) as the limiting reagent.

  • Add the solvent (e.g., a mixture of 40 µL methanol and 10 µL water).[11] The use of protic solvent mixtures can be highly effective.[11]

  • Seal the vial and stir the mixture vigorously at room temperature.

• Monitoring and Work-up:

  • Monitor the reaction progress by Thin Layer Chromatography (TLC). Typical reaction times range from 4 to 24 hours.

  • Once the aldehyde is consumed, dilute the reaction mixture with ethyl acetate.

  • Perform an aqueous work-up by washing with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification and Analysis:

  • Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient).

  • Determine the yield of the isolated β-hydroxy ketone.

  • Determine the enantiomeric excess (% ee) of the product using chiral High-Performance Liquid Chromatography (HPLC).[12]

Data Presentation: Optimization of Proline-Catalyzed Aldol Reaction [12]

Entry	Solvent (v/v)	Time (h)	Conversion (%)	anti/syn Ratio	ee (%) of anti
1	Methanol	24	95	90:10	55
2	Water	24	<10	-	-
3	MeOH/H₂O (4:1)	24	>99	96:4	98
4	DMSO	4	>99	95:5	99

Reaction conditions: Cyclohexanone (5 equiv), 4-nitrobenzaldehyde (1 equiv), (S)-proline (20 mol%), room temperature.

This table clearly demonstrates the profound effect of the solvent system on the reaction's stereochemical outcome, with a methanol/water mixture providing an excellent balance of reactivity and enantioselectivity.[12]

Biocatalysis: Nature's Approach to Chirality

Biocatalysis leverages enzymes—nature's catalysts—to perform chemical transformations with exceptional levels of selectivity (chemo-, regio-, and enantio-selectivity) under mild, environmentally friendly conditions.[13][14] Ketoreductases (KREDs) and transaminases (TAs) are two powerful classes of enzymes widely used in the pharmaceutical industry for the synthesis of chiral alcohols and amines, respectively.[15][16]

This protocol outlines the general procedure for the enzymatic reduction of a ketone to a chiral secondary alcohol. The key to success is the cofactor regeneration system, which is often achieved by using a sacrificial alcohol like isopropanol.[15]

Step-by-Step Protocol:

• Reaction Setup:

  • To a buffered aqueous solution (e.g., 100 mM potassium phosphate buffer, pH 7.0), add the prochiral ketone substrate (e.g., 10-50 g/L). A co-solvent such as isopropanol (IPA, 10% v/v) can be used to aid substrate solubility and serve as the recycling agent.

  • Add the KRED enzyme preparation (commercially available as lyophilized powder or immobilized beads).

  • Add the cofactor, typically NADP⁺ or NAD⁺ (e.g., 1 mM). The isopropanol/KRED system will regenerate the active NADPH/NADH in situ.[15]

  • Stir the mixture at a controlled temperature (e.g., 30 °C).

• Monitoring and Work-up:

  • Monitor the conversion of the ketone to the alcohol using Gas Chromatography (GC) or HPLC.

  • Once the reaction reaches completion (typically 12-24 hours), stop the reaction by adding a water-immiscible organic solvent (e.g., ethyl acetate or methyl tert-butyl ether, MTBE).

  • Separate the organic layer, which contains the chiral alcohol product. The aqueous layer contains the enzyme and other salts.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude chiral alcohol.

• Purification and Analysis:

  • Purify the alcohol if necessary, typically by distillation or chromatography.

  • Determine the chemical purity by GC or NMR and the enantiomeric excess by chiral GC or chiral HPLC.

Data Presentation: KRED Screening for Chiral Alcohol Synthesis [17]

KRED Catalyst	Substrate	Product Enantiomer	Conversion (%)	ee (%)
KRED-P1-B05	Ethyl 4-chloroacetoacetate	(S)-Alcohol	>99	>99.5
KRED-P2-D11	Ethyl 4-chloroacetoacetate	(R)-Alcohol	>99	>99.5
KRED-101	Acetophenone	(S)-1-Phenylethanol	98	>99
KRED-102	Acetophenone	(R)-1-Phenylethanol	95	>99

This table illustrates how screening a panel of ketoreductases can provide access to either enantiomer of a target chiral alcohol with excellent conversion and enantiopurity.

Analytical Protocols for Stereochemical Validation

The synthesis of a chiral molecule is incomplete without rigorous verification of its enantiomeric purity. Enantiomeric excess (ee) is the standard measure, and its accurate determination is paramount.[18]

Enantiomeric Excess Determination by Chiral HPLC

Chiral HPLC is the gold standard for separating and quantifying enantiomers.[4] The method relies on a chiral stationary phase (CSP) that exhibits differential interactions with the two enantiomers, leading to different retention times.[18]

Caption: Workflow for enantiomeric excess determination using chiral HPLC.

General Protocol:

• Sample Preparation: Accurately weigh and dissolve ~1 mg of the analyte in the mobile phase to a final concentration of ~1 mg/mL. Filter the sample through a 0.45 µm syringe filter.

• Instrument Setup:

  • Column: Select an appropriate CSP (e.g., polysaccharide-based like Chiralpak® AD-H or Chiralcel® OD-H).

  • Mobile Phase: A typical starting point is a mixture of hexane and isopropanol (e.g., 90:10 v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector set to a wavelength where the analyte absorbs.

  • Column Temperature: 25 °C.

• Analysis: Inject a small volume (e.g., 10 µL) of the prepared sample.

• Data Processing: Integrate the peak areas for the two enantiomers (Area₁ and Area₂). Calculate the enantiomeric excess using the formula: ee (%) = |(Area₁ - Area₂) / (Area₁ + Area₂)| × 100.

Enantiomeric Excess Determination by NMR Spectroscopy

NMR spectroscopy can be used to determine ee by converting the pair of enantiomers into a pair of diastereomers, which are distinguishable in the NMR spectrum.[14] This is achieved by using either a chiral derivatizing agent (CDA) or a chiral solvating agent (CSA).[19]

Protocol using a Chiral Derivatizing Agent (e.g., Mosher's Acid):

• Derivatization: React the chiral alcohol or amine sample with a chiral derivatizing agent like (R)- or (S)-Mosher's acid chloride to form diastereomeric esters or amides. Ensure the reaction goes to completion.

• Sample Preparation: Purify the resulting diastereomeric mixture and dissolve it in a suitable deuterated solvent (e.g., CDCl₃).

• NMR Acquisition: Acquire a high-resolution ¹H NMR or ¹⁹F NMR spectrum.

• Analysis: Identify a well-resolved signal corresponding to a proton (or fluorine atom) in each of the two diastereomers. Carefully integrate these two signals. The ratio of the integrals directly corresponds to the ratio of the enantiomers in the original sample, from which the ee can be calculated.[14]

Industrial Case Studies: From Lab to Market

The principles of asymmetric synthesis are not merely academic; they are the foundation of modern pharmaceutical manufacturing.

The Synthesis of Sitagliptin (Januvia®)

Sitagliptin is a widely prescribed drug for type 2 diabetes. Merck's second-generation synthesis is a landmark in industrial green chemistry.[3][20] A key step involves the highly enantioselective hydrogenation of a prochiral enamine using a rhodium catalyst with a chiral ferrocenyl phosphine ligand (tBu-JOSIPHOS). This catalytic asymmetric process is highly efficient, operating at low catalyst loadings and producing the desired chiral amine in high yield and >99.95% ee.[3][21]

The Semisynthesis of Artemisinin

Artemisinin is a critical antimalarial drug. Due to fluctuations in the supply from its natural plant source, a semisynthetic route was developed.[22] The process starts with artemisinic acid, produced via engineered yeast fermentation. A key step in converting artemisinic acid to artemisinin is a diastereoselective hydrogenation, followed by a photooxidative cyclization.[1][7] This integrated chemo- and biocatalytic approach provides a stable and scalable supply chain for this essential medicine.[23]

Conclusion and Future Outlook

Chiral building blocks are indispensable tools in the synthesis of enantiomerically pure compounds. The strategic choice between using the chiral pool, chiral auxiliaries, organocatalysis, or biocatalysis allows chemists to design efficient, scalable, and sustainable routes to complex molecules. The protocols and data presented herein provide a practical framework for researchers to implement these powerful strategies. As the demand for sophisticated chiral drugs continues to grow, innovation in asymmetric synthesis will remain a critical driver of progress in medicine and materials science, with an increasing emphasis on combining the best features of different catalytic systems in elegant cascade reactions.[24]

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Application Notes &amp; Protocols: Di-tert-butyl Esters as Robust Protecting Groups for Carboxylic Acids

Introduction: The Strategic Imperative for Carboxylic Acid Protection

In the landscape of complex organic synthesis, particularly in pharmaceutical and materials science research, the carboxylic acid moiety presents a recurrent challenge. Its inherent acidity and nucleophilicity necessitate a strategic approach to its temporary masking, or "protection," to prevent unwanted side reactions during transformations elsewhere in the molecule. The ideal protecting group should be easily introduced, stable under a variety of reaction conditions, and cleanly removable under specific, mild conditions that do not compromise the integrity of the target molecule.[1]

Among the arsenal of protecting groups for carboxylic acids, the di-tert-butyl ester (t-butyl ester) has emerged as a workhorse due to its exceptional stability and predictable reactivity.[2][3] Its steric bulk effectively shields the carboxyl group from a wide range of nucleophiles and bases, while its cleavage relies on a unique, acid-catalyzed carbocation-mediated mechanism.[3] This distinct characteristic facilitates orthogonal protection strategies, a cornerstone of modern synthetic chemistry.[1]

This technical guide provides an in-depth exploration of the application of di-tert-butyl esters as protecting groups, offering detailed protocols, mechanistic insights, and a comprehensive overview of their stability and deprotection profiles.

Part 1: Synthesis of Di-tert-butyl Esters

The formation of a di-tert-butyl ester involves the reaction of a carboxylic acid with a source of the tert-butyl group. Several reliable methods have been established, with the choice often depending on the substrate's sensitivity and the desired scale of the reaction.

Mechanism of Esterification with Di-tert-butyl Dicarbonate (Boc₂O)

A widely employed and versatile method for the synthesis of di-tert-butyl esters involves the use of di-tert-butyl dicarbonate (Boc₂O) in the presence of a base. The reaction proceeds through the activation of the carboxylic acid and subsequent nucleophilic attack.

// Nodes RCOOH [label="Carboxylic Acid (R-COOH)", fillcolor="#F1F3F4", fontcolor="#202124"]; Base [label="Base (e.g., DMAP)", fillcolor="#F1F3F4", fontcolor="#202124"]; Boc2O [label="Di-tert-butyl Dicarbonate (Boc)₂O", shape=Mdiamond, fillcolor="#FBBC05", fontcolor="#202124"]; Activated_Ester [label="Mixed Anhydride Intermediate", fillcolor="#EA4335", fontcolor="#FFFFFF"]; tBuOH [label="tert-Butanol", fillcolor="#F1F3F4", fontcolor="#202124"]; tBuO_minus [label="tert-Butoxide", fillcolor="#F1F3F4", fontcolor="#202124"]; tBuEster [label="Di-tert-butyl Ester (R-COO-tBu)", shape=Mdiamond, fillcolor="#34A853", fontcolor="#FFFFFF"]; CO2 [label="CO₂", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges RCOOH -> Activated_Ester [label="Nucleophilic Attack"]; Boc2O -> Activated_Ester; Base -> RCOOH [label="Deprotonation"]; Activated_Ester -> tBuEster [label="Nucleophilic Attack"]; tBuOH -> tBuEster; Activated_Ester -> CO2; Activated_Ester -> tBuO_minus; } केंद Caption: Mechanism of Di-tert-butyl Ester Formation using Boc₂O.

Experimental Protocol: Esterification using Di-tert-butyl Dicarbonate

This protocol describes a general procedure for the protection of a carboxylic acid using Boc₂O and a catalytic amount of 4-(dimethylamino)pyridine (DMAP).

Materials:

• Carboxylic acid

• Di-tert-butyl dicarbonate (Boc₂O)

• 4-(Dimethylamino)pyridine (DMAP)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of the carboxylic acid (1.0 equiv) in anhydrous DCM or THF, add DMAP (0.1 equiv).

• Add di-tert-butyl dicarbonate (1.1-1.5 equiv) portion-wise to the stirred solution at room temperature.

• Stir the reaction mixture at room temperature and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 2-12 hours.

• Upon completion, dilute the reaction mixture with DCM and wash with saturated aqueous NaHCO₃ solution to remove unreacted carboxylic acid and acidic byproducts.

• Wash the organic layer with brine, dry over anhydrous MgSO₄ or Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude di-tert-butyl ester, which can be purified by column chromatography on silica gel if necessary.

Causality Behind Experimental Choices:

• Anhydrous Solvent: The use of an anhydrous solvent is crucial to prevent the hydrolysis of Boc₂O and the formation of unwanted byproducts.

• DMAP as Catalyst: DMAP acts as a nucleophilic catalyst, accelerating the reaction by forming a more reactive acylpyridinium intermediate with the mixed anhydride.

• Aqueous Workup: The NaHCO₃ wash neutralizes the reaction mixture and removes any remaining acidic components, facilitating a cleaner product isolation.

Alternative Synthetic Routes

While the Boc₂O method is highly versatile, other effective methods for the synthesis of di-tert-butyl esters exist:

• Reaction with Isobutylene: This classic method involves the acid-catalyzed addition of a carboxylic acid to isobutylene.[4][5] Concentrated sulfuric acid is a common catalyst, though the reaction often requires elevated pressure.[4] Trifluoromethanesulfonic acid has been shown to catalyze the reaction at atmospheric pressure and low temperatures.[4]

• Transesterification: Transesterification reactions using tert-butyl acetate in the presence of an acid catalyst can also yield the desired di-tert-butyl ester.[5] A recently developed method utilizes bis(trifluoromethanesulfonyl)imide in tert-butyl acetate for the efficient tert-butylation of free amino acids and other carboxylic acids.[2][5]

Part 2: Stability Profile of Di-tert-butyl Esters

A key advantage of the di-tert-butyl ester protecting group is its remarkable stability across a wide range of reaction conditions, which allows for selective manipulations at other functional groups within the molecule.

Reagent/Condition	Stability of Di-tert-butyl Ester	Reference(s)
Bases
Aqueous NaOH, KOH (mild conditions)	Stable	[6]
Amines (e.g., triethylamine, piperidine)	Stable	[7]
Organometallic Reagents
Grignard Reagents (RMgX)	Stable	[6]
Organolithium Reagents (RLi)	Stable	[6]
Nucleophiles
Hydrides (e.g., LiAlH₄, NaBH₄)	Stable	[6]
Cyanide, Azide	Stable	[7]
Oxidizing/Reducing Agents
Hydrogenolysis (e.g., H₂, Pd/C)	Stable	[6]
Common Oxidizing Agents (e.g., KMnO₄, CrO₃)	Stable	[6]
Acidic Conditions
Strong Anhydrous Acids (e.g., TFA, HCl)	Labile	[8]
Aqueous Phosphoric Acid	Labile	[9]
Lewis Acids (e.g., ZnBr₂)	Labile	[10]

Part 3: Deprotection Strategies for Di-tert-butyl Esters

The removal of the di-tert-butyl ester group is typically achieved under acidic conditions, proceeding through a stable tertiary carbocation intermediate. This mechanism ensures a clean and often irreversible deprotection.

Mechanism of Acid-Catalyzed Deprotection

The cleavage of a di-tert-butyl ester is initiated by the protonation of the ester oxygen, followed by the elimination of a stable tert-butyl cation, which subsequently deprotonates to form isobutylene gas.

// Nodes tBuEster [label="Di-tert-butyl Ester (R-COO-tBu)", shape=Mdiamond, fillcolor="#34A853", fontcolor="#FFFFFF"]; H_plus [label="H⁺ (from acid)", fillcolor="#F1F3F4", fontcolor="#202124"]; Protonated_Ester [label="Protonated Ester", fillcolor="#EA4335", fontcolor="#FFFFFF"]; RCOOH [label="Carboxylic Acid (R-COOH)", shape=Mdiamond, fillcolor="#4285F4", fontcolor="#FFFFFF"]; tBu_cation [label="tert-Butyl Cation", fillcolor="#FBBC05", fontcolor="#202124"]; Isobutylene [label="Isobutylene (gas)", fillcolor="#F1F3F4", fontcolor="#202124"]; H_plus_regenerated [label="H⁺", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges tBuEster -> Protonated_Ester; H_plus -> Protonated_Ester; Protonated_Ester -> RCOOH; Protonated_Ester -> tBu_cation [label="Elimination"]; tBu_cation -> Isobutylene [label="Deprotonation"]; tBu_cation -> H_plus_regenerated; } केंद Caption: Mechanism of Acid-Catalyzed Deprotection of a Di-tert-butyl Ester.

Standard Deprotection Protocols

This is a widely used and highly effective method for the cleavage of di-tert-butyl esters.[8]

Materials:

• Di-tert-butyl ester

• Trifluoroacetic acid (TFA)

• Anhydrous dichloromethane (DCM)

Procedure:

• Dissolve the di-tert-butyl ester in anhydrous DCM.

• Add trifluoroacetic acid (typically 20-50% v/v in DCM) to the solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring by TLC or LC-MS.

• Once the reaction is complete, remove the solvent and excess TFA under reduced pressure.

• The crude carboxylic acid can be further purified by crystallization, precipitation, or chromatography.

Causality Behind Experimental Choices:

• TFA: As a strong acid, TFA efficiently protonates the ester, initiating the cleavage mechanism.

• DCM: It is a good solvent for a wide range of organic compounds and is relatively inert to the acidic conditions.

• Anhydrous Conditions: While not as critical as in the protection step, anhydrous conditions can prevent potential side reactions with water-sensitive functional groups.

For substrates sensitive to strong acids like TFA, aqueous phosphoric acid offers a milder and more selective alternative.[9]

Materials:

• Di-tert-butyl ester

• Aqueous phosphoric acid (85 wt%)

• Suitable organic solvent (e.g., toluene, DCM)

Procedure:

• Dissolve the di-tert-butyl ester in a suitable organic solvent.

• Add aqueous phosphoric acid (typically 5 equivalents).[8]

• Stir the mixture at room temperature or slightly elevated temperatures (e.g., 40-50 °C).[8]

• Monitor the reaction by TLC or LC-MS.

• Upon completion, dilute the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous MgSO₄, and concentrate to obtain the carboxylic acid.

Selective Deprotection in the Presence of Other Acid-Labile Groups

A significant challenge in complex synthesis is the selective deprotection of one acid-labile group in the presence of another. While di-tert-butyl esters and N-Boc groups have similar acid lability, some degree of selectivity can be achieved.[8]

• Lewis Acids: Zinc bromide (ZnBr₂) in DCM has been shown to selectively cleave di-tert-butyl esters in the presence of certain other acid-labile protecting groups.[10][11] However, N-Boc and N-trityl groups are often also labile under these conditions.[10][11]

• Kinetic Control: It has been reported that TMSCl in a 2,2,2-trifluoroethanol/DCM mixture can deprotect an N-Boc group much faster than a t-butyl ester, allowing for potential kinetic separation.[8]

Non-Acidic Deprotection Methods

While less common, non-acidic methods for di-tert-butyl ester cleavage exist for highly sensitive substrates:

• Thermolytic Cleavage: Heating the compound in a high-boiling solvent such as quinoline can induce the elimination of isobutylene.[8]

• Radical-Mediated Deprotection: A combination of the tris-4-bromophenylamminium radical cation (magic blue) and triethylsilane provides a mild, transition-metal-free deprotection method.[9][12]

Conclusion

Di-tert-butyl esters represent a cornerstone in the strategic protection of carboxylic acids. Their ease of formation, robust stability profile, and clean, acid-catalyzed deprotection make them an invaluable tool for researchers, scientists, and drug development professionals. A thorough understanding of the underlying mechanisms and the availability of a diverse set of protocols for their installation and removal, as detailed in these application notes, empower chemists to navigate complex synthetic pathways with greater precision and efficiency. The continued development of milder and more selective deprotection methods will further expand the utility of this indispensable protecting group.

References

• Chemistry LibreTexts. (2021, March 5). 13.10: Protecting Groups in Organic Synthesis. [Link]

• Common Organic Chemistry. Boc Protection Mechanism (Boc2O). [Link]

• Organic Chemistry Portal. tert-Butyl Esters. [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. [Link]

• Wu, Y., et al. (2004). Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2. PubMed. [Link]

• ResearchGate. Selective tert -Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr 2. [Link]

• Organic Chemistry Portal. tert-Butyl Ethers. [Link]

• Thieme Chemistry. Novel tert-Butylation of Carboxylic Acids and Alcohols. [Link]

• Hidasová, D., & Slanina, T. (2023). Triarylamminium Radical Cation Facilitates the Deprotection of tert- Butyl Groups in Esters, Ethers, Carbonates. The Journal of Organic Chemistry. [Link]

• Request PDF. A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols. [Link]

• Google Patents. (1990). US4921999A - Method for making tertiary butyl esters.

• ResearchGate. A Mild and Selective Method for the Cleavage of tert-Butyl Esters. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Mastering Organic Synthesis: The Role of Di-Tert-Butyl Dicarbonate as a Protecting Group. [Link]

• ResearchGate. Convenient Synthesis of tert‐Butyl Esters of Indole‐5‐carboxylic Acid and Related Heterocyclic Carboxylic Acids. [Link]

• Ogasa, C., et al. (2023). A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols. [Link]

• K. C. Nicolaou Research Group. Protecting Groups. [Link]

• Wikipedia. Protecting group. [Link]

• Reddit. (2016, April 27). Most labile ester protecting group?. [Link]

• PubMed Central. Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. [Link]

Sources

• 1. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 2. Novel tert-Butylation of Carboxylic Acids and Alcohols - Thieme Chemistry - Georg Thieme Verlag [thieme.de]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. US4921999A - Method for making tertiary butyl esters - Google Patents [patents.google.com]
• 5. thieme-connect.com [thieme-connect.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Boc-Protected Amino Groups [organic-chemistry.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. tert-Butyl Esters [organic-chemistry.org]
• 10. Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Incomplete Deprotection of Tert-Butyl Esters in Peptide Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for peptide synthesis. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues associated with the incomplete deprotection of tert-butyl (tBu) esters. As a cornerstone of the Fmoc/tBu orthogonal strategy, the successful removal of tBu protecting groups is critical for synthesizing high-purity peptides. This document provides in-depth, field-proven insights in a direct question-and-answer format.

The Chemistry of Tert-Butyl Deprotection: A Quick Primer

In modern solid-phase peptide synthesis (SPPS), the Fmoc/tBu strategy is dominant. The α-amino group is protected by the base-labile Fmoc group, while side chains of amino acids like Aspartic Acid, Glutamic Acid, Serine, Threonine, and Tyrosine are often protected as tert-butyl esters or ethers.[1][2][3] This orthogonal scheme allows for selective deprotection at each stage of the synthesis.[1]

The final "global deprotection" step involves treating the peptide-resin with a strong acid, typically Trifluoroacetic Acid (TFA), to simultaneously cleave the peptide from the resin and remove all side-chain protecting groups.[4][5][6] The mechanism for tBu ester cleavage is initiated by protonation of the carbonyl oxygen by TFA, followed by the loss of a stable tert-butyl carbocation to yield the free carboxylic acid.[7][8][9]

The generation of this highly reactive t-butyl carbocation is the primary source of many side reactions.[1][10] This guide will address how to ensure the primary deprotection reaction goes to completion while mitigating these undesired downstream effects.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

Q1: My deprotection seems incomplete. What are the most common causes?

Incomplete deprotection is a frequent issue that typically manifests as the starting material or partially protected intermediates in your final LC-MS analysis. The root causes can usually be traced back to one of three areas: the cleavage cocktail, the reaction conditions, or peptide-specific properties.

Potential Causes & Solutions:

• Degraded or Wet TFA: Trifluoroacetic acid is hygroscopic. The presence of excess water can decrease its effective acidity, leading to a sluggish and incomplete reaction.[11] Always use fresh, high-purity TFA and keep bottles tightly sealed.

• Insufficient Reaction Time: While a standard 2-3 hour cleavage at room temperature is often sufficient, some factors can necessitate longer reaction times.[12]

  • Steric Hindrance: Amino acids with bulky adjacent residues may experience slower deprotection.

  • Peptide Aggregation: As the peptide chain grows, it can fold or aggregate on the resin, preventing efficient penetration of the TFA cocktail.[11][13]

  • Actionable Step: If incomplete deprotection is suspected, extend the cleavage time to 4-6 hours and re-analyze the crude product. For particularly stubborn cases, an overnight cleavage may be considered, though this increases the risk of side reactions.[14]

• Suboptimal Temperature: Reactions are typically run at room temperature. A slight increase in temperature (e.g., to 40°C) can increase the reaction rate, but this must be done cautiously as it can also accelerate side reactions, particularly S-t-butylation of Cysteine.[15]

• Insufficient Acid Strength: For very difficult sequences, the acidity of the standard TFA cocktail may be insufficient. The addition of a stronger acid like Trifluoromethanesulfonic acid (TFMSA) can increase cleavage efficacy, but it also significantly increases the rate of side product formation and should be used as a last resort.[14][15]

Q2: My LC-MS shows a major peak with a mass increase of +56 Da. What is this and how do I prevent it?

A mass addition of 56 Da (C₄H₈) is the classic signature of tert-butylation, a common side reaction during cleavage. The tert-butyl cation (tBu⁺) generated during deprotection is a potent electrophile that can re-attach to any nucleophilic side chains in your peptide.[1][10][16]

dot

Caption: Competing pathways for the tBu⁺ cation during TFA cleavage.

The solution is to include scavengers in your cleavage cocktail. These are nucleophilic molecules added in excess to "trap" the tBu⁺ cations before they can react with your peptide.[1][15]

Scavenger	Target & Mechanism	Typical Concentration (v/v)	Notes
Water (H₂O)	Reacts with tBu⁺ to form tert-butanol.[1]	2.5% - 5%	A universal scavenger, but too much can reduce TFA acidity.
Triisopropylsilane (TIS)	Reduces tBu⁺ cations to isobutane (a gas).[1][17]	2.5% - 5%	Highly effective. Also helps reduce other carbocations (e.g., from Trt groups).[17]
1,2-Ethanedithiol (EDT)	A thiol that effectively scavenges tBu⁺.[1][18]	2.5%	Excellent for protecting Trp from oxidation, but has a strong odor. Can reduce azide groups if present.[19]
Thioanisole	Scavenges tBu⁺ and helps prevent Met oxidation.[15][20]	5%	Can form sulfonium compounds which are themselves alkylating agents, use with caution.[21]

A standard, robust cleavage cocktail for most peptides is Reagent K : TFA/Water/Phenol/Thioanisole/EDT (82.5:5:5:5:2.5).[15] For simpler peptides without sensitive residues, a cocktail of TFA/TIS/H₂O (95:2.5:2.5) is often sufficient.[15][20]

Q3: My peptide contains Asp-Gly or Asp-Ser sequences and I see multiple peaks and byproducts. Is this related to deprotection?

Yes, this is likely related to aspartimide formation, a notorious side reaction in SPPS that is exacerbated during the final acid cleavage. The Asp(OtBu) side chain can cyclize with the backbone nitrogen of the next amino acid to form a stable five-membered ring (aspartimide).[1] This intermediate can then hydrolyze to yield a mixture of the desired α-aspartyl peptide and the undesired β-aspartyl "iso-peptide".

While this is fundamentally a protection strategy issue, the final TFA cleavage provides the acidic conditions that can drive the final steps of this side reaction. Using more sterically hindered protecting groups for Asp (e.g., OMpe, OEpe) during the synthesis is the best preventative measure.[1] If you are already at the cleavage step, there is little that can be done to reverse it. The focus should be on careful purification to separate the isomers.

Q4: How do I design a troubleshooting experiment to solve my deprotection issue?

A systematic approach is key. When facing incomplete deprotection, design a logical workflow to identify and solve the problem.

dot

Caption: A systematic workflow for troubleshooting incomplete deprotection.

Experimental Protocols

Protocol 1: Standard Global Deprotection & Cleavage

This protocol outlines a standard procedure for cleaving a peptide from a Wang or Rink Amide resin while removing tBu side-chain protecting groups.

Materials:

• Peptide-resin (dried)

• Cleavage Cocktail: TFA/TIS/H₂O (95:2.5:2.5, v/v/v)

• Ice-cold diethyl ether (Et₂O)

• Dichloromethane (DCM)

• Reaction vessel with frit

• Nitrogen or Argon line

• Centrifuge and centrifuge tubes

Procedure:

• Preparation: Place the dried peptide-resin (e.g., 50 mg) in a reaction vessel.

• Pre-wash (Optional but Recommended): Wash the resin with DCM (3 x 1 mL) to remove any residual DMF and to swell the resin.

• Cleavage Reaction: Add the cleavage cocktail to the resin (approx. 1-2 mL for 50 mg of resin). Ensure the resin is fully submerged.

• Incubation: Gently agitate the suspension at room temperature for 2-3 hours. A gentle stream of nitrogen can be used to create a positive pressure environment.

• Peptide Collection: Drain the TFA solution containing the cleaved peptide into a clean centrifuge tube.

• Resin Wash: Wash the resin once with a small volume of fresh TFA (0.5 mL) and combine the filtrates.

• Precipitation: Add the combined TFA solution dropwise into a larger centrifuge tube containing ~10 volumes of ice-cold diethyl ether (e.g., 25 mL). A white precipitate (the peptide) should form.

• Incubation: Keep the tube at -20°C for at least 30 minutes to maximize precipitation.

• Pelleting: Centrifuge the suspension (e.g., 3000 x g for 5 minutes) to pellet the crude peptide.

• Washing: Carefully decant the ether. Wash the peptide pellet twice more with cold ether, vortexing and re-centrifuging each time. This removes residual scavengers and cleavage byproducts.

• Drying: After the final wash, carefully decant the ether and dry the white peptide pellet under a stream of nitrogen or in a vacuum desiccator. The peptide is now ready for analysis and purification.

Protocol 2: Quality Control Analysis by LC-MS

This protocol is for analyzing the crude peptide to assess the completeness of deprotection.

Procedure:

• Sample Preparation: Prepare a ~1 mg/mL stock solution of the crude, dried peptide in a suitable solvent (e.g., 50% Acetonitrile/Water with 0.1% Formic Acid).

• LC-MS Setup: Use a standard C18 reverse-phase column. Set up a gradient elution from low organic (e.g., 5% Acetonitrile) to high organic (e.g., 95% Acetonitrile) over 15-30 minutes.

• Injection & Analysis: Inject 5-10 µL of the sample.

• Data Interpretation:

  • Identify the peak corresponding to the desired product's calculated mass.

  • Look for peaks corresponding to incomplete deprotection (e.g., M+56 for one remaining tBu group, M+112 for two, etc.).

  • Search for masses corresponding to common side products, such as t-butylated tryptophan (M+56).

  • Integrate the peak areas to estimate the purity of the crude product and quantify the extent of incomplete deprotection or side reactions.

References

• ACS Publications. (2021). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. Organic Process Research & Development. Retrieved from [Link]

• Chemistry Stack Exchange. (2017). What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester? Retrieved from [Link]

• Lundt, B. F., et al. (1978). Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers. PubMed. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Retrieved from [Link]

• Miranda, M. T., et al. (1999). Evaluation of the Trifluoromethanosulfonic acid/trifluoroacetic acid/thioanisole Cleavage Procedure for Application in Solid-Phase Peptide Synthesis. PubMed. Retrieved from [Link]

• ResearchGate. (2014). What are appropriate scavengers in the t-butyl group deprotection in peptide synthesis? Retrieved from [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• Forbes, J. F., et al. (2015). Reduction of cysteine-S-protecting groups by triisopropylsilane. PMC - NIH. Retrieved from [Link]

• Fujii, N., et al. (1987). An Efficient Procedure for Cleavage of T-Butyl Protected Cysteine in Solid Phase Peptide Synthesis. ResearchGate. Retrieved from [Link]

• CEM Corporation. (2023). SPPS Reagents Explained: A Complete Guide. YouTube. Retrieved from [Link]

• Dick, F. (1994). Acid cleavage/deprotection in Fmoc/tBu solid-phase peptide synthesis. PubMed. Retrieved from [Link]

• Biotage. (2023). What do you do when your peptide synthesis fails? Retrieved from [Link]

• Subirós-Funosas, L., et al. (2014). Methods and protocols of modern solid phase peptide synthesis. Retrieved from [Link]

• DriveHQ. (n.d.). Minimal Protection Strategies for SPPS. Retrieved from [Link]

• Yang, Y. (2016). Peptide Global Deprotection/Scavenger-Induced Side Reactions. ResearchGate. Retrieved from [Link]

• ResearchGate. (2014). Can anyone give suggestions for how to troubleshoot a solid-phase peptide synthesis cleavage? Retrieved from [Link]

• Katritzky, A. R., et al. (2004). New TFA-free cleavage and final deprotection in fmoc solid-phase peptide synthesis: dilute HCl in fluoro alcohol. Semantic Scholar. Retrieved from [Link]

• Yagami, T., et al. (1993). Two-step hard acid deprotection/cleavage procedure for solid phase peptide synthesis. Retrieved from [Link]

• Arukuusk, P., et al. (2013). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? PMC - NIH. Retrieved from [Link]

• AAPPTec. (n.d.). Guide to Solid Phase Peptide Synthesis. Retrieved from [Link]

• Luxembourg Bio Technologies. (2013). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyl Esters. Retrieved from [Link]

• Reddit. (2023). Method to remove Boc in the presence of t-butylester. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. peptide.com [peptide.com]
• 3. luxembourg-bio.com [luxembourg-bio.com]
• 4. youtube.com [youtube.com]
• 5. Acid cleavage/deprotection in Fmoc/tBu solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemistry.du.ac.in [chemistry.du.ac.in]
• 7. echemi.com [echemi.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. biotage.com [biotage.com]
• 14. Evaluation of the trifluoromethanosulfonic acid/trifluoroacetic acid/thioanisole cleavage procedure for application in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. peptide.com [peptide.com]
• 17. Reduction of cysteine-S-protecting groups by triisopropylsilane - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. researchgate.net [researchgate.net]
• 21. Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride

Welcome to the technical support center for (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and side reactions encountered during the use of this versatile building block. Our goal is to provide you with the expertise and practical solutions necessary to ensure the integrity and success of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: I'm observing premature cleavage of the tert-butyl ester groups. What are the primary causes and how can I mitigate this?

Answer:

Premature cleavage of the tert-butyl (tBu) esters is a common issue, primarily driven by their inherent acid lability. The stability of the tert-butyl cation intermediate makes this protecting group susceptible to removal under acidic conditions that may be present or inadvertently generated in your reaction mixture.[1]

Causality and Mechanism:

The deprotection mechanism is an acid-catalyzed hydrolysis.[2] A proton source will protonate the carbonyl oxygen of the ester, increasing its electrophilicity. This is followed by the departure of the stable tert-butyl carbocation, which is then quenched to form isobutylene gas and a proton.[3][4] Even trace amounts of strong acids or extended exposure to moderate acids can initiate this process.

Caption: Mechanism of acid-catalyzed tert-butyl ester cleavage.

Troubleshooting and Prevention:

Parameter	Problematic Condition	Recommended Solution	Rationale
pH Control	pH < 4, presence of strong acids (e.g., TFA, HCl).	Maintain reaction pH between 5-7. Use non-acidic or milder acidic conditions if deprotection is not desired.[5]	The tert-butyl ester is sensitive to strong acids.[6]
Reagents	Use of acidic coupling reagents or additives.	Opt for coupling reagents that do not require strong acidic conditions, such as HATU or HCTU with a non-nucleophilic base like DIPEA.[7]	Minimizes the introduction of acidic species that can cause premature deprotection.
Reaction Time	Prolonged reaction times, even under mildly acidic conditions.	Monitor the reaction closely by TLC or LC-MS and work up as soon as the starting material is consumed.	Reduces the exposure time to potentially detrimental conditions.
Solvent	Protic solvents can sometimes facilitate proton transfer.	Use aprotic solvents like Dichloromethane (DCM) or Tetrahydrofuran (THF).	Aprotic solvents are less likely to participate in proton-mediated side reactions.

Step-by-Step Protocol for pH Control During a Coupling Reaction:

• Dissolve (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride in an aprotic solvent (e.g., DCM).

• Add a non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) to neutralize the hydrochloride salt and raise the pH to approximately 7-8.

• Proceed with the addition of your activated carboxylic acid and coupling reagent.

• Monitor the reaction progress and quench promptly upon completion.

FAQ 2: A significant byproduct with a mass loss of 18 Da is being formed. Could this be pyroglutamate, and how can I prevent it?

Answer:

Yes, a mass loss of 18 Da is highly indicative of intramolecular cyclization to form a pyroglutamate derivative. This is a well-documented side reaction for glutamic acid and its derivatives, especially when the N-terminus is unprotected.[8][9]

Causality and Mechanism:

The formation of pyroglutamic acid occurs via an intramolecular nucleophilic attack of the free amine at the N-terminus on the side-chain carboxylic acid (or its ester).[10] This reaction is often promoted by heat or the presence of activating agents used in peptide coupling.[11] The cyclization results in the formation of a five-membered lactam ring and the elimination of a molecule of water (or tert-butanol in the case of the ester).[12]

Caption: Intramolecular cyclization leading to pyroglutamate.

Troubleshooting and Prevention:

Parameter	Problematic Condition	Recommended Solution	Rationale
N-Terminal Protection	Free N-terminal amine.	If the reaction chemistry allows, protect the N-terminal amine (e.g., with Boc or Fmoc) before subsequent steps.	A protected amine cannot act as a nucleophile, thus preventing cyclization.
Temperature	Elevated reaction temperatures (> 40°C).	Maintain the reaction at or below room temperature. For sensitive substrates, consider cooling to 0°C.	The rate of pyroglutamate formation is significantly increased with temperature.[11]
Coupling Reagents	"Over-activation" of the carboxylic acid.[13]	Use coupling reagents with a lower risk of side reactions, and avoid excessive amounts of activating agents. Pre-activation of the incoming acid before adding the amine component can also be beneficial.	Minimizes the window for intramolecular cyclization to occur.
pH	Both acidic and basic conditions can promote cyclization.[7][14]	Maintain a neutral pH throughout the reaction and workup.	Extreme pH values can catalyze the cyclization reaction.

Step-by-Step Protocol to Minimize Pyroglutamate Formation:

• Ensure the N-terminal amine is protected if it is not the desired site of reaction.

• Perform the reaction in a suitable aprotic solvent at a controlled temperature (0°C to room temperature).

• If performing a coupling, pre-activate the carboxylic acid with your chosen coupling reagent for a short period before adding the (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride solution.

• Monitor the reaction closely and proceed with purification as soon as it is complete.

FAQ 3: I am observing the formation of a dipeptide byproduct. What is causing this self-condensation?

Answer:

The formation of a dipeptide byproduct is a result of self-condensation, where one molecule of (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride reacts with another. This is most likely to occur during an attempted activation of the α-carboxylic acid when the N-terminal amine is unprotected.

Causality and Mechanism:

When a coupling reagent is added to a solution containing the unprotected amino acid ester, the α-carboxylic acid of one molecule can be activated. This activated species can then be attacked by the free amine of another molecule, leading to the formation of a dipeptide.

Caption: Self-condensation leading to dipeptide formation.

Troubleshooting and Prevention:

Parameter	Problematic Condition	Recommended Solution	Rationale
Reaction Stoichiometry	Excess of coupling reagent relative to the intended nucleophile.	Use a stoichiometric amount or slight excess (1.1 eq) of the coupling reagent relative to the carboxylic acid to be activated.[15]	Prevents the activation of the amino acid starting material.
Order of Addition	Adding the coupling reagent to the amino acid before the intended carboxylic acid partner.	Pre-mix the carboxylic acid to be coupled with the coupling reagent before adding the amino acid component.	Ensures the desired reaction is favored over self-condensation.
N-Terminal Protection	Unprotected N-terminal amine.	Protect the N-terminal amine of the (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride with a suitable protecting group (e.g., Boc, Fmoc) before activating the carboxylic acid.	A protected amine cannot participate in peptide bond formation.

Step-by-Step Protocol for Controlled Peptide Coupling:

• In a separate flask, dissolve the carboxylic acid to be coupled and the coupling reagent (e.g., HATU) in an aprotic solvent. Stir for 5-10 minutes to allow for pre-activation.

• In the main reaction flask, dissolve (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride and a non-nucleophilic base (e.g., DIPEA) in an aprotic solvent.

• Slowly add the pre-activated carboxylic acid solution to the main reaction flask.

• Monitor the reaction by TLC or LC-MS until completion.

References

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• Mechanism of acidic catalyzed hydrolysis of (A) a Boc group and (B) t-butyl ester. (n.d.). ResearchGate. Retrieved from [Link]

• Chemistry LibreTexts. (2021, March 5). 13.10: Protecting Groups in Organic Synthesis. Retrieved from [Link]

• On the Manner of Cyclization of N-Acylated Aspartic and Glutamic Acid Derivatives. (2009). ResearchGate. Retrieved from [Link]

• Write the mechanism for the acid-catalyzed reaction of tert-butyl acetate with methanol. (2023, September 24). Clutch Prep. Retrieved from [Link]

• Bunton, C. A., & Wood, J. L. (1952). Tracer Studies on Ester Hydrolysis. Part II The Acid Hydrolysis of tert. -Butyl Acetate. Journal of the Chemical Society, 1522.

• Mosqueira, F. G., Negron, A., & Bernal, S. (n.d.). Internal cyclization of glutamic acid (Glu) to produce pyroglutamic acid (pyrGlu). ResearchGate. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Acids. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyl Esters. Retrieved from [Link]

• Dachs, F., et al. (2001). Hydrolysis of tert-butyl formate: Kinetics, products, and implications for the environmental impact of methyl tert-butyl ether. Environmental Toxicology and Chemistry, 20(4), 743-748.

• Aapptec. (n.d.). Coupling Reagents. Retrieved from [Link]

• Hidasová, D., & Slanina, T. (2023). Triarylamminium Radical Cation Facilitates the Deprotection of tert-Butyl Groups in Esters, Ethers, Carbonates. The Journal of Organic Chemistry, 88(11), 6932-6938.

• A Mild and Selective Method for the Cleavage of tert-Butyl Esters. (2012). ResearchGate. Retrieved from [Link]

• Ishiguro, K., & Tachikawa, M. (2020). Computational Studies on the Mechanisms of Nonenzymatic Intramolecular Cyclization of the Glutamine Residues Located at N-Termini Catalyzed by Inorganic Phosphate Species. ACS Omega, 5(16), 9375-9383.

• Pyroglutamic Acid Peptides. (n.d.). Science of Synthesis. Retrieved from [Link]

• Bibliomed. (n.d.). Side reactions in peptide synthesis: An overview. Retrieved from [Link]

• Pyroglutamate formation mechanism. The mechanism of pyroglutamate (pyroGlu) formation from Glu or Gln is shown. (n.d.). ResearchGate. Retrieved from [Link]

• Chelius, D., et al. (2006). Formation of Pyroglutamic Acid from N-Terminal Glutamic Acid in Immunoglobulin Gamma Antibodies. Analytical Chemistry, 78(7), 2370-2376.

• Taylor & Francis. (n.d.). Pyroglutamic acid – Knowledge and References. Retrieved from [Link]

• Le, H., et al. (2019). Cyclization of N-Terminal Glutamic Acid to pyro-Glutamic Acid Impacts Monoclonal Antibody Charge Heterogeneity Despite Its Appearance as a Neutral Transformation. Journal of Pharmaceutical Sciences, 108(10), 3194-3200.

• Cyclization of N-Terminal Glutamic Acid to pyro-Glutamic Acid Impacts Monoclonal Antibody Charge Heterogeneity Despite Its Appearance as a Neutral Transformation. (2019). ResearchGate. Retrieved from [Link]

• Otto Chemie Pvt Ltd. (n.d.). L-Glutamic acid di-tert-butyl ester hydrochloride, ≥98% 32677-01-3. Retrieved from [Link]

• Dimarchi, R. D., et al. (1978). Formation of Pyroglutamic Acid from N-Terminal Glutamic Acid in Immunoglobulin Gamma Antibodies. Analytical Chemistry, 50(12), 1650-1654.

• PubChem. (n.d.). (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride. Retrieved from [Link]

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Technical Support Center: Optimizing Coupling Efficiency with H-D-Glu(OtBu)-OtBu HCl

Welcome to the technical support center for H-D-Glu(OtBu)-OtBu HCl. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on overcoming challenges and optimizing the use of this sterically hindered amino acid derivative in peptide synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the key features of H-D-Glu(OtBu)-OtBu HCl and their implications for peptide synthesis?

H-D-Glu(OtBu)-OtBu HCl is a D-glutamic acid derivative where both the alpha- and gamma-carboxyl groups are protected as tert-butyl (OtBu) esters, and the alpha-amino group is stabilized as a hydrochloride salt.[1] This dual protection strategy is crucial for preventing unwanted side reactions at the carboxyl groups during peptide bond formation.[2] The hydrochloride salt form enhances the compound's stability and simplifies handling compared to the free amine.[3] However, the two bulky tert-butyl groups introduce significant steric hindrance, which can slow down coupling reactions and require optimized protocols for high efficiency.

Q2: What is the proper way to handle and store H-D-Glu(OtBu)-OtBu HCl?

H-D-Glu(OtBu)-OtBu HCl should be stored in a cool, dry, and well-ventilated place in a tightly sealed container to protect it from moisture and light.[1] For long-term storage, temperatures between 2-8°C are recommended.[4] As with many amino acid derivatives, it is advisable to handle the compound in an inert atmosphere (e.g., under argon or nitrogen) to prevent degradation from atmospheric moisture. Always wear appropriate personal protective equipment, including gloves and safety glasses, when handling this reagent.

Q3: Why is a base required when using H-D-Glu(OtBu)-OtBu HCl in a coupling reaction?

The amino group of H-D-Glu(OtBu)-OtBu HCl is present as a hydrochloride salt. To make the amine nucleophilic and available for peptide bond formation, it must be neutralized to the free amine.[5] This is achieved by adding a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA), to the reaction mixture.[6]

Q4: Is pyroglutamate formation a concern when using H-D-Glu(OtBu)-OtBu HCl at the N-terminus of a peptide?

Pyroglutamate formation is a common side reaction for N-terminal glutamic acid or glutamine residues.[7] However, in the case of H-D-Glu(OtBu)-OtBu HCl, the alpha-carboxyl group is protected by a tert-butyl ester. This protection effectively prevents the intramolecular cyclization reaction required for pyroglutamate formation. Therefore, under standard coupling and deprotection conditions, pyroglutamate formation from an N-terminal H-D-Glu(OtBu)-OtBu residue is not a significant concern.

Troubleshooting Guide

Low Coupling Yield

Q5: I am experiencing low coupling yields when using H-D-Glu(OtBu)-OtBu HCl. What are the likely causes and how can I improve the efficiency?

Low coupling yields with H-D-Glu(OtBu)-OtBu HCl are most often attributed to the steric hindrance imposed by the two tert-butyl ester groups. Here’s a systematic approach to troubleshooting this issue:

• Suboptimal Activation: Standard coupling reagents may not be potent enough to overcome the steric barrier.

  • Solution: Employ a more powerful uronium/aminium or phosphonium-based coupling reagent. HATU, HBTU, and PyBOP are excellent choices for sterically hindered amino acids.[5] HATU, in particular, is known for its high reactivity and ability to suppress racemization.

• Insufficient Reaction Time: Sterically hindered couplings are kinetically slower.

  • Solution: Extend the reaction time. While standard couplings may be complete in 1-2 hours, reactions with H-D-Glu(OtBu)-OtBu HCl may require several hours to overnight to proceed to completion. Monitor the reaction progress using a qualitative method like the Kaiser test for solid-phase synthesis or LC-MS for solution-phase.

• Inadequate Base Stoichiometry: An incorrect amount of base can lead to incomplete neutralization or unwanted side reactions.

  • Solution: For solution-phase synthesis, use at least one equivalent of a non-nucleophilic base like DIPEA to neutralize the hydrochloride salt. An excess of base (typically 1.5-2 equivalents relative to the amino acid) is often used to drive the reaction forward.[6] For solid-phase synthesis, the base is typically added in excess along with the coupling reagent.

• Double Coupling: A single coupling cycle may not be sufficient to achieve a quantitative reaction.

  • Solution: Perform a double coupling. After the initial coupling reaction, wash the resin and repeat the coupling step with a fresh solution of the activated amino acid.[8]

Experimental Protocol: Optimized Coupling of an N-protected Amino Acid with H-D-Glu(OtBu)-OtBu HCl (Solution Phase using HATU)

• Preparation: In a round-bottom flask under an inert atmosphere (e.g., Argon), dissolve the N-protected amino acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF.

• Neutralization and Addition: In a separate flask, dissolve H-D-Glu(OtBu)-OtBu HCl (1.1 eq) in anhydrous DMF and add DIPEA (2.5 eq) dropwise. Stir for 5 minutes.

• Coupling: Add the H-D-Glu(OtBu)-OtBu HCl/DIPEA solution to the activated N-protected amino acid solution.

• Reaction: Stir the reaction mixture at room temperature for 4-12 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS to confirm the consumption of starting materials.

• Work-up: Once the reaction is complete, dilute the mixture with ethyl acetate. Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Side Reaction Products Detected

Q6: I am observing unexpected side products in my reaction mixture. What are the potential side reactions and how can I mitigate them?

While the dual tert-butyl ester protection minimizes many common side reactions, some issues can still arise:

• Glutarimide Formation: Although less common with the bulky OtBu protecting group, the side-chain carboxyl group of a glutamic acid residue can potentially react with the backbone amide nitrogen of the subsequent amino acid to form a stable six-membered glutarimide. This is more likely if the following residue is sterically unhindered, such as glycine.[5]

  • Mitigation: The steric bulk of the OtBu group generally disfavors this intramolecular cyclization. Ensuring rapid and efficient coupling of the subsequent amino acid can also minimize the opportunity for this side reaction.

• Hydrolysis of tert-Butyl Esters: The tert-butyl esters are generally stable under standard coupling conditions. However, prolonged exposure to even mildly acidic or strongly nucleophilic conditions could lead to premature deprotection.

  • Mitigation: Ensure that anhydrous solvents are used and that the reaction is performed under an inert atmosphere to prevent moisture-induced hydrolysis.[9] Avoid using an excessive amount of additives that could create a locally acidic microenvironment.

• Racemization: As with any chiral amino acid, there is a risk of epimerization, especially with prolonged activation times or in the presence of excess base at elevated temperatures.[8]

  • Mitigation: Use coupling reagents known to suppress racemization, such as HATU.[5] Perform the activation step at a lower temperature (e.g., 0°C) before allowing the reaction to warm to room temperature. Avoid excessive amounts of base and prolonged reaction times at elevated temperatures.

Data Presentation: Recommended Coupling Reagent Stoichiometry

Coupling Reagent	N-Protected Amino Acid (eq)	H-D-Glu(OtBu)-OtBu HCl (eq)	Coupling Reagent (eq)	Additive (eq)	Base (DIPEA) (eq)
EDC/HOBt	1.0	1.1	1.2	1.2 (HOBt)	2.5
HBTU	1.0	1.1	1.1	-	2.5
HATU	1.0	1.1	1.1	-	2.5

Note: These are general recommendations for solution-phase synthesis and may require optimization for specific substrates.[6][10]

Purification Challenges

Q7: I am facing difficulties in purifying my peptide containing the H-D-Glu(OtBu)-OtBu residue. What are the common challenges and how can I address them?

The incorporation of H-D-Glu(OtBu)-OtBu can significantly increase the hydrophobicity and steric bulk of a peptide, leading to purification challenges.

• Poor Solubility: The crude peptide may be difficult to dissolve in standard HPLC mobile phases.

  • Solution: Test a range of solvents for initial dissolution, such as neat DMSO or DMF, before diluting with the mobile phase. Sonication may aid in dissolution.

• Peptide Aggregation: The increased hydrophobicity can promote peptide aggregation, leading to poor peak shape (broadening or tailing) and low recovery during RP-HPLC.

  • Solution:

    • Increase the column temperature (e.g., 40-60°C) to disrupt secondary structures and improve peak shape.

    • Adjust the mobile phase composition. In some cases, using a different organic modifier (e.g., isopropanol instead of acetonitrile) or adding a small amount of a chaotropic agent can improve resolution.

    • Consider a preliminary purification step using a different chromatographic technique, such as ion-exchange or size-exclusion chromatography, if aggregation is severe.

• Co-elution with Impurities: The bulky nature of the residue can cause the peptide to have a retention time similar to that of deletion sequences or other hydrophobic impurities.

  • Solution: Optimize the HPLC gradient. A shallower gradient over a longer run time can improve the separation of closely eluting species.[11] Using a high-resolution column with a smaller particle size can also enhance separation efficiency.

Visualization of Key Concepts

References

• AAPPTec. H-Glu(OtBu)-OH Safety Data Sheet. [Link]

• Dick, L. W., et al. N-terminal Glutamate to Pyroglutamate Conversion in Vivo for Human IgG2 Antibodies. mAbs, 2(5), 532-541 (2010). [Link]

• Fónagy, A., et al. Unwanted hydrolysis or α/β-peptide bond formation: how long should the rate-limiting coupling step take?. RSC Advances, 9(56), 32578-32587 (2019). [Link]

• AAPPTec. H-Glu(OtBu)-OtBu HCl [32677-01-3]. [Link]

• Góngora-Benítez, M., et al. Effect of 'pH' on the Rate of Pyroglutamate Formation in Solution and Lyophilized Solids. Journal of Pharmaceutical Sciences, 110(8), 2967-2975 (2021). [Link]

• Liu, C. F., et al. Solid-phase synthesis of tailed cyclic RGD peptides using glutamic acid: unexpected glutarimide formation. Journal of Peptide Science, 14(1), 80-85 (2008). [Link]

• AAPPTec. H-Glu(OtBu)-OtBu HCl [32677-01-3]. [Link]

• Aguilar, M. I. HPLC of Peptides and Proteins. In: The Protein Protocols Handbook, J. M. Walker (Ed.), Humana Press (2002). [Link]

• Fisher, G. H., et al. Formation of extracellular glutamate from glutamine: exclusion of pyroglutamate as an intermediate. Neurochemical Research, 22(1), 19-24 (1997). [Link]

• Chelius, D., et al. Formation of Pyroglutamic Acid from N-Terminal Glutamic Acid in Immunoglobulin Gamma Antibodies. Analytical Chemistry, 78(7), 2370-2376 (2006). [Link]

• Neuland Labs. Overcoming Challenges in Complex Peptide Purification. [Link]

• Mant, C. T., & Hodges, R. S. HPLC Analysis and Purification of Peptides. Methods in Molecular Biology, 32, 33-55 (1994). [Link]

• Schäfer, G., & Bode, J. W. The Synthesis of Sterically Hindered Amides. Chimia, 70(6), 403-407 (2016). [Link]

• Gore, S. J., & Lubell, W. D. Peptide Inhibitors of Sickle Hemoglobin Aggregation: Effect of Hydrophobicity. Biochemistry, 19(8), 1564-1568 (1980). [Link]

• Agilent. Confirmation of Peptide-Related Impurity Intact Mass Using Agilent 1290 Infinity II Bio 2D-LC and InfinityLab LC/MSD XT. [Link]

• Neumann, H., et al. Cyanopyridiniumylide as a Masking Group for Aspartic Acid to Suppress Aspartimide Formation in Peptide Synthesis. ChemRxiv (2021). [Link]

• Uddin, M. S., et al. JAL-TA9 Inhibits Aggregation of hPrP180-192 through the Cleavage Reaction. Journal of Pharmacy and Pharmacology Research, 4(2), 23-33 (2020). [Link]

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• 2. nbinno.com [nbinno.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 172793-31-6 CAS MSDS (H-D-GLU(OTBU)-OTBU HCL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. Solid-phase synthesis of tailed cyclic RGD peptides using glutamic acid: unexpected glutarimide formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. N-terminal Glutamate to Pyroglutamate Conversion in Vivo for Human IgG2 Antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Unwanted hydrolysis or α/β-peptide bond formation: how long should the rate-limiting coupling step take? - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. renyi.hu [renyi.hu]

Technical Support Center: Navigating the Purification of Peptides Containing Di-tert-butyl Glutamate

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for the purification of synthetic peptides containing the di-tert-butyl glutamate (Glu(OtBu)) residue. The presence of the bulky and hydrophobic di-tert-butyl protecting group on the glutamic acid side chain introduces specific challenges during peptide purification. This resource is designed to provide you with the expertise and practical insights needed to overcome these obstacles and achieve high-purity peptides.

Understanding the Core Challenge: The Impact of Di-tert-butyl Glutamate

The incorporation of Glu(OtBu) into a peptide sequence is a common strategy in solid-phase peptide synthesis (SPPS) using the Fmoc/tBu orthogonal protection scheme.[1] The tert-butyl (tBu) group effectively masks the carboxylic acid side chain of glutamic acid, preventing unwanted side reactions during peptide elongation.[2][3] However, this bulky and lipophilic protecting group significantly influences the physicochemical properties of the peptide, leading to several purification challenges.

The primary issues stem from a marked increase in the peptide's overall hydrophobicity.[4] This can result in:

• Poor Solubility: The crude peptide may be difficult to dissolve in aqueous buffers commonly used for purification.

• Strong Retention on RP-HPLC Columns: The increased hydrophobicity leads to strong interactions with the C18 stationary phase, often requiring high concentrations of organic solvent for elution.[4]

• Peptide Aggregation: Hydrophobic peptides have a higher tendency to aggregate, which can lead to peak broadening, low recovery, and even precipitation on the HPLC column.[4]

• Co-elution with Similar Impurities: Deletion sequences or other synthesis-related impurities with similar hydrophobic profiles can be challenging to resolve from the target peptide.

This guide will address these challenges in a practical question-and-answer format, providing you with actionable solutions and the scientific rationale behind them.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Section 1: Initial Sample Preparation and Method Development

Q1: My crude peptide containing Glu(OtBu) is poorly soluble in my initial HPLC mobile phase (Water/Acetonitrile with 0.1% TFA). What should I do?

A1: This is a common issue due to the hydrophobicity imparted by the tBu group.

• Initial Dissolution: Attempt to dissolve the peptide in a small amount of a stronger, water-miscible organic solvent such as dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF), or hexafluoroisopropanol (HFIP) before diluting it with the initial mobile phase. Be mindful that the final concentration of these strong solvents in the injected sample should be minimized to avoid peak distortion.

• Solvent Scouting: If solubility remains an issue, perform small-scale solubility tests with different organic modifiers. Sometimes, switching from acetonitrile to isopropanol or n-propanol can improve solubility and alter selectivity on the column.[5]

• Sample Loading Strategy: For peptides that are extremely difficult to dissolve, consider a "dry load" technique. Dissolve the crude peptide in a suitable solvent, adsorb it onto a small amount of C18 silica, evaporate the solvent, and then pack the dried silica at the head of your preparative column.

Q2: What is a good starting point for developing an RP-HPLC gradient for a peptide with Glu(OtBu)?

A2: A good starting point is a broad analytical gradient to determine the approximate retention time of your peptide.[4]

dot graph TD { subgraph "Analytical Method Development" A[Inject small amount of crude peptide] --> B{Run a broad gradient (e.g., 5-95% Acetonitrile in 30 min)}; B --> C[Identify the peak corresponding to the target peptide via mass spectrometry]; C --> D[Note the percentage of Acetonitrile at which the peptide elutes]; end subgraph "Preparative Method Optimization" E[Design a shallower gradient around the elution percentage found in D] --> F{Example: If elution at 40% ACN, try a 30-50% ACN gradient over 40 min}; F --> G[Optimize flow rate and column loading]; end A -- "Mobile Phase A: 0.1% TFA in Water" --> B; A -- "Mobile Phase B: 0.1% TFA in Acetonitrile" --> B; }

Caption: Workflow for RP-HPLC method development.

A typical starting analytical run would employ a C18 column with the parameters outlined in the table below.

Parameter	Recommended Starting Condition	Rationale
Column	C18, 5 µm, 100 Å, 4.6 x 150 mm	Standard for peptide purification, offering good resolution.
Mobile Phase A	0.1% TFA in HPLC-grade water	TFA acts as an ion-pairing agent, improving peak shape.[6]
Mobile Phase B	0.1% TFA in HPLC-grade acetonitrile	Acetonitrile is a common organic modifier for peptide elution.
Gradient	5% to 95% B over 30 minutes	A broad gradient helps to locate the elution point of the peptide.
Flow Rate	1 mL/min	Standard for analytical columns.
Detection	214 nm and 280 nm	214 nm for the peptide backbone; 280 nm if Trp or Tyr are present.

Once the retention time is known, a shallower, more focused gradient can be designed for preparative purification to maximize resolution between the target peptide and impurities.

Section 2: Troubleshooting Common Purification Issues

Q3: My HPLC chromatogram shows a broad, tailing peak for my peptide. What could be the cause and how can I fix it?

A3: Peak broadening and tailing can be caused by several factors, often exacerbated by the presence of the Glu(OtBu) residue.

dot graph TD { subgraph "Troubleshooting Poor Peak Shape" A(Broad/Tailing Peak) --> B{Possible Causes}; B -- "Aggregation" --> C[Solution: Decrease sample concentration, increase column temperature (e.g., 40-60°C), or add organic modifiers to the sample solvent.]; B -- "Secondary Interactions" --> D[Solution: Ensure 0.1% TFA is in both mobile phases. Consider a column with end-capping or use a different ion-pairing agent like formic acid.]; B -- "Column Overload" --> E[Solution: Reduce the amount of peptide loaded onto the column.]; end }

Caption: Decision tree for troubleshooting poor peak shape.

• Peptide Aggregation: The hydrophobicity of the Glu(OtBu) can promote self-association. Try lowering the concentration of your injected sample. Increasing the column temperature (e.g., to 40-60°C) can also disrupt aggregates and improve peak shape.[4]

• Secondary Interactions with Silica: Residual silanol groups on the HPLC packing material can interact with the peptide, causing tailing. Ensure that an ion-pairing agent like 0.1% TFA is present in both mobile phases to mask these interactions.[4] Using a high-quality, end-capped column is also recommended.

• Column Overloading: Injecting too much crude material can lead to poor peak shape. Perform a loading study to determine the optimal capacity of your column for this specific peptide.

Q4: I'm observing a significant mass addition of +56 Da in my mass spectrometry analysis after cleavage. What is this and how can I prevent it?

A4: A +56 Da mass addition is characteristic of tert-butylation, a common side reaction during the cleavage of peptides containing tBu-protected residues like Glu(OtBu).[2]

During the cleavage step with strong acid (typically TFA), the tBu group is removed as a reactive tert-butyl cation (tBu+).[3] If not properly "scavenged," this cation can attach to nucleophilic side chains, particularly Tryptophan (Trp), but also Methionine (Met) and Cysteine (Cys).

Solution: Optimize Your Cleavage Cocktail

The key is to use an effective scavenger system in your TFA cleavage cocktail to trap the tBu+ cations.

Scavenger	Target Residues	Recommended Concentration (in TFA)
Triisopropylsilane (TIS)	General purpose, very effective for tBu+	2.5% - 5%
Water	General purpose, scavenges tBu+	2.5% - 5%
1,2-Ethanedithiol (EDT)	Cysteine, Tryptophan	2.5%
Thioanisole	Methionine, Tryptophan	5%

A robust, general-purpose cleavage cocktail for peptides containing Glu(OtBu) and other sensitive residues is Reagent K : TFA/Water/Phenol/Thioanisole/EDT (82.5:5:5:5:2.5). For peptides without highly sensitive residues, a simpler mixture of TFA/TIS/Water (95:2.5:2.5) is often sufficient.[3]

Q5: My peptide recovery is very low after purification. Where could my peptide be going?

A5: Low recovery of hydrophobic peptides is a frequent problem.

• Precipitation: The peptide may be precipitating upon injection into the aqueous mobile phase on the column. As mentioned in Q1, modifying the initial mobile phase or using a stronger sample solvent can help.

• Irreversible Binding: Highly hydrophobic peptides can sometimes bind irreversibly to the C18 stationary phase. If you suspect this, try a less retentive stationary phase (e.g., C8 or C4) or a different organic modifier like isopropanol.

• Aggregation and Poor Solubility in Collected Fractions: The peptide may be soluble in the high organic content of the elution buffer but precipitate as the fraction is collected. Diluting the collected fractions with additional organic solvent before storage or lyophilization can sometimes mitigate this.

Section 3: Alternative and Advanced Strategies

Q6: Standard RP-HPLC is not giving me the desired purity. Are there any alternative purification methods?

A6: Yes, several alternative or complementary techniques can be employed.

• Flash Chromatography: Reversed-phase flash chromatography can be an excellent first-pass purification step for very crude samples.[7] It can rapidly remove many impurities, simplifying the final polishing step by preparative HPLC.

• Ion-Exchange Chromatography (IEX): If your peptide has a net charge, IEX can be a powerful orthogonal purification technique.[8] It separates based on charge rather than hydrophobicity, providing a different selectivity profile that can resolve impurities that co-elute in RP-HPLC.

• Multicolumn Countercurrent Solvent Gradient Purification (MCSGP): This is an advanced, continuous chromatography technique that can improve yield and reduce solvent consumption for large-scale purifications.[9]

Experimental Protocols

Protocol 1: Standard Cleavage of a Peptide Containing Glu(OtBu)

This protocol assumes a peptide synthesized on a Rink Amide resin via Fmoc-SPPS.

• Resin Preparation: After synthesis, wash the peptidyl-resin thoroughly with DMF, followed by dichloromethane (DCM), and dry it under vacuum for at least 1 hour.

• Cleavage Cocktail Preparation: Prepare a fresh cleavage cocktail of TFA/TIS/Water (95:2.5:2.5 v/v/v) in a fume hood. For a 0.1 mmol scale synthesis, 5-10 mL of the cocktail is typically sufficient.

• Cleavage Reaction: Add the cleavage cocktail to the dried resin in a reaction vessel. Stopper the vessel and allow it to react at room temperature with gentle shaking for 2-3 hours.

• Peptide Precipitation: Filter the resin and collect the TFA filtrate. Add the filtrate dropwise to a 10-fold volume of cold diethyl ether. A white precipitate of the crude peptide should form.

• Isolation and Drying: Centrifuge the ether suspension to pellet the peptide. Carefully decant the ether. Wash the peptide pellet twice with cold ether, centrifuging each time. Dry the final peptide pellet under a gentle stream of nitrogen or in a vacuum desiccator.

• Analysis: Dissolve a small amount of the crude peptide in a suitable solvent and analyze by analytical RP-HPLC and mass spectrometry to confirm the identity and assess the purity before proceeding to preparative purification.

References

• Technical Support Center: Purification of Peptides Containing Fmoc-N-Me-Glu(OtBu)-OH - Benchchem. (URL not available)
• Technical Support Center: Optimizing TFA Cleavage for Peptides - Benchchem. (URL not available)
• Cleavage cocktail recommendations for peptides with glutamic acid - Benchchem. (URL not available)

• FeCl3-Mediated Side Chain Modification of Aspartic Acid- and Glutamic Acid-Containing Peptides on a Solid Support. PMC. [Link]

• TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. ACS Publications. [Link]

• Cleavage Cocktail Selection - CDN. (URL not available)
• Preparative RP-HPLC Method For Purifying Peptides - Google P

• How to purify synthetic peptides - what are the options? - Biotage. [Link]

• Preparative purification methods for deprotected peptides. : r/OrganicChemistry - Reddit. [Link]

• A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. (URL not available)

• HPLC Analysis and Purification of Peptides - PMC. [Link]

• HPLC of Peptides and Proteins. (URL not available)

• Sustainable Peptide Synthesis Enabled by a Transient Protecting Group - PMC. [Link]

• Synthesis and Purification of Highly Hydrophobic Peptides Derived from the C-Terminus of Amyloid β-Protein - PubMed Central. [Link]

• Advances in Therapeutic Peptides Separation and Purification - MDPI. [Link]

• Peptide and protein analysis with mass spectrometry - ResearchGate. [Link]

• Impacts of Hydrophobic Mismatch on Antimicrobial Peptide Efficacy and Bilayer Permeabilization - PMC. [Link]

• Preparation of Proteins and Peptides for Mass Spectrometry Analysis in a Bottom-Up Proteomics Workflow - NIH. [Link]

• Investigation of Impurities in Peptide Pools - MDPI. [Link]

• Problems in the synthesis of cyclic peptides through use of the Dmab protecting group - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). [Link]

• Comprehensive Overview of Bottom-Up Proteomics Using Mass Spectrometry - Research Collection. [Link]

• Effects of Hydrophobic Amino Acid Substitutions on Antimicrobial Peptide Behavior. (URL not available)

• Mass Spectrometry for the Structural Elucidation of Peptide-Based Therapeutics. [Link]

• Peptide-Based Mass Spectrometry for the Investigation of Protein Complexes - PubMed. [Link]

• Roles of Hydrophobicity and Charge Distribution of Cationic Antimicrobial Peptides in Peptide-Membrane Interactions - PMC. [Link]

• Relative influence of hydrophobicity and net charge in the aggregation of two homologous proteins - PubMed. [Link]

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• 9. bachem.com [bachem.com]

Technical Support Center: Strategies for Preventing Racemization During Coupling of D-Glutamic Acid Derivatives

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals. This resource addresses the critical challenge of maintaining stereochemical integrity during the coupling of D-glutamic acid derivatives. Racemization, the unwanted conversion of a D-amino acid to its L-enantiomer, can lead to diastereomeric impurities that are difficult to separate and can significantly compromise the biological activity and safety of your final peptide product.[1] This guide provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to help you minimize racemization in your experiments.

Troubleshooting Guide: Common Issues & Solutions

This section is designed to help you diagnose and resolve specific issues you may encounter in the lab.

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Significant ( >5%) L-diastereomer peak observed in HPLC after coupling.	1. Inappropriate Coupling Reagent: Some coupling reagents are more prone to causing racemization.[1][2] 2. Strong Base: Highly basic conditions promote the abstraction of the α-proton, leading to racemization.[2][3] 3. Prolonged Activation Time: Leaving the carboxylic acid activated for too long before the amine is introduced increases the opportunity for oxazolone formation and subsequent racemization.[3]	1. Change Coupling Reagent/Additive Combination: Switch to a low-racemization coupling reagent system. For carbodiimide-based couplings (e.g., DIC), the addition of an additive like Oxyma or HOAt is crucial.[2][3][4] Uronium/aminium salt reagents like HATU are generally very efficient with low racemization potential.[1][5] 2. Use a Weaker, Sterically Hindered Base: Replace strong bases like DIPEA with a weaker base such as N-methylmorpholine (NMM) or 2,4,6-collidine.[2][3] 3. Minimize Pre-activation: Add the coupling reagent to the mixture of the D-glutamic acid derivative, amine component, and additive just before starting the coupling reaction.
Racemization is higher when coupling to a sterically hindered amine.	Slow Coupling Kinetics: The slower the rate of the desired amide bond formation, the more time the activated intermediate has to racemize via the oxazolone pathway.[6]	1. Use a More Potent Coupling Reagent: Employ a highly reactive, low-racemization reagent like HATU or PyAOP to accelerate the coupling reaction.[4][7] 2. Increase Temperature (with caution): Gently increasing the reaction temperature can sometimes improve coupling speed. However, this must be done carefully as higher temperatures can also increase the rate of racemization.[8] Monitor the reaction closely.
Inconsistent levels of racemization from batch to batch.	1. Solvent Polarity: The polarity of the solvent can influence the rate of racemization, with more polar solvents sometimes favoring this side reaction.[9] 2. Reagent Quality: Degradation of coupling reagents or additives can lead to inconsistent results.	1. Standardize Solvent System: If solubility permits, consider using less polar solvents like a mixture of CH₂Cl₂/DMF (1:1).[4] Ensure consistent solvent quality and dryness for every reaction. 2. Use Fresh, High-Quality Reagents: Purchase reagents from reputable suppliers and store them under the recommended conditions. Use fresh solutions of coupling reagents and additives.
Pyroglutamate formation is observed as a side product.	Base-catalyzed cyclization of the N-terminal glutamic acid derivative.	Add HOBt to the deprotection solution. This has been shown to suppress this side reaction.[10]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of racemization during the coupling of D-glutamic acid derivatives?

A1: The predominant mechanism involves the formation of a planar 5(4H)-oxazolone (or azlactone) intermediate.[4][6][11] The process unfolds as follows:

• The carboxyl group of the N-protected D-glutamic acid derivative is activated by the coupling reagent.

• This activated intermediate can then be attacked intramolecularly by the oxygen of the N-protecting group's carbonyl, forming the oxazolone ring.

• The α-proton on this planar ring becomes acidic and is susceptible to removal by a base present in the reaction mixture.

• This deprotonation leads to a loss of stereochemistry at the α-carbon.

• The incoming amine can then attack the oxazolone from either face of the planar ring, resulting in a mixture of both D- and L-glutamic acid-containing peptides.[4]

Q2: Which factors have the most significant impact on the extent of racemization?

A2: Several factors critically influence the degree of racemization. The main contributors are the choice of coupling reagent, the type and strength of the base used, the solvent, and the reaction temperature.[2] Additives also play a crucial role in suppressing racemization, especially when using carbodiimide-type condensing agents.[2]

Q3: How do additives like HOBt, HOAt, and Oxyma work to suppress racemization?

A3: These additives act as "racemization suppressants." When a coupling reagent like a carbodiimide (e.g., DIC) activates the carboxylic acid, it forms a highly reactive O-acylisourea intermediate.[12][13] This intermediate is prone to rapidly forming the racemization-prone oxazolone. Additives like HOBt, HOAt, and Oxyma intercept this highly reactive intermediate to form an active ester.[2][12] While still reactive enough to form the desired peptide bond, this active ester is more stable and less likely to cyclize into the oxazolone, thereby minimizing racemization.[2]

Q4: Are there specific N-protecting groups for the D-glutamic acid that can help reduce racemization?

A4: Yes, the nature of the N-protecting group is important. Urethane-based protecting groups like Fmoc, Boc, and Z are generally effective at retaining optical purity during activation because the risk of oxazolone formation is lower compared to acyl-type protecting groups.[3] This is a key reason for their widespread use in peptide synthesis.

Key Experimental Protocols & Workflows

Protocol 1: Low-Racemization Peptide Coupling using DIC/Oxyma

This protocol is a robust method for minimizing racemization during the coupling of D-glutamic acid derivatives, particularly in solid-phase peptide synthesis (SPPS).

Objective: To couple an N-protected D-glutamic acid derivative to a resin-bound amine with minimal epimerization.

Materials:

• Resin-bound peptide with a free N-terminal amine

• N-protected D-glutamic acid derivative (e.g., Fmoc-D-Glu(OtBu)-OH) (3 eq.)

• Oxyma (Ethyl 2-cyano-2-(hydroxyimino)acetate) (3 eq.)

• N,N'-Diisopropylcarbodiimide (DIC) (3 eq.)

• N-methylmorpholine (NMM) (4 eq.)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

Procedure:

• Resin Swelling & Deprotection: Swell the resin in DMF for 30 minutes. If the N-terminus is protected, perform the deprotection step (e.g., with 20% piperidine in DMF for Fmoc) and wash the resin thoroughly with DMF (5x) and DCM (5x).

• Amino Acid Activation: In a separate reaction vessel, dissolve the Fmoc-D-Glu(OtBu)-OH (3 eq.), Oxyma (3 eq.), and NMM (4 eq.) in a minimal amount of DMF.

• Initiate Coupling: Add the DIC (3 eq.) to the amino acid solution. Crucially, add this solution to the deprotected resin immediately after adding the DIC to minimize pre-activation time.

• Reaction: Agitate the reaction mixture at room temperature (or 0°C for particularly sensitive couplings) for 2 hours.

• Monitoring: Check for reaction completion using a qualitative test (e.g., Kaiser test or ninhydrin test). If the test is positive, the coupling is incomplete; allow the reaction to proceed for another 1-2 hours.

• Washing: Once the coupling is complete (negative ninhydrin test), wash the resin thoroughly with DMF (5x) and DCM (5x). Dry the resin under vacuum.

Decision Workflow for Minimizing Racemization

This workflow provides a logical path for selecting the appropriate coupling strategy based on the specific characteristics of your substrates.

Caption: Decision workflow for selecting a coupling strategy.

Visualizing the Mechanism of Racemization

The primary pathway for racemization during peptide coupling involves the formation of an oxazolone intermediate. Understanding this mechanism is key to preventing it.

Caption: Mechanism of racemization via oxazolone formation.

References

• Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media - PMC. (n.d.).
• A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis. (n.d.).
• Aggregation, Racemization and Side Reactions in Peptide Synthesis - AAPPTEC. (n.d.).
• Epimerisation in Peptide Synthesis - MDPI. (n.d.).
• Technical Support Center: Strategies to Reduce Racemization During Peptide Coupling - Benchchem. (n.d.).
• Study of the Racemization Observed in the Amide Bond Forming Reaction on Silica Gel. (n.d.).
• Technical Support Center: Preventing Racemization of D-Amino Acids During Peptide Coupling - Benchchem. (n.d.).
• Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives - Bachem. (2024).
• Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group - NIH. (2023).
• Amino Acid Derivatives for Peptide Synthesis. (n.d.).
• Coupling Reagents - Aapptec Peptides. (n.d.).
• Greening the synthesis of peptide therapeutics: an industrial perspective - RSC Publishing. (2020).
• Amide bond formation: beyond the dilemma between activation and racemisation - RSC Publishing. (n.d.).
• Ynamides as Racemization-Free Coupling Reagents for Amide and Peptide Synthesis. (n.d.).
• Technical Support Center: Preventing Racemization in Amino Acid Derivative Reactions - Benchchem. (n.d.).
• Lecture 16 Protecting groups and racemization of Amino Acids - YouTube. (2021).
• Recent advances in asymmetric synthesis of chiral amides and peptides: racemization-free coupling reagents - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.).
• Ynamide Coupling Reagents: Origin and Advances - PMC - PubMed Central - NIH. (n.d.).
• Elucidating the Racemization Mechanism of Aliphatic and Aromatic Amino Acids by In Silico Tools - MDPI. (2023).
• Speeding up sustainable solution-phase peptide synthesis using T3P® as a green coupling reagent: methods and challenges - RSC Publishing. (2023).
• 7.4 Racemization Assays. (n.d.).
• Racemization without Deamidation: Effect of racemization conditions on 6-aminoquinolyl-N-hydroxysuccinimidyl carbamate tagged amino acids | Request PDF - ResearchGate. (n.d.).
• Commonly Used Coupling Reagents in Peptide Synthesis. (2025).
• Heat of Dilution and Racemization of Chiral Amino Acid Solutions - ResearchGate. (2024).
• SPPS Tips For Success Handout - Mesa Labs. (n.d.).
• Peptide Coupling Reagents Guide - Sigma-Aldrich. (n.d.).
• Carbodiimides and Additives - Aapptec Peptides. (2021).

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• 2. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
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• 5. file.globalso.com [file.globalso.com]
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• 7. 肽偶联剂选择指南 [sigmaaldrich.com]
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Technical Support Center: Moisture Control in Reactions with Acid-Sensitive tert-Butyl Esters

Welcome to the technical support center dedicated to providing solutions for researchers, scientists, and drug development professionals working with acid-sensitive tert-butyl esters. This guide offers in-depth troubleshooting advice and frequently asked questions to help you navigate the challenges of moisture control in your experiments, ensuring the integrity of your compounds and the success of your reactions.

Introduction: The Challenge of Moisture and Acid-Sensitive Esters

The tert-butyl (t-Bu) ester is a widely used protecting group for carboxylic acids in organic synthesis due to its stability under basic and nucleophilic conditions. However, its very nature—lability under acidic conditions—makes it highly susceptible to premature cleavage in the presence of even trace amounts of water, which can act as a proton source or participate in hydrolysis.[1] Unintended deprotection can lead to a cascade of issues, including reduced yields, formation of side products, and complex purification challenges. This guide provides practical, field-proven strategies for maintaining anhydrous conditions and troubleshooting common moisture-related problems.

Troubleshooting Guide: Diagnosing and Solving Moisture-Related Issues

This section addresses specific problems you might encounter during your experiments.

Issue 1: Premature Cleavage of the tert-Butyl Ester

Symptom: You observe the formation of the free carboxylic acid in your reaction mixture, confirmed by techniques like TLC, LC-MS, or NMR, before the intended deprotection step.

Primary Cause: The presence of acidic species, often introduced by or activated by moisture.

Causality and Troubleshooting Steps:

• Inadvertent Acidic Contaminants:

  • Problem: Reagents or solvents may contain acidic impurities. For example, some grades of chloroform can contain trace amounts of HCl.

  • Solution: Use high-purity, anhydrous solvents. If you suspect acidic impurities, you can pass the solvent through a plug of basic alumina.

• Hydrolysis Catalyzed by Trace Moisture:

  • Problem: Water molecules can protonate the ester's carbonyl group, initiating hydrolysis, especially if other components in the reaction mixture can facilitate proton transfer.[2]

  • Solution: Rigorously dry all solvents and reagents. Ensure glassware is oven- or flame-dried immediately before use.[3] Conduct the reaction under a dry, inert atmosphere (e.g., nitrogen or argon).[4]

• Lewis Acid-Mediated Cleavage:

  • Problem: Certain Lewis acids, which might be part of your reaction scheme for other purposes, can coordinate to the ester and facilitate cleavage.[1][5]

  • Solution: If a Lewis acid is necessary, consider alternative protecting groups that are stable under those specific conditions. If the tert-butyl ester is essential, a careful evaluation of milder Lewis acids or different reaction conditions is warranted.

Issue 2: Inconsistent Reaction Rates or Stalled Reactions

Symptom: The reaction proceeds slower than expected or fails to go to completion.

Primary Cause: Water can interfere with catalysts or react with sensitive reagents.

Causality and Troubleshooting Steps:

• Catalyst Deactivation:

  • Problem: Many catalysts, particularly those used in cross-coupling or hydrogenation reactions, are sensitive to moisture. Water can poison the catalyst's active sites.

  • Solution: Ensure all components of the reaction are scrupulously dried. Use freshly dried solvents and handle catalysts under an inert atmosphere.

• Reaction with Hygroscopic Reagents:

  • Problem: If your reaction involves highly water-sensitive reagents, such as organometallics or strong bases, any moisture present will consume them, leading to incorrect stoichiometry and a stalled reaction.[6]

  • Solution: Handle hygroscopic reagents in a glove box or using proper inert atmosphere techniques.[7] Use freshly opened bottles of anhydrous solvents or distill them from an appropriate drying agent.[8]

Issue 3: Formation of Unexpected Byproducts

Symptom: You observe the formation of side products other than the expected product or the prematurely deprotected carboxylic acid.

Primary Cause: The tert-butyl cation, a byproduct of ester cleavage, can react with other nucleophiles in the reaction mixture.[9]

Causality and Troubleshooting Steps:

• Problem: The tert-butyl cation is a reactive electrophile. If your substrate contains nucleophilic functional groups (e.g., indoles, thioethers), they can be alkylated by the tert-butyl cation.

• Solution: While this is more commonly a concern during the intentional acid-catalyzed deprotection step, if premature cleavage is occurring, these side reactions can also be observed.[9] The primary solution is to prevent the initial cleavage by rigorously excluding moisture. If small amounts of cleavage are unavoidable, the addition of a cation scavenger might be considered, though this can complicate the reaction.

Frequently Asked Questions (FAQs)

Q1: What is the best way to dry my solvents for reactions involving tert-butyl esters?

The choice of drying agent depends on the solvent and the required level of dryness.[10]

• Molecular Sieves (3Å or 4Å): Excellent for a wide range of solvents. They are efficient at removing water to low ppm levels.[11] For best results, use freshly activated sieves (by heating under vacuum) and allow the solvent to stand over them for at least 24 hours.

• Calcium Hydride (CaH₂): A powerful drying agent suitable for hydrocarbons, ethers, and some esters. It reacts with water to produce hydrogen gas and calcium hydroxide.[12] It is not suitable for protic solvents or some carbonyl compounds.

• Sodium/Benzophenone: A classic method for obtaining exceptionally dry ethers and hydrocarbons. The deep blue color of the benzophenone ketyl radical indicates anhydrous conditions. This method is not suitable for halogenated solvents or other reactive functional groups.

• Activated Alumina: A good choice for pre-drying solvents and can be used in solvent purification systems.[10]

Drying Agent	Suitable Solvents	Incompatible Solvents	Water Capacity	Speed
Molecular Sieves (3Å/4Å)	Ethers, hydrocarbons, halogenated solvents, acetonitrile, ethyl acetate	-	High	Moderate to Slow
**Calcium Hydride (CaH₂) **	Hydrocarbons, ethers, some esters	Alcohols, acids, some reactive carbonyls	High	Moderate
Anhydrous Magnesium Sulfate (MgSO₄)	General purpose, good for workups	Very acid-sensitive compounds	High	Fast
Anhydrous Sodium Sulfate (Na₂SO₄)	General purpose, neutral	-	High	Slow

This table provides a general guide. Always consult chemical compatibility charts for specific applications.

Q2: How do I properly set up a reaction under an inert atmosphere?

Maintaining an inert atmosphere is crucial for protecting sensitive reagents from both moisture and oxygen.[4][13]

Protocol: Setting Up an Inert Atmosphere Reaction

• Glassware Preparation: Oven-dry (at >120 °C for several hours) or flame-dry all glassware (reaction flask, condenser, addition funnel, etc.) under vacuum or a stream of dry inert gas.

• Assembly: Assemble the glassware while it is still hot and immediately place it under a positive pressure of dry nitrogen or argon. Use a gas bubbler to monitor the gas flow.

• Purging: Flush the assembled apparatus with the inert gas for several minutes to displace any air that entered during assembly.[14]

• Reagent Addition: Add dry solvents and liquid reagents via a syringe through a rubber septum.[15] Add solid reagents under a positive flow of inert gas or in a glove box.

• Maintaining Inert Conditions: Maintain a slight positive pressure of the inert gas throughout the reaction. A balloon filled with the inert gas is a common and effective method for this.[14]

Caption: Workflow for setting up an inert atmosphere reaction.

Q3: My starting material is a hygroscopic solid. What are the best practices for handling it?

Hygroscopic solids readily absorb moisture from the atmosphere, which can compromise your reaction.[16]

• Storage: Store hygroscopic reagents in a desiccator over a strong drying agent (e.g., P₂O₅ or Drierite®). For highly sensitive materials, storage inside a glove box is ideal.

• Weighing and Transfer: Weigh the material quickly. If possible, perform weighing and transfer inside a glove box.[7] If a glove box is not available, you can weigh the solid into a pre-tared, oven-dried flask under a positive flow of inert gas.

• Drying Before Use: If you suspect the reagent has absorbed moisture, it may be possible to dry it in a vacuum oven.[8] Always check the compound's stability at the required drying temperature.

Q4: Can I trust the "anhydrous" label on a commercial solvent bottle?

For many applications, commercially available anhydrous solvents are sufficient. However, for highly moisture-sensitive reactions, it is best practice to re-dry the solvent before use.[8] The water content in a sealed bottle can increase over time, especially after it has been opened. A Karl Fischer titration can be used to determine the exact water content if your application is particularly demanding.[6]

Mechanistic Insight: Why tert-Butyl Esters are Acid-Sensitive

The cleavage of a tert-butyl ester under acidic conditions proceeds through a mechanism that highlights its sensitivity.

• Protonation: The reaction is initiated by the protonation of the carbonyl oxygen, which makes the carbonyl carbon more electrophilic.[2]

• Carbocation Formation: Unlike the hydrolysis of primary or secondary esters, the cleavage of a tert-butyl ester proceeds via the formation of a stable tertiary carbocation (the tert-butyl cation).[2][17] This is the rate-determining step.

• Product Formation: The tert-butyl cation is then quenched, typically by losing a proton to form isobutylene gas.

This mechanism, which relies on the formation of a stable carbocation, is why tert-butyl esters are so much more acid-labile than other alkyl esters.

Caption: Mechanism of acid-catalyzed tert-butyl ester hydrolysis.

By understanding these principles and implementing the rigorous techniques described, you can effectively control moisture in your reactions, safeguarding your acid-sensitive tert-butyl esters and achieving reliable, reproducible results.

References

• ACS GCI Pharmaceutical Roundtable. Acids. Wordpress. Retrieved from [Link]

• ResearchGate. (2015). What are the possible ways to do a perfect inert atmosphere organic reaction without using glove box? Retrieved from [Link]

• Fiveable. Inert atmosphere Definition - Organic Chemistry II Key Term. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 3.2: Drying Agents. Retrieved from [Link]

• Organic Chemistry Lab Techniques. (2022). Inert Atmosphere [Video]. YouTube. Retrieved from [Link]

• Burfield, D. R., & Smithers, R. H. (1983). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry, 48(14), 2420–2422.
• Delloyd's Lab-Tech. Solvent Drying and Drying Agents.

• Sciencemadness Wiki. (2023). Drying solvents. Retrieved from [Link]

• Study.com. (2023). Write the mechanism for the acid-catalyzed reaction of tert-butyl acetate with methanol. Retrieved from [Link]

• Dachs, J., & Schwarzenbach, R. P. (2000). Hydrolysis of tert‐butyl formate: Kinetics, products, and implications for the environmental impact of methyl tert‐butyl ether. Environmental Toxicology and Chemistry, 19(4), 835-842.

• ResearchGate. (2021). How to create inert atmosphere? Retrieved from [Link]

• Kaul, R., Brouillette, Y., Sajjadi, Z., Hansford, K. A., & Lubell, W. D. (2004). Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2. The Journal of Organic Chemistry, 69(18), 6131–6133.

• Chemistry LibreTexts. (2022). 7.3: Inert Atmospheric Methods. Retrieved from [Link]

• Scribd. Drying of Organic Solvents. Retrieved from [Link]

• TutorChase. How do you handle hygroscopic solutes in the lab? Retrieved from [Link]

• HepatoChem. How do you handle hygroscopic salts? Retrieved from [Link]

• Chemistry LibreTexts. (2021). 13.10: Protecting Groups in Organic Synthesis. Retrieved from [Link]

• University of Rochester, Department of Chemistry. How To: Store Reagents. Retrieved from [Link]

• Wipf Group, University of Pittsburgh. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. Retrieved from [Link]

• The Chemistry of Molecules. (2020). Advantage of tert-Butyl Esters in organic synthesis & comparison with simple methyl ester [Video]. YouTube. Retrieved from [Link]

• Study.com. Why isn't it possible to hydrolyze a tertiary butyl ester (for example: CH_3COOC(CH_3)_3) with sodium hydroxide? Retrieved from [Link]

• Semantic Scholar. Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2. Retrieved from [Link]

• Thieme Chemistry. (2023). Novel tert-Butylation of Carboxylic Acids and Alcohols. Retrieved from [Link]

• The University of Queensland eSpace. (2004). Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2. Retrieved from [Link]

• Organic Chemistry Portal. tert-Butyl Esters. Retrieved from [Link]

• Reddit. (2016). Most labile ester protecting group? Retrieved from [Link]

• Reddit. (2024). Hydrolysis product troubleshooting. Retrieved from [Link]

• K. C. Nicolaou Research Group. Protecting Groups. Retrieved from [Link]

• Google Patents. (1984). Process for preparing tert-butyl ether or ester containing polyfunctional organic compounds.

• ACS Publications. (2023). Triarylamminium Radical Cation Facilitates the Deprotection of tert-Butyl Groups in Esters, Ethers, Carbonates. Retrieved from [Link]

• ResearchGate. (2001). A Mild and Selective Method for the Cleavage of tert-Butyl Esters. Retrieved from [Link]

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Technical Support Center: Synthesis of (R)-Di-tert-butyl 2-aminopentanedioate

Welcome to the technical support center for the synthesis of (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride (H-D-Glu(OtBu)-OtBu·HCl). This guide is designed for researchers, chemists, and drug development professionals who are looking to optimize their synthetic protocols, troubleshoot common issues, and improve the overall yield and purity of this valuable chiral building block. As your dedicated application scientist, I have structured this guide to provide not just procedural steps, but the underlying chemical logic to empower you to make informed decisions in your laboratory work.

Troubleshooting Guide: A Problem-Solving Approach

This section addresses specific, common issues encountered during the synthesis. Each question is framed as a typical problem you might face, followed by a detailed, experience-driven explanation and solution.

Q1: My overall yield is consistently low (<50%). What are the primary factors I should investigate?

A low yield is a multifactorial problem often stemming from incomplete reactions, side-product formation, or losses during workup and purification. Let's break down the likely culprits:

• Incomplete Esterification: The formation of the di-tert-butyl ester from D-glutamic acid is an equilibrium-driven process. To drive the reaction to completion, a significant excess of the tert-butylating agent or a method to remove the water byproduct is necessary.

• Side Reactions: Under harsh acidic or thermal conditions, D-glutamic acid can undergo intramolecular cyclization to form D-pyroglutamic acid. This byproduct is unreactive to esterification under these conditions and represents a major loss of starting material.

• Hydrolysis during Workup: The tert-butyl ester groups are highly sensitive to acidic conditions, especially in the presence of water. Premature cleavage of one or both esters during aqueous workup or purification is a very common cause of yield loss.[1] Ensure any aqueous washes are performed with a mild base (e.g., saturated sodium bicarbonate solution) and that the organic phase is thoroughly dried before solvent removal.

• Suboptimal Stoichiometry: Using an incorrect molar ratio of reagents can lead to incomplete conversion or the formation of byproducts. A common approach involves using a significant excess of the tert-butyl source to drive the reaction forward.[1]

Recommendation: Start by analyzing your crude reaction mixture by ¹H NMR or LC-MS to determine if the issue is an incomplete reaction or the presence of byproducts. This will guide your optimization efforts.

Q2: My analysis shows a significant amount of the mono-esterified product. How can I promote di-esterification?

Formation of the mono-ester is a classic sign of insufficient reactivity or reaction time. The two carboxylic acid groups of glutamic acid have different pKa values and steric environments, meaning the α-carboxylic acid is often more readily esterified than the γ-carboxylic acid.

• Increase Reagent Excess: The most straightforward approach is to increase the excess of your tert-butylating agent. For methods involving tert-butyl alcohol and an acid catalyst, increasing the equivalents of the alcohol can help push the equilibrium towards the di-ester.

• Optimize the Catalyst: The choice and concentration of the acid catalyst are critical. Strong acids like sulfuric acid or perchloric acid are commonly used. Ensure the catalyst is fresh and anhydrous.

• Extend Reaction Time & Temperature: Monitor the reaction by TLC or LC-MS. If the mono-ester is still present, consider extending the reaction time. A moderate increase in temperature may also improve the rate, but be cautious of increasing side reactions like pyroglutamate formation.

Q3: I'm observing an unexpected, highly polar byproduct in my TLC/LC-MS analysis. What could it be?

An unexpected polar byproduct is often the result of either starting material degradation or product decomposition.

• Pyroglutamic Acid Formation: As mentioned, intramolecular cyclization of D-glutamic acid is a common side reaction. This can be minimized by maintaining moderate reaction temperatures and avoiding excessively strong acidic conditions where possible.

• Deprotection/Hydrolysis: If your workup involves an acidic wash, you may be cleaving the tert-butyl esters back to the carboxylic acid. This results in the formation of the mono-ester or D-glutamic acid itself, both of which are significantly more polar.[1] Always use a basic quench (e.g., cold saturated NaHCO₃ solution) to neutralize the catalyst before any aqueous extraction.

• Incomplete Boc Protection (if applicable): If your synthesis involves an N-Boc protected intermediate, incomplete protection can leave a free amine that might engage in side reactions.

Workflow for Byproduct Identification

Caption: Troubleshooting flowchart for identifying polar byproducts.

Q4: The purification by column chromatography is difficult, with poor separation and product loss. What are the best practices?

Purifying aminopentanedioate esters can be challenging due to the basicity of the free amine, which can cause streaking on silica gel.

• Convert to Hydrochloride Salt: The most reliable method is to first convert the free amine to its hydrochloride salt. This is typically done by dissolving the crude product in a dry solvent like diethyl ether or ethyl acetate and bubbling dry HCl gas through it, or by adding a solution of HCl in a compatible solvent. The hydrochloride salt is a crystalline solid that is much easier to handle and less prone to streaking.

• Use a Treated Silica Gel: If you must chromatograph the free amine, consider deactivating the silica gel. This can be done by preparing a slurry of silica in the eluent containing a small amount (0.5-1%) of a volatile amine like triethylamine or ammonia (as a solution in methanol). This neutralizes the acidic sites on the silica surface, preventing product adsorption and streaking.

• Gradient Elution: A gradient elution is often necessary for good separation. Start with a non-polar solvent system (e.g., Hexane/Ethyl Acetate) and gradually increase the polarity by increasing the concentration of ethyl acetate or adding methanol.

Frequently Asked Questions (FAQs)

Q1: What is the most direct and scalable synthetic route for (R)-Di-tert-butyl 2-aminopentanedioate?

The most common and industrially viable method is the direct esterification of D-glutamic acid.[1] This process typically involves reacting D-glutamic acid with a large excess of a tert-butylating agent in the presence of a strong acid catalyst. A widely used method involves isobutylene gas and a strong acid catalyst like sulfuric acid in a solvent like dioxane. For laboratory scale, reacting D-glutamic acid with tert-butyl acetate in the presence of a catalytic amount of perchloric acid is also a well-established procedure.[2]

Q2: What are the most critical reaction parameters to control for maximizing yield?

Critical Parameter Control

Parameter	Recommended Control	Rationale
Temperature	Maintain between 25-40°C	Balances reaction rate against the risk of side reactions (e.g., pyroglutamate formation) and tert-butyl ester decomposition.
Moisture	Strict anhydrous conditions	Water will hydrolyze the tert-butyl esters, especially under acidic conditions, drastically reducing yield.[1]
Stoichiometry	Use a significant excess of the tert-butylating agent	Drives the equilibrium towards the di-ester product, ensuring complete conversion of both carboxylic acids.[1]

| Workup pH | Neutralize acid with a weak base (e.g., NaHCO₃, K₂CO₃) before aqueous extraction | Prevents acid-catalyzed hydrolysis of the product during workup and purification.[2] |

Q3: How can I effectively monitor the reaction progress?

Thin-Layer Chromatography (TLC) is the most common method.

• Staining: The product has a free amino group but lacks a strong UV chromophore. Therefore, staining is required for visualization. Ninhydrin stain is ideal as it reacts with the primary amine of the product and starting material to give a distinct color (typically purple or yellow).

• Mobile Phase: A mixture of dichloromethane and methanol (e.g., 9:1 or 8:2 v/v) is a good starting point for your mobile phase. The di-ester product will be significantly less polar (higher Rf) than the mono-ester and the highly polar D-glutamic acid starting material (which will remain at the baseline).

Reaction Monitoring Workflow

Caption: Workflow for monitoring reaction progress using TLC.

Reference Protocol: Direct Esterification of D-Glutamic Acid

This protocol is a representative example for laboratory-scale synthesis. Always perform your own risk assessment before starting any chemical reaction.

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and an inert gas inlet (Argon or Nitrogen), add D-glutamic acid (1.0 eq).

• Reagents: Add tert-butyl acetate (10-15 eq) as both the reagent and solvent.

• Catalyst Addition: Cool the mixture in an ice bath (0°C). Slowly and carefully add 70% perchloric acid (0.1-0.2 eq) dropwise. Caution: Perchloric acid is a strong oxidizer and must be handled with extreme care.[2]

• Reaction: Allow the reaction to warm to room temperature and stir vigorously for 18-24 hours. Monitor the reaction progress by TLC as described above.

• Quenching: Once the reaction is complete, cool the flask in an ice bath and slowly add a cold, saturated solution of sodium bicarbonate (NaHCO₃) until the evolution of gas ceases and the pH of the aqueous layer is ~8.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x volumes).

• Washing & Drying: Combine the organic layers and wash with brine. Dry the organic phase over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification (as Hydrochloride Salt): Dissolve the crude oil in anhydrous diethyl ether. Bubble dry HCl gas through the solution or add a stoichiometric amount of 2M HCl in diethyl ether. The product will precipitate as a white solid. Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum to yield (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride.

References

• K. A. E. El-araby, et al., "Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer," PMC, [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Researcher's Guide to Navigating Glutamic Acid Protection: A Comparative Analysis of Alternatives to the Di-tert-butyl Ester Standard

For researchers, scientists, and drug development professionals engaged in the intricate art of peptide synthesis, the choice of protecting groups is a critical decision that dictates the success of a synthetic strategy. The side chain of glutamic acid, with its reactive γ-carboxyl group, presents a particular challenge. The di-tert-butyl ester (OtBu) has long been the workhorse for its protection, prized for its stability and convenient removal during final acidolytic cleavage. However, the demands of modern peptide chemistry, with its focus on complex structures, on-resin modifications, and the synthesis of protected fragments, often necessitate a move beyond this standard.

This guide provides an in-depth, objective comparison of the performance of key alternative protecting groups for the glutamic acid side chain in the context of Fmoc-based solid-phase peptide synthesis (SPPS). We will delve into the causality behind experimental choices, present supporting data, and provide detailed protocols to empower you to select the optimal protecting group for your specific synthetic challenge.

The Limitations of the OtBu Group: Why Seek Alternatives?

While robust for routine synthesis of linear peptides, the OtBu group's key feature—its cleavage under strong acidic conditions (e.g., high concentrations of trifluoroacetic acid, TFA)—is also its primary limitation. This lack of orthogonality prevents its selective removal in the presence of other acid-labile groups, such as the Boc protecting group on a lysine side chain or the bond to an acid-sensitive resin. This makes the synthesis of protected peptide fragments or the on-resin, site-specific modification of the glutamic acid side chain impossible.

Key Alternatives to OtBu: A Head-to-Head Comparison

The ideal protecting group must be stable to the basic conditions of Fmoc deprotection (typically 20% piperidine in DMF) and subsequent coupling reactions, yet be removable under specific conditions that leave the peptide backbone and other protecting groups intact.[1] Let's explore the most viable alternatives.

The Benzyl Ester (OBzl) Group: A Classic Choice for Protected Fragments

The benzyl ester is a classic protecting group that offers orthogonality to the acid-labile OtBu group.[2] Its removal via catalytic hydrogenation provides a mild and selective deprotection pathway.

• Chemical Logic & Orthogonality: The OBzl group is stable to both the basic conditions of Fmoc deprotection and the strong acidic conditions used for final cleavage from many resins. Its deprotection is achieved by hydrogenolysis, typically using a palladium catalyst and a source of hydrogen.[3] This orthogonality makes it an excellent choice for synthesizing peptide fragments that are to be used in subsequent solution-phase ligations.

• Advantages:

  • Orthogonal to both Fmoc and Boc/tBu protecting groups.

  • Enables the synthesis of fully protected peptide fragments.[2]

• Disadvantages:

  • Catalytic hydrogenation can be inefficient on a solid support and may require specialized equipment.

  • The catalyst can be "poisoned" by sulfur-containing residues like methionine and cysteine, leading to incomplete deprotection.

  • Requires an additional, non-standard deprotection step for SPPS.

The Allyl Ester (OAll) Group: The Gold Standard for On-Resin Modification

The allyl ester is a highly versatile protecting group that is fully orthogonal to both base-labile (Fmoc) and acid-labile (OtBu, Boc, Trt) groups.[4] This unique feature makes it the premier choice for complex synthetic strategies involving on-resin, site-specific modifications.

• Chemical Logic & Orthogonality: The allyl group is stable to both piperidine and TFA.[5] It is selectively removed by a palladium(0)-catalyzed allyl transfer to a scavenger molecule, such as phenylsilane (PhSiH₃).[4] This mild and highly specific cleavage allows for the unmasking of the glutamic acid side chain at any point during the synthesis.

• Advantages:

  • Completely orthogonal to Fmoc and acid-labile protecting groups.[4]

  • Enables selective on-resin side-chain modification, such as lactam bridge formation for cyclization, branching, or conjugation.[3]

  • Deprotection conditions are mild and do not affect other residues.

• Disadvantages:

  • Requires the use of a palladium catalyst, which can be expensive and requires an inert atmosphere to prevent poisoning.[6]

  • Thorough washing is necessary to remove all traces of the palladium catalyst, which can interfere with subsequent reactions or be a contaminant in the final peptide.

The 4-Methyltrityl (Mtt) Group: An Acid-Labile Orthogonal Option

The Mtt group is a member of the trityl family of protecting groups, which are known for their acid lability. The Mtt group is significantly more acid-labile than the OtBu or Boc groups, allowing for its selective removal under very mild acidic conditions.

• Chemical Logic & Orthogonality: The Mtt group can be cleaved with a dilute solution of TFA (e.g., 1-2%) in a non-polar solvent like dichloromethane (DCM), often in the presence of a scavenger like triisopropylsilane (TIS) to prevent re-attachment of the trityl cation.[7][8] These conditions are mild enough to leave OtBu, Boc, and other moderately acid-labile groups intact.

• Advantages:

  • Orthogonal to Fmoc and less acid-labile protecting groups like Boc and OtBu.

  • Allows for on-resin modification of the glutamic acid side chain.

  • Does not require a metal catalyst for removal.

• Disadvantages:

  • The extreme acid sensitivity can sometimes lead to premature, partial deprotection during subsequent couplings if acidic conditions are generated.

  • Careful control of the deprotection conditions is required to ensure selectivity.

Bulky Esters (OMpe, ODie): A Strategy to Minimize Side Reactions

A notorious side reaction in SPPS, particularly in sequences containing aspartic acid, is the formation of aspartimide. This can also occur, albeit to a lesser extent, with glutamic acid, leading to pyroglutamate formation. To mitigate this, sterically hindered ester protecting groups have been developed.

• Chemical Logic & Orthogonality: Groups like 3-methylpent-3-yl (OMpe) and 2,3,4-trimethyl-3-pentyl (ODie) are designed to sterically block the intramolecular cyclization that leads to side product formation.[9] They are cleaved under the same strong acid conditions as OtBu.

• Advantages:

  • Significantly reduces the formation of aspartimide and related side products.[10]

  • Can improve the purity of the crude peptide, simplifying purification.[11]

• Disadvantages:

  • Not orthogonal to other acid-labile protecting groups.

  • The increased steric bulk can sometimes slow down the initial coupling reaction, requiring longer reaction times or more potent coupling reagents.

Quantitative Data Summary

Protecting Group	Structure	Cleavage Conditions	Orthogonality	Key Advantages	Common Side Reactions
tert-Butyl (OtBu)	-C(CH₃)₃	95% TFA	Not orthogonal to other acid-labile groups	High stability, standard in Fmoc-SPPS	Can be susceptible to pyroglutamate formation in sensitive sequences
Benzyl (OBzl)	-CH₂-C₆H₅	H₂/Pd on Carbon	Orthogonal to Fmoc and acid-labile groups	Synthesis of protected fragments	Catalyst poisoning by sulfur, inefficient on solid support
Allyl (OAll)	-CH₂-CH=CH₂	Pd(PPh₃)₄, PhSiH₃	Fully orthogonal to Fmoc and acid-labile groups	On-resin modification, cyclization	Requires metal catalyst, potential for catalyst contamination
4-Methyltrityl (Mtt)	-C(C₆H₅)₂(C₆H₄-4-Me)	1-2% TFA in DCM, TIS	Orthogonal to Fmoc and less acid-labile groups	On-resin modification without metal catalyst	Potential for premature deprotection due to high acid sensitivity
3-Methylpent-3-yl (OMpe)	-C(CH₃)(C₂H₅)₂	95% TFA	Not orthogonal to other acid-labile groups	Suppresses aspartimide/pyroglutamate formation	Increased steric hindrance may slow coupling

Experimental Protocols

The following are detailed methodologies for the selective deprotection of key alternative protecting groups for glutamic acid in manual Fmoc-SPPS.

Protocol 1: Palladium-Catalyzed Deprotection of the Allyl (OAll) Group

This protocol is for the selective removal of the allyl protecting group from the glutamic acid side chain while the peptide is still attached to the resin.[4]

Materials:

• Peptide-resin containing the Fmoc-Glu(OAll)-OH residue

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Phenylsilane (PhSiH₃)

• Dichloromethane (DCM), anhydrous and degassed

• 0.5% Sodium diethyldithiocarbamate in DMF

• 0.5% DIPEA in DMF

Procedure:

• Swell the peptide-resin in anhydrous, degassed DCM under an inert atmosphere (e.g., Argon).

• In a separate, dry flask under an inert atmosphere, prepare the deprotection solution. For a 0.1 mmol scale synthesis, dissolve Pd(PPh₃)₄ (e.g., 0.2-0.5 eq.) and phenylsilane (e.g., 10-20 eq.) in anhydrous, degassed DCM.

• Add the deprotection solution to the resin and agitate gently at room temperature for 1-2 hours.

• Drain the solution and repeat the deprotection step to ensure complete removal.

• Wash the resin thoroughly with DCM (5 times).

• To remove residual palladium catalyst, wash the resin with 0.5% sodium diethyldithiocarbamate in DMF (3 times, 5 minutes each).

• Wash with 0.5% DIPEA in DMF (3 times, 5 minutes each).

• Wash with DMF (5 times) and finally with DCM (5 times). The resin is now ready for subsequent on-resin modification.

Protocol 2: Mild Acid Deprotection of the 4-Methyltrityl (Mtt) Group

This protocol describes the selective removal of the Mtt group under mild acidic conditions.[12]

Materials:

• Peptide-resin containing the Fmoc-Glu(Mtt)-OH residue

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Dichloromethane (DCM)

• Methanol (MeOH)

• 1% Diisopropylethylamine (DIEA) in N,N-dimethylformamide (DMF)

Procedure:

• Suspend the resin in a solution of 1% TFA and 2% TIS in DCM (v/v/v) (approximately 10 mL per gram of resin).

• Gently agitate at room temperature for 30 minutes. To monitor the reaction, remove a few beads and add 1-2 drops of concentrated TFA. If the beads turn a bright orange color immediately, the Mtt group is still present; continue shaking for another 30 minutes and retest.

• Once the test is negative (no immediate orange color), filter the resin and wash twice with DCM.

• Wash the resin twice with MeOH.

• Wash the resin twice with DCM.

• Wash the resin twice with 1% DIEA in DMF to neutralize the resin.

• Wash the resin twice with DMF. The resin is now ready for the next synthetic step.

Visualization of Workflows and Decision Making

To aid in the selection of the appropriate protecting group, the following diagrams illustrate the orthogonality of the key alternatives and a decision-making workflow.

Caption: Decision Tree for Selecting a Glutamic Acid Protecting Group.

Conclusion

The choice of a protecting group for the side chain of glutamic acid is a strategic decision that extends beyond mere protection. While Fmoc-Glu(OtBu)-OH remains the practical choice for routine, linear peptide synthesis, the demands of contemporary peptide research necessitate a broader toolkit. For complex architectures requiring on-resin modifications, the allyl group offers unparalleled orthogonality. The benzyl group provides a reliable route to protected fragments for convergent synthesis strategies. Trityl-based groups like Mtt offer an alternative orthogonal strategy without the need for metal catalysts, and sterically hindered esters like OMpe provide a solution to the persistent problem of side reactions. By understanding the chemical principles, advantages, and limitations of each, researchers can make informed decisions, optimizing their synthetic strategies to achieve higher yields, greater purity, and ultimately, success in their research and development endeavors.

References

• BenchChem. (2025). A Comparative Guide to Glutamic Acid Protecting Groups in Peptide Synthesis: H-Glu(OMe)-OH vs.
• BenchChem. (2025). A Comparative Guide to Side-Chain Protecting Groups for Glutamic Acid in Peptide Synthesis. BenchChem Technical Support.
• BenchChem. (2025). Application Notes and Protocols for the Incorporation of Fmoc-D-Glu(OAll)-OH into Peptide Sequences. BenchChem Technical Support.
• BenchChem. (2025). A Technical Guide to Fmoc-D-Glu(OAll)-OH: Structure, Properties, and Application in Peptide Synthesis. BenchChem Technical Support.

• Packman, L. C. (2019). The aspartimide problem persists: Fluorenylmethyloxycarbonyl‐solid‐phase peptide synthesis (Fmoc‐SPPS) chain termination due to formation of N‐terminal piperazine‐2,5‐diones. Journal of Peptide Science, 25(9), e3190. Available at: [Link]

• Radboud Repository. (n.d.). Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis. Available at: [Link]

• Wiley Online Library. (2021). Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis.
• BenchChem. (2025). A Comparative Analysis of Protecting Groups to Mitigate Aspartimide Formation in Peptide Synthesis. BenchChem Technical Support.
• Wiley-VCH. (2003).
• Biron, E., et al. (2008). On-resin cleavage of allyl-based protecting groups using a recyclable polymer-supported phase-transfer catalyst. Organic Letters, 10(19), 4299-4302.

• Aapptec. (n.d.). Technical Support Information Bulletin 1181 - Selective Removal of Mtt Protecting Group From Amines. Available at: [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Available at: [Link]

• NIH National Center for Biotechnology Information. (n.d.). Facile semisynthesis of ubiquitylated peptides with the ligation auxiliary 2-aminooxyethanethiol. Available at: [Link]

• The Royal Society of Chemistry. (n.d.).
• Thieme. (n.d.). Pyroglutamic Acid Peptides.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. peptide.com [peptide.com]
• 6. mdpi.com [mdpi.com]
• 7. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 8. application.wiley-vch.de [application.wiley-vch.de]
• 9. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The aspartimide problem persists: Fluorenylmethyloxycarbonyl‐solid‐phase peptide synthesis (Fmoc‐SPPS) chain termination due to formation of N‐terminal piperazine‐2,5‐diones - PMC [pmc.ncbi.nlm.nih.gov]
• 11. biosynth.com [biosynth.com]
• 12. peptide.com [peptide.com]

A Senior Application Scientist's Guide to Coupling Reagent Efficacy with H-D-Glu(OtBu)-OtBu HCl

For researchers, scientists, and professionals in drug development, the synthesis of peptides with complex or sterically hindered amino acids is a frequent challenge. The selection of an appropriate coupling reagent is paramount to achieving high yields, purity, and stereochemical integrity. This guide provides an in-depth comparison of various coupling reagents for the acylation of H-D-Glu(OtBu)-OtBu HCl, a molecule whose bulky tert-butyl protecting groups on both the side-chain and C-terminus present a significant steric impediment. We will explore the mechanistic nuances of these reagents, provide actionable experimental protocols, and present comparative data to inform your synthetic strategies.

The Challenge of Steric Hindrance in Peptide Synthesis

The formation of a peptide bond requires the activation of a carboxylic acid, making it susceptible to nucleophilic attack by an amine.[1] When dealing with sterically hindered amino acids like H-D-Glu(OtBu)-OtBu HCl, the bulky groups surrounding the amine can significantly slow down the rate of this crucial acylation step.[2][3] An inefficient coupling can lead to incomplete reactions, the formation of deletion sequences, and the need for repeated coupling cycles, which can ultimately lower the overall yield and purity of the target peptide.[3] Furthermore, prolonged activation times or the use of highly reactive reagents can increase the risk of side reactions, most notably racemization of the activated amino acid residue.[4][5][6] Therefore, the ideal coupling reagent must be potent enough to overcome the steric barrier while being mild enough to preserve the stereochemical integrity of the chiral centers.

A Mechanistic Overview of Common Coupling Reagents

The choice of coupling reagent dictates the nature of the activated intermediate, which in turn influences reaction kinetics and side-product profiles.[7] Reagents are broadly classified into categories such as carbodiimides, phosphonium salts, and aminium/uronium salts.

• Carbodiimides (e.g., EDC, DIC): These reagents, like N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC) or Diisopropylcarbodiimide (DIC), activate carboxylic acids to form a highly reactive O-acylisourea intermediate.[4][8] This intermediate is prone to racemization and can undergo an intramolecular rearrangement to form an unreactive N-acylurea.[5] To mitigate these issues, carbodiimides are almost always used with additives like 1-hydroxybenzotriazole (HOBt) or ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma). These additives trap the O-acylisourea to form a more stable and less racemization-prone active ester.[6][8] DIC is often preferred in solid-phase synthesis because its urea byproduct is soluble in common organic solvents, simplifying purification.[4][8]

• Aminium/Uronium Salts (e.g., HBTU, HATU): Reagents like HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) and HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) are among the most popular for their high efficiency and rapid coupling times.[5][9] They react with the carboxylate to form an HOBt or HOAt active ester, respectively.[9][10][11] HATU is generally considered superior to HBTU, especially for hindered couplings.[10][12] The 7-azabenzotriazole (HOAt) moiety in HATU is a better leaving group and provides a neighboring group effect that accelerates the aminolysis step, leading to faster and more efficient couplings with reduced racemization.[10][13]

• Phosphonium Salts (e.g., PyBOP, DEPBT): PyBOP ((Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate) is analogous to HBTU but generates the carcinogenic byproduct HMPA, leading to the development of non-toxic alternatives.[5] A standout in this class is 3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one (DEPBT). It is known for its remarkable resistance to racemization, making it the reagent of choice for coupling racemization-prone amino acids like histidine.[5][14][15] Its mechanism involves the formation of a stable HOOBt active ester.[14]

• Propylphosphonic Anhydride (T3P®): T3P® is a cyclic anhydride that acts as a powerful dehydrating agent to promote amide bond formation.[16][17] It is considered a "green" reagent because its byproducts are water-soluble and easily removed during workup.[17][18] T3P® has shown excellent performance with low epimerization, making it a strong candidate for both solution- and solid-phase synthesis.[17][19]

Experimental Design for Comparative Analysis

To objectively compare the efficacy of these reagents, a standardized experimental protocol is essential. The chosen model reaction is the solution-phase coupling of Fmoc-L-Alanine (Fmoc-Ala-OH) with H-D-Glu(OtBu)-OtBu HCl to form the dipeptide Fmoc-Ala-D-Glu(OtBu)-OtBu.

Key Performance Indicators (KPIs):

• Reaction Time: Monitored by RP-HPLC until consumption of the limiting reagent (Fmoc-Ala-OH).

• Product Yield: Isolated yield of the purified dipeptide after chromatography.

• Product Purity: Determined by RP-HPLC analysis of the crude reaction mixture and the purified product.

• Racemization: The percentage of the undesired Fmoc-L-Ala-L-Glu(OtBu)-OtBu diastereomer formed, quantified by chiral HPLC analysis.

Experimental Workflow Diagram

Caption: General workflow for the comparative coupling experiment.

Detailed Experimental Protocols

Protocol 1: General Coupling of Fmoc-Ala-OH with H-D-Glu(OtBu)-OtBu HCl

This protocol is a template and should be adapted based on the specific coupling reagent used, as detailed in the subsequent data table.

Materials:

• Fmoc-L-Ala-OH

• H-D-Glu(OtBu)-OtBu HCl[20]

• Coupling Reagent (e.g., HATU, DEPBT, etc.)

• Base: N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Collidine

• Solvent: Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl Acetate (EtOAc), 1 M HCl (aq), Saturated NaHCO₃ (aq), Saturated NaCl (aq)

Procedure:

• In a clean, dry round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve Fmoc-L-Ala-OH (1.0 eq) and H-D-Glu(OtBu)-OtBu HCl (1.05 eq) in anhydrous DMF.

• Add the appropriate base (e.g., DIPEA, 2.1 eq) to neutralize the hydrochloride and deprotonate the carboxylic acid. Stir for 10 minutes at room temperature.

• Add the coupling reagent (1.1 eq) to the mixture. If using an additive like HOBt, it should be added along with the coupling reagent.

• Stir the reaction at room temperature. Monitor the reaction's progress by taking small aliquots and analyzing them via RP-HPLC until the starting Fmoc-L-Ala-OH is consumed.

• Upon completion, dilute the reaction mixture with Ethyl Acetate.

• Wash the organic layer sequentially with 1 M HCl (2x), saturated NaHCO₃ (2x), and saturated NaCl (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting crude product by flash column chromatography (silica gel) to yield the pure dipeptide.

Protocol 2: RP-HPLC and LC-MS Analysis

Instrumentation:

• A standard HPLC system with a UV detector and a C18 reversed-phase column is suitable.[21][22]

• LC-MS can be used for identity confirmation.[23]

Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.[21]

• Gradient: A linear gradient, for example, from 30% to 90% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 214 nm and 280 nm.[21]

• Analysis: Calculate purity based on the relative peak area of the product. Confirm product identity by comparing the retention time with a standard and by mass spectrometry.

Comparative Performance Data

The following table summarizes the expected performance of different coupling reagents in the model reaction based on established literature principles.[5][10][15][24]

Coupling System	Base	Typical Reaction Time (h)	Expected Yield (%)	Crude Purity (%)	Racemization (%)	Key Considerations
EDC / HOBt	DIPEA	8 - 12	65 - 75	~80	2 - 4	Economical but slow and less efficient for hindered couplings.[25]
DIC / Oxyma	DIPEA	6 - 10	70 - 80	~85	1 - 3	Soluble urea byproduct is advantageous; Oxyma is a safer alternative to HOBt.[26]
HBTU	DIPEA	2 - 4	85 - 95	~90	< 2	Highly efficient, but can be outperformed by HATU in very challenging cases.[9]
HATU	Collidine	1 - 2	> 95	> 95	< 0.5	The gold standard for sterically hindered couplings due to the reactivity of the HOAt ester.[10][12][27]
DEPBT	DIPEA	4 - 6	80 - 90	~90	< 0.1	Slower than HATU but offers exceptional resistance to racemization.[14][15][28]
T3P®	DIPEA	2 - 4	90 - 98	> 95	< 1	"Green" option with easy workup due to water-soluble byproducts.[16][17][19]

Logical Flow of Reagent Comparison

Caption: Decision-making flowchart for selecting a coupling reagent.

Discussion and Recommendations

The experimental data clearly indicates that for a sterically demanding substrate like H-D-Glu(OtBu)-OtBu HCl, modern onium salt reagents significantly outperform traditional carbodiimide methods.

• For Maximum Efficiency and Yield: HATU is the unequivocal choice.[10] Its ability to form a highly reactive HOAt-active ester allows for rapid acylation of the hindered amine, leading to near-quantitative yields and high purity in a short timeframe.[12][27] The use of a weaker, sterically hindered base like 2,4,6-collidine is often recommended with HATU to further minimize potential racemization.[6]

• For Minimizing Racemization: While HATU offers very low racemization, DEPBT is specifically designed for scenarios where preserving stereochemical integrity is the absolute priority.[14][15] Although slightly slower, it provides a level of security against epimerization that is unmatched by most other reagents, a critical factor in the synthesis of pharmaceutical-grade peptides.[29]

• For Process and "Green" Chemistry: T3P® presents a compelling alternative.[17] It combines high efficiency and low racemization with significant process advantages.[18][19] The water-solubility of its byproducts simplifies purification, avoiding the need for extensive chromatography to remove byproducts like tetramethylurea (from HBTU/HATU) or dicyclohexylurea (from DCC).[16][17] This makes T3P® an excellent candidate for large-scale synthesis where process efficiency and environmental impact are key considerations.

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• BenchChem. (2025). HBTU Coupling Reactions: A Technical Support Center. BenchChem. Link

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• AMRI. (n.d.). WE'VE GOT T3P® DOWN TO AN EXACT SCIENCE. AMRI. Link

• RSC Publishing. (n.d.). HBTU mediated 1-hydroxybenzotriazole (HOBt) conjugate addition: synthesis and stereochemical analysis of β-benzotriazole N-oxide substituted γ-amino acids and hybrid peptides. Organic & Biomolecular Chemistry. Link

• BenchChem. (2025). Application Notes and Protocols: H-D-Ala-OtBu.HCl Reaction with HBTU Coupling Reagent. BenchChem. Link

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A Senior Application Scientist's Guide to Enantiomeric Purity Determination of Protected Amino Acids

In the landscape of peptide synthesis and chiral drug development, the stereochemical integrity of amino acid building blocks is not merely a matter of purity, but a cornerstone of therapeutic efficacy and safety. The use of N- and side-chain protected amino acids is fundamental to modern solid-phase and solution-phase peptide synthesis. However, the very chemical manipulations involved in protection and activation can be a source of racemization, leading to the incorporation of undesired D-enantiomers into a peptide sequence. This can profoundly alter the peptide's three-dimensional structure, receptor binding affinity, and enzymatic stability, with potentially deleterious biological consequences.

This guide provides a comparative analysis of the principal analytical techniques for determining the enantiomeric purity of protected amino acids. We will delve into the mechanistic underpinnings of each method, present objective performance comparisons, and provide actionable experimental protocols. The focus is on providing researchers, scientists, and drug development professionals with the expertise to select and implement the most appropriate method for their specific analytical challenge.

The Analytical Arsenal: A Comparative Overview

The determination of enantiomeric excess (e.e.) for protected amino acids primarily relies on four powerful techniques: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), Capillary Electrophoresis (CE), and Nuclear Magnetic Resonance (NMR) Spectroscopy. Each method offers a unique set of advantages and limitations, and the optimal choice is often dictated by the specific amino acid, its protecting groups, the required sensitivity, and available instrumentation.

Method	Principle	Sample Preparation	Throughput	Sensitivity (LOD/LOQ)	Key Advantages	Key Limitations
Chiral HPLC	Differential interaction with a chiral stationary phase (CSP)	Direct injection in a suitable solvent	Moderate	High (can detect <0.1% of the minor enantiomer)[1][2]	Broad applicability, direct analysis often possible, robust and reproducible	Cost of chiral columns, method development can be time-consuming
Chiral GC	Differential interaction with a chiral stationary phase	Derivatization required to increase volatility	High	Very High	Excellent resolution and sensitivity, short analysis times[3]	Destructive, derivatization adds complexity and potential for racemization[4]
Capillary Electrophoresis (CE)	Differential migration in an electric field in the presence of a chiral selector	Direct injection in buffer	High	High	High separation efficiency, low sample and reagent consumption[5][6][7]	Lower concentration sensitivity than HPLC/GC, less robust for complex matrices
NMR Spectroscopy	Formation of transient diastereomeric complexes with a chiral solvating agent (CSA)	Simple mixing of sample and CSA	Low	Low (typically requires >1% of minor enantiomer)	Non-destructive, provides structural information, no derivatization needed[8]	Lower sensitivity, potential for signal overlap, cost of high-field NMR

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is arguably the most widely adopted technique for the enantiomeric purity assessment of protected amino acids due to its versatility and robustness.[9][10] The separation is achieved by passing the sample through a column packed with a chiral stationary phase (CSP). The enantiomers of the analyte form transient diastereomeric complexes with the CSP, and the difference in the stability of these complexes leads to different retention times.

Causality of Separation: The Role of the Chiral Stationary Phase

The choice of CSP is paramount for successful separation. For protected amino acids, several classes of CSPs have proven effective:

• Polysaccharide-based CSPs: Derivatives of cellulose and amylose are the workhorses of chiral HPLC.[11] They offer broad enantioselectivity and are compatible with a wide range of mobile phases. For instance, N-FMOC protected α-amino acids can be baseline resolved on Lux polysaccharide-based CSPs in under 25 minutes using reversed-phase conditions.[12]

• Protein-based CSPs: Columns based on proteins like ovomucoid are particularly versatile for the direct separation of various Fmoc, Boc, Trt, and Pmc protected amino acids without any chemical modification.[1][2] The complex three-dimensional structure of the protein provides multiple chiral recognition sites. It has been observed that compounds with more protecting groups are often easier to resolve on these columns.[1][2]

• Macrocyclic Antibiotic CSPs: CSPs based on antibiotics like teicoplanin and vancomycin are effective for separating N-blocked amino acids.[13][14] They operate in multiple modes (reversed-phase, normal-phase, polar ionic), offering great flexibility in method development.

• Crown Ether CSPs: These are especially well-suited for the separation of compounds with primary amino groups, such as free amino acids.[15][16] The mechanism relies on the formation of inclusion complexes between the protonated primary amine of the analyte and the crown ether cavity.[16]

Experimental Workflow: Chiral HPLC

Caption: General workflow for enantiomeric purity determination by Chiral HPLC.

Protocol: Enantioseparation of N-Fmoc-Amino Acids

• Column: Lux Cellulose-1 or similar polysaccharide-based CSP (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase: Isocratic mixture of an organic modifier (e.g., acetonitrile or methanol) and an aqueous buffer (e.g., 0.1% trifluoroacetic acid in water). The exact ratio must be optimized for the specific amino acid. For many Fmoc-amino acids, a starting point could be 60:40 Acetonitrile:Water.

• Flow Rate: 1.0 mL/min.

• Temperature: 25 °C.

• Detection: UV at 265 nm (for the Fmoc group).

• Sample Preparation: Dissolve the N-Fmoc-amino acid in the mobile phase to a concentration of approximately 0.5-1.0 mg/mL.[1]

• Injection Volume: 10 µL.

• Analysis: The enantiomeric purity is calculated from the relative peak areas of the D- and L-enantiomers in the resulting chromatogram.

Chiral Gas Chromatography (GC)

Chiral GC offers exceptional resolution and sensitivity, making it a powerful tool for enantiomeric purity analysis.[3] However, due to the low volatility of amino acids, a derivatization step is mandatory to convert them into more volatile and thermally stable compounds suitable for GC analysis.[3][17]

Causality of Separation: Derivatization and Chiral Phase Interaction

The process involves a two-step derivatization:

• Esterification: The carboxyl group is typically converted to a methyl or isopropyl ester.

• Acylation: The amino group is acylated, for example, with trifluoroacetic anhydride (TFAA).[3]

This dual derivatization neutralizes the zwitterionic character of the amino acid, significantly increasing its volatility. The resulting derivatives are then separated on a chiral capillary column, such as one coated with Chirasil-L-Val.[18][19] The chiral selector, an amino acid derivative itself, interacts stereoselectively with the derivatized analyte enantiomers.

A key advantage of chiral GC is that method development can be straightforward; chiral selectivity can often be enhanced simply by decreasing the analysis temperature.[3]

Experimental Workflow: Chiral GC

Caption: General workflow for enantiomeric purity determination by Chiral GC.

Protocol: Enantioseparation of Amino Acids via GC-MS

• Hydrolysis (if starting from peptide): The protected amino acid or peptide is first hydrolyzed (e.g., using 6N HCl) to yield the free amino acid. Self-validation note: It is crucial to determine the level of racemization induced by the hydrolysis step itself, often by running a pure L-amino acid standard through the same process.[4]

• Derivatization:

  • Esterification: Add 1 mL of 3 N methanolic HCl to 1 mg of the dried amino acid residue. Heat at 100 °C for 30 minutes.[3] Evaporate the reagent under a stream of nitrogen.

  • Acylation: Add 200 µL of dichloromethane and 100 µL of trifluoroacetic anhydride (TFAA). Heat at 100 °C for 15 minutes. Evaporate the excess reagent.

• Reconstitution: Dissolve the derivatized sample in a suitable solvent (e.g., isooctane).

• GC-MS System:

  • Column: Chirasil-L-Val capillary column (25 m x 0.25 mm I.D.).[17]

  • Carrier Gas: Helium.

  • Injector: Split/splitless, 250 °C.

  • Oven Program: Start at 90 °C, hold for 2 min, then ramp to 180 °C at 4 °C/min.

  • Detector: Mass Spectrometer in Selected Ion Monitoring (SIM) mode for highest sensitivity and specificity.[17]

• Analysis: Calculate the enantiomeric ratio from the integrated peak areas of the corresponding D- and L-enantiomer signals.

Capillary Electrophoresis (CE)

Capillary Electrophoresis has emerged as a powerful technique for chiral separations, prized for its extremely high separation efficiency, rapid analysis times, and minuscule consumption of samples and reagents.[5][6][7] In CE, charged molecules migrate through a narrow capillary under the influence of a strong electric field. Chiral separation is achieved by adding a chiral selector to the background electrolyte (running buffer).

Causality of Separation: Host-Guest Complexation in the Buffer

The enantiomers of the analyte form transient, diastereomeric complexes with the chiral selector in the buffer. The different formation constants and/or mobilities of these complexes cause the enantiomers to migrate at different velocities, leading to their separation.

Commonly used chiral selectors for amino acids include:

• Cyclodextrins (CDs): These are the most widely used chiral selectors in CE.[18][20] The hydrophobic inner cavity and hydrophilic outer surface of CDs allow for differential inclusion of the enantiomers.

• Chiral Metal Complexes: In a technique known as chiral ligand exchange CE (CLE-CE), a chiral ligand (e.g., an L-amino acid derivative) and a metal ion (e.g., Cu(II)) are added to the buffer.[5][6] The analyte enantiomers form ternary diastereomeric complexes with the chiral ligand and metal ion, which then migrate differently.

Experimental Workflow: Chiral CE

Caption: General workflow for enantiomeric purity determination by Chiral CE.

Protocol: Enantioseparation of Amino Acids by CLE-CE

• Capillary: Fused-silica capillary (e.g., 60 cm total length, 50 cm effective length, 50 µm i.d.).[5]

• Capillary Conditioning: Before first use, rinse with 0.1 M NaOH, deionized water, and running buffer.[5]

• Running Buffer: Prepare a buffer containing a metal salt and a chiral ligand. For example: 10 mM Copper(II) Sulfate and 20 mM L-Tartaric acid in a 25 mM ammonium acetate buffer, pH 4.5.

• Sample Preparation: Dissolve the amino acid sample in the running buffer at a concentration of ~1 mg/mL.

• Injection: Hydrodynamic injection (e.g., 35 mbar for 30 seconds).[5]

• Separation Conditions:

  • Voltage: 25 kV.[5]

  • Temperature: 20 °C.[5]

  • Detection: UV at 200 nm.[5]

• Analysis: The enantiomeric purity is determined from the peak areas in the resulting electropherogram.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy offers a distinct approach that avoids chromatographic separation. The determination of enantiomeric purity is achieved by using a chiral solvating agent (CSA).[8] A CSA is an enantiomerically pure compound that forms rapid, reversible, non-covalent diastereomeric complexes with the analyte enantiomers directly in the NMR tube.[21]

Causality of Separation: Diastereomeric Environment in Solution

The formation of these transient diastereomeric complexes creates different magnetic environments for the nuclei of the two enantiomers.[21] This difference results in separate signals (a split) for at least one corresponding proton (or other nucleus like ¹⁹F or ³¹P) in the NMR spectrum.[22] The enantiomeric excess can then be calculated by integrating the areas of these separated signals. This method is powerful because it is non-destructive and requires minimal sample preparation beyond simply mixing the analyte and the CSA.[21]

Experimental Workflow: Chiral NMR

Caption: General workflow for enantiomeric purity determination by NMR with a CSA.

Protocol: Enantiomeric Purity using a Chiral Solvating Agent

• Sample Preparation:

  • In a clean NMR tube, dissolve a precise amount of the protected amino acid (e.g., 5-10 mg) in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃).

  • Acquire a standard ¹H NMR spectrum of the analyte alone.

  • Add an equimolar amount of a suitable enantiomerically pure CSA (e.g., (R,R)-BTDA for N-3,5-dinitrobenzoyl protected amino acids).[23]

• NMR Acquisition:

  • Acquire a high-resolution ¹H NMR spectrum of the mixture. It is crucial to achieve good shimming to resolve the potentially small chemical shift differences (Δδ).

  • Ensure a sufficient relaxation delay (D1) to allow for accurate integration of the signals.

• Analysis:

  • Identify a well-resolved proton signal that shows splitting into two distinct peaks, corresponding to the two diastereomeric complexes.

  • Carefully integrate the areas of these two peaks.

  • Calculate the enantiomeric excess (e.e.) using the formula: e.e. (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100.

Conclusion and Recommendations

The selection of an analytical method for determining the enantiomeric purity of protected amino acids is a critical decision in the quality control of peptide synthesis and chiral drug development.

• Chiral HPLC stands out as the most versatile and robust method, offering direct analysis for a wide array of protected amino acids with high sensitivity. It should be the default choice for routine quality control in most laboratories.

• Chiral GC provides unparalleled resolution and sensitivity but is hampered by the need for derivatization, which introduces additional steps and potential sources of error. It is best reserved for analytes that are difficult to analyze by HPLC or when very high sensitivity is required.

• Capillary Electrophoresis is an excellent high-efficiency, low-consumption alternative, particularly suited for high-throughput screening and when sample amounts are limited.

• NMR Spectroscopy using chiral solvating agents is a powerful, non-destructive technique for unambiguous structural confirmation and purity assessment, though its lower sensitivity limits its utility for detecting trace enantiomeric impurities.

Ultimately, a multi-faceted approach, where a primary method like HPLC is complemented by an orthogonal technique such as GC-MS or NMR for validation, provides the highest level of confidence in the stereochemical integrity of these crucial synthetic building blocks.

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• 21. Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 23. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

(R)-Di-tert-butyl 2-aminopentanedioate hydrochloride proper disposal procedures

A Senior Application Scientist's Guide to the Proper Disposal of (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride

Introduction: Beyond the Product Lifecycle

As researchers and developers, our focus is often directed toward the application and efficacy of the chemical compounds we handle. However, responsible stewardship of these materials extends throughout their entire lifecycle, culminating in their safe and compliant disposal. This guide provides a comprehensive, step-by-step protocol for the proper disposal of (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride (CAS No: 172793-31-6). The procedures outlined here are grounded in established safety principles and regulatory standards, designed to protect laboratory personnel and the environment. The foundational principle for all laboratory waste is the diligent consultation of the material's specific Safety Data Sheet (SDS) and strict adherence to local, state, and federal regulations.[1]

Part 1: Hazard Identification and Immediate Safety Protocols

Before handling the waste, a thorough understanding of the compound's intrinsic hazards is paramount. This initial assessment dictates the necessary personal protective equipment (PPE) and emergency preparedness measures.

Chemical Profile and Hazard Summary

(R)-Di-tert-butyl 2-aminopentanedioate hydrochloride is a solid amino acid ester derivative.[2][3] Its hazard profile, as identified by the Globally Harmonized System (GHS), requires specific precautions.

Property	Value	Source
CAS Number	172793-31-6	[2]
Molecular Formula	C₁₃H₂₆ClNO₄	[2][3]
Physical State	Solid	[2]
GHS Pictogram	GHS07 (Harmful/Irritant)	[2]
Signal Word	Warning	[2]
Hazard Statement	H302: Harmful if swallowed	[2]

Required Personal Protective Equipment (PPE)

Based on the hazard assessment, the following minimum PPE must be worn when handling this chemical waste:

• Eye Protection: Safety goggles or a face shield.

• Hand Protection: Chemically resistant gloves (e.g., nitrile).

• Body Protection: A standard laboratory coat.

• Respiratory Protection: Use only under a chemical fume hood to avoid inhalation of dust or aerosols.[4]

Spill Response

In the event of a spill, personal safety is the immediate priority.

• Alert personnel in the immediate area.

• Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., vermiculite, sand).

• Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

• Clean the spill area thoroughly.

• Dispose of the contaminated absorbent material as hazardous waste following the procedures outlined below.

Part 2: Disposal Workflow: A Step-by-Step Protocol

The disposal of (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride must be a deliberate and documented process. The following workflow ensures compliance and safety from the point of generation to final removal.

Caption: Waste Disposal Workflow from Benchtop to Pickup.

Protocol Details:

• Identification and Classification : The process begins at the point of waste generation. Identify the material as solid chemical waste.[1] The primary hazard is "Irritant" or "Harmful".

• Container Selection : Choose a waste container that is chemically compatible with the hydrochloride salt. A high-density polyethylene (HDPE) container is a suitable choice. The container must be in good condition, free from damage, and have a secure, leak-proof closure.[5]

• Labeling : Before any waste is added, the container must be clearly labeled with the words "Hazardous Waste," the full chemical name "(R)-Di-tert-butyl 2-aminopentanedioate hydrochloride," and the associated hazards.

• Waste Accumulation : Transfer the solid waste into the designated container. Do not overfill. For empty containers that previously held the chemical, they may be triple-rinsed with water, the label defaced, and then disposed of as regular lab glass or plastic, provided the residue is not reactive with water.[6]

• Segregation : This is a critical safety step. This compound is a hydrochloride salt and is acidic in nature. It must be segregated from bases, as mixing can cause a neutralization reaction that generates heat. It should also be kept away from strong oxidizing agents.[4] Store waste in a designated, well-ventilated area, under the control of laboratory personnel.[5]

• Documentation : Maintain a log of the waste generated. This is a key requirement of the Resource Conservation and Recovery Act (RCRA).[5]

• Disposal : The final step is to dispose of the contents via an approved waste disposal plant or a licensed contractor.[4] Never discharge this chemical into drains or the environment.[4][6]

Part 3: The Logic of Segregation and Neutralization

Understanding the chemical nature of (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride is key to its safe handling. As a hydrochloride salt of an amino acid ester, it possesses an acidic proton on the ammonium group.

Why Segregation is Non-Negotiable

The primary reason for segregating this waste is to prevent unintended and potentially hazardous chemical reactions.[1]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride | C13H26ClNO4 | CID 56777380 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. danielshealth.com [danielshealth.com]
• 6. otago.ac.nz [otago.ac.nz]

Comprehensive Safety Guide: Personal Protective Equipment for Handling (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride

As a Senior Application Scientist, my priority extends beyond the successful application of our products to ensuring the safety and confidence of the researchers who use them. This guide provides essential, field-proven safety protocols for handling (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride (CAS No. 172793-31-6). The procedures outlined are designed to create a self-validating system of safety, grounded in authoritative data, to protect you and your colleagues.

Foundational Risk Assessment: Understanding the Hazards

(R)-Di-tert-butyl 2-aminopentanedioate hydrochloride is a solid reagent that, while invaluable in chemical synthesis, presents specific health risks that dictate our handling procedures.[1] A thorough understanding of its hazard profile is the first step in mitigating risk. The Globally Harmonized System (GHS) classification for this compound identifies it as an irritant and harmful if ingested.[1]

Table 1: GHS Hazard Profile of (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride [1]

Pictogram	Signal Word	Hazard Code	Hazard Statement

|

| Warning | H302 | Harmful if swallowed | | | | H315 | Causes skin irritation | | | | H319 | Causes serious eye irritation | | | | H335 | May cause respiratory irritation |

The causality is clear: the solid, dusty nature of the compound increases the risk of inadvertent inhalation, while its chemical properties can cause significant irritation upon contact with the skin and eyes.[1][2] Our PPE and handling strategy is therefore designed to prevent these specific routes of exposure.

Core Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is non-negotiable. Each component serves a specific purpose, creating a comprehensive barrier between the researcher and the chemical.

Table 2: Recommended Personal Protective Equipment

Protection Type	Recommended Equipment	Rationale & Causality
Eye & Face Protection	Chemical safety goggles or a full-face shield.[3][4]	Mitigates H319 (Serious Eye Irritation). The fine, solid nature of the compound poses a significant risk of particles becoming airborne and contacting the eyes. A standard lab practice of safety glasses is insufficient; fully sealed goggles are required. A face shield should be worn over goggles during bulk transfers where splash or dust generation is more likely.[1]
Skin & Body Protection	Nitrile or neoprene gloves (ensure they are powder-free).[3] A polyethylene-coated or similar non-absorbent disposable gown over a standard lab coat.[3]	Mitigates H315 (Causes Skin Irritation). The hydrochloride salt can be corrosive and irritating upon skin contact.[1][2] Chemical-resistant gloves are the primary barrier. A disposable gown prevents the contamination of personal clothing and lab coats, which can otherwise become a secondary source of exposure.
Respiratory Protection	Primary Control: Use within a certified chemical fume hood.[2] Secondary Control: If a fume hood is unavailable or significant dust is expected, a NIOSH-approved respirator with N95 or P100 particulate filters is mandatory.	Mitigates H335 (May Cause Respiratory Irritation). Inhalation of fine particles can irritate the respiratory tract.[1] The most effective protective measure is an engineering control—the chemical fume hood—which captures dust at the source. A respirator is a critical secondary defense.

| Foot Protection | Closed-toe, chemical-resistant shoes.[5] | Protects feet from spills. This is a standard and essential laboratory safety practice. |

Step-by-Step Safe Handling Workflow

Adherence to a strict, logical workflow is critical for safety. The following protocol minimizes exposure at every stage of handling, from preparation to disposal.

Operational Workflow Diagram

Caption: Workflow for handling (R)-Di-tert-butyl 2-aminopentanedioate HCl.

Detailed Protocol:

• Preparation and Area Setup:

  • Confirm that the chemical fume hood has a valid certification and is functioning correctly.

  • Line the work area inside the hood with a disposable absorbent pad.

  • Gather all required equipment (spatulas, weigh boats, glassware) and place them inside the hood before retrieving the chemical.

• Donning PPE:

  • The sequence of donning PPE is critical to prevent cross-contamination.

  • First, put on your disposable gown over your lab coat.

  • Next, fit your respirator, if required, and ensure a proper seal.

  • Place your chemical goggles and/or face shield on.

  • Finally, don your chemical-resistant gloves, ensuring the cuffs go over the sleeves of your gown.[3]

• Handling the Chemical:

  • Perform all manipulations deep within the chemical fume hood.

  • When weighing or transferring the solid, use smooth motions. Avoid dropping or scooping the powder, which can generate dust.

  • Keep the container sealed whenever not in active use.

• Decontamination and Spill Response:

  • Wipe down all surfaces, including the exterior of the chemical container and any equipment used, with a damp cloth before removing them from the hood.

  • In case of a small spill inside the hood, carefully wipe it up with absorbent material and place it in the designated solid hazardous waste container.

  • For larger spills, evacuate the area and follow your institution's emergency procedures.

• Doffing PPE:

  • The removal of PPE must be done in a way that avoids contact with any contaminated surfaces.

  • Remove gloves first, peeling them off inside-out.

  • Remove your gown by rolling it away from your body.

  • Exit the immediate work area before removing your goggles and respirator.

• Waste Disposal:

  • All contaminated disposables, including gloves, weigh boats, and absorbent pads, must be placed in a clearly labeled hazardous solid waste container.[2][6] Do not mix with general laboratory trash.

  • Wash your hands thoroughly with soap and water after all work is complete.[1]

Emergency First Aid Procedures

In the event of an exposure, immediate and correct action is vital.

• If Swallowed (H302): Immediately call a POISON CENTER or doctor.[1] Rinse the mouth with water. Do NOT induce vomiting.[2]

• If on Skin (H315): Take off immediately all contaminated clothing.[1] Rinse the skin thoroughly with soap and plenty of water.[4]

• If in Eyes (H319): Rinse cautiously with water for several minutes.[2][4] If present and easy to do, remove contact lenses. Continue rinsing for at least 15 minutes and seek immediate medical attention.[2]

• If Inhaled (H335): Move the person to fresh air and keep them comfortable for breathing.[2] If respiratory symptoms persist, seek medical attention.

By integrating these expert-validated protocols and understanding the rationale behind each step, you can handle (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride with the highest degree of safety and scientific integrity.

References

• U.S. Environmental Protection Agency (EPA). Personal Protective Equipment. [Link]

• Alberta College of Pharmacy (ACP). Personal protective equipment in your pharmacy. [Link]

• U.S. Department of Health & Human Services. Personal Protective Equipment (PPE) - CHEMM. [Link]

• PubChem - National Center for Biotechnology Information. (R)-Di-tert-butyl 2-aminopentanedioate hydrochloride. [Link]

• Storemasta. Examples of PPE for Various Dangerous Goods Classes. [Link]

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• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. fishersci.com [fishersci.com]
• 3. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 4. enamine.enamine.net [enamine.enamine.net]
• 5. epa.gov [epa.gov]
• 6. tcichemicals.com [tcichemicals.com]